2,4,4,6-Tetrabromo-2,5-cyclohexadienone

• CAS: 20244-61-5

Core Science & Biosynthesis

2,4,4,6-Tetrabromo-2,5-cyclohexadienone CAS number and properties

CAS Number: 20244-61-5

This technical guide provides an in-depth overview of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCO), a versatile brominating agent utilized in organic synthesis and various industrial applications. This document is intended for researchers, scientists, and professionals in the field of drug development and chemical manufacturing.

Chemical and Physical Properties

2,4,4,6-Tetrabromo-2,5-cyclohexadienone is a dense, crystalline solid, appearing as a yellow to orange or brown powder[1]. Its key physical and chemical properties are summarized in the tables below.

General Properties

Property	Value	Reference(s)
CAS Number	20244-61-5	[2][3][4][5]
Molecular Formula	C₆H₂Br₄O	[2][3]
Molecular Weight	409.70 g/mol	[3]
Appearance	Orange to brown fine crystalline powder	[1]
Storage Temperature	2-8°C	[3]

Physical Properties

Property	Value	Reference(s)
Melting Point	120-127 °C	[6][7]
Boiling Point	365.8 °C at 760 mmHg	[7]
Density	2.897 g/cm³	[7]
Solubility	Insoluble in water	[2][7]
Flash Point	136 °C	[7]
Vapor Pressure	1.53E-05 mmHg at 25°C	[7]
Refractive Index	1.757	[7]

Safety Information

Hazard Statement	Precautionary Statement	Reference(s)
Irritating to eyes, respiratory system and skin.	In case of contact with eyes, rinse immediately with plenty of water and seek medical advice. Wear suitable protective clothing.	[7]

Experimental Protocols

Synthesis of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone

A common and efficient method for the synthesis of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone is through the bromination of 2,4,6-tribromophenol (B41969). A detailed protocol is provided below.

Materials:

• 2,4,6-tribromophenol

• Bromine

• Acetic acid

• Sodium acetate (B1210297)

Procedure:

• Dissolve 2,4,6-tribromophenol in acetic acid in a suitable reaction vessel.

• Add sodium acetate to the solution.

• Slowly add bromine to the stirred solution.

• Continue stirring until the reaction is complete (monitoring by TLC is recommended).

• Upon completion, the product can be isolated by filtration and purified by recrystallization.

Synthesis Workflow

Applications in Organic Synthesis

2,4,4,6-Tetrabromo-2,5-cyclohexadienone is a valuable reagent in several organic transformations, primarily acting as a source of electrophilic bromine.

Deoxygenation of Sulfoxides

This compound serves as an efficient catalyst for the deoxygenation of sulfoxides to their corresponding sulfides. The reaction is typically carried out in the presence of 1,3-dithiane[1]. The proposed mechanism involves the activation of the sulfoxide (B87167) by the brominating agent, followed by reduction.

Deoxygenation of Sulfoxides

Conversion of Alcohols to Azides

2,4,4,6-Tetrabromo-2,5-cyclohexadienone can be used as a reagent for the conversion of alcohols to azides[1]. This transformation is of significant importance in the synthesis of nitrogen-containing compounds.

Conversion of Alcohols to Azides

Biological Activity and Signaling Pathways

The biological activity of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone is primarily attributed to its ability to act as a brominating agent. At higher doses, it may exhibit toxicity by affecting cellular metabolism and signaling pathways[6]. However, specific signaling pathways directly modulated by this compound are not extensively documented in the current literature. Its reactivity is generally understood to proceed through the release of bromonium ions, which can then interact with various biological macromolecules. Further research is required to elucidate its precise mechanisms of action within biological systems.

Industrial Applications

Beyond its utility in laboratory-scale organic synthesis, 2,4,4,6-Tetrabromo-2,5-cyclohexadienone finds application as a flame retardant[2][8]. Its high bromine content allows it to interfere with the combustion process, thereby enhancing the fire resistance of materials such as plastics and textiles[8].

References

• 1. Buy 2,4,4,6-Tetrabromo-2,5-cyclohexadienone | 20244-61-5 [smolecule.com]
• 2. 2,4,4,6-Tetrabromo-2,5-cyclohexadienone | 20244-61-5 | Benchchem [benchchem.com]
• 3. 2,4,4,6-Tetrabromocyclohexa-2,5-dienone | C6H2Br4O | CID 88433 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ias.ac.in [ias.ac.in]
• 6. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

2,4,4,6-Tetrabromo-2,5-cyclohexadienone: A Technical Guide on its Chemical Mechanism of Action and Synthetic Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCD), also known as TABCO, is a highly effective and versatile electrophilic brominating agent used in a variety of organic syntheses. Its mechanism of action is centered on the controlled release of bromonium ions (Br⁺), which facilitates a range of chemical transformations with high regioselectivity and efficiency. This technical guide provides a comprehensive overview of the chemical properties, mechanism of action, and diverse applications of TBCD in synthetic organic chemistry, supported by quantitative data and detailed experimental protocols.

Chemical Properties and Synthesis

2,4,4,6-Tetrabromo-2,5-cyclohexadienone is a stable, crystalline solid with the molecular formula C₆H₂Br₄O.[1] The presence of four electron-withdrawing bromine atoms on the cyclohexadienone ring renders the bromine atoms susceptible to release as electrophilic bromonium ions.[1]

Synthesis of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone

A common and efficient method for the synthesis of TBCD involves the single-pot bromination of phenol.[2][3] This eco-friendly procedure avoids the use of hazardous liquid bromine.[2]

Experimental Protocol: Single-Pot Synthesis from Phenol [2][4]

• Materials: Phenol, sodium bromide (NaBr), sodium bromate (B103136) (NaBrO₃), oxalic acid dihydrate, deionized water.

• Procedure:

  • Dissolve 5.00 g (53 mmoles) of phenol, 15.00 g (145 mmoles) of sodium bromide, and 10.93 g (72 mmoles) of sodium bromate in 100 mL of deionized water in a 250 mL round-bottom flask.

  • Slowly add a solution of 27.72 g (220 mmoles) of oxalic acid dihydrate in 50 mL of deionized water over 10 minutes with continuous stirring.

  • Continue stirring the mixture for 8 hours at ambient temperature.

  • Filter the resulting precipitate, wash with deionized water, and dry under vacuum for 6 hours.

• Yield: This method typically yields approximately 20.5 g (94%) of 2,4,4,6-tetrabromo-2,5-cyclohexadienone with a melting point of 123°C.[4]

Core Mechanism of Action: Electrophilic Bromination

The primary mechanism of action of TBCD involves the liberation of a bromonium ion (Br⁺).[1] This highly reactive electrophile can then participate in a variety of chemical reactions, most notably electrophilic aromatic substitution and addition to alkenes.[1][5]

The generation of the bromonium ion is facilitated by the electron-deficient nature of the TBCD molecule.[1] In the presence of a nucleophile, such as an aromatic ring or an alkene, the polarized Br-C bond in TBCD cleaves, releasing Br⁺ for subsequent reaction.

Caption: General mechanism of electrophilic bromination by TBCD.

Applications in Organic Synthesis

TBCD's ability to act as a potent yet selective brominating agent has led to its use in a wide array of synthetic transformations.

Regioselective Bromination of Aromatic Compounds

TBCD is particularly effective for the regioselective monobromination of activated aromatic compounds, such as anilines and phenols, with high yields.[1] For instance, it selectively brominates aromatic amines at the para position.[6]

Substrate	Product	Yield (%)	Reference
Aromatic Amines	4-Bromoanilines	>90	[1]

Deoxygenation of Sulfoxides

In combination with 1,3-dithiane, TBCD serves as an efficient catalyst for the deoxygenation of sulfoxides to their corresponding sulfides.[7][8]

Reaction	Reagents	Yield (%)	Reference
Deoxygenation of Sulfoxides	TBCD, 1,3-dithiane	85	[1]

Conversion of Alcohols to Azides

TBCD is also utilized as a reagent for the conversion of alcohols to azides, which are important synthetic intermediates.[7][8]

Reaction	Reagents	Yield (%)	Reference
Conversion of Alcohols to Azides	TBCD, PPh₃, Zn(N₃)₂·2Py	90	[1][9]

Bromination of Alkenes and Polyenes

TBCD reacts with alkenes and polyenes to yield brominated products through an electrophilic addition mechanism.[5][10] The reaction proceeds via the formation of a bromonium ion intermediate, which is then attacked by a nucleophile.[10]

Caption: Workflow for the bromination of an alkene using TBCD.

Comparison with Other Brominating Agents

TBCD offers several advantages over traditional brominating agents like molecular bromine (Br₂) and N-bromosuccinimide (NBS).

Reagent	Advantages of TBCD	Disadvantages of Other Agents
vs. Molecular Bromine (Br₂)	Milder reaction conditions, higher regioselectivity, avoids radical pathways, less toxic and volatile.[1]	Harsh conditions, less selective, often leads to over-bromination and side reactions, higher toxicity.[1]
vs. N-Bromosuccinimide (NBS)	Effective in non-polar solvents, ideal for cyclization reactions.[1]	Primarily for allylic bromination via radical mechanisms, requires initiators.[1]

Conclusion

2,4,4,6-Tetrabromo-2,5-cyclohexadienone is a powerful and selective electrophilic brominating agent with a well-defined chemical mechanism of action. Its versatility and high efficiency in a range of organic transformations, coupled with its advantages over other brominating agents, make it an invaluable tool for researchers and scientists in organic synthesis and drug development. The detailed protocols and mechanistic insights provided in this guide are intended to facilitate its effective application in the laboratory.

References

• 1. 2,4,4,6-Tetrabromo-2,5-cyclohexadienone | 20244-61-5 | Benchchem [benchchem.com]
• 2. US6838582B2 - Process for preparing 2,4,4,6-tetrabromo-2,5-cycloyhexadienone - Google Patents [patents.google.com]
• 3. EP1575891B1 - Process for preparing 2,4,4,6-tetrabromo-2,5-cyclohexadienone - Google Patents [patents.google.com]
• 4. 2,4,4,6-TETRABROMO-2,5-CYCLOHEXADIENONE synthesis - chemicalbook [chemicalbook.com]
• 5. Selective bromination of polyenes by 2,4,4,6-tetrabromocyclohexa-2,5-dienone - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Buy 2,4,4,6-Tetrabromo-2,5-cyclohexadienone | 20244-61-5 [smolecule.com]
• 8. 2,4,4,6-TETRABROMO-2,5-CYCLOHEXADIENONE | 20244-61-5 [chemicalbook.com]
• 9. 2,4,4,6-Tetrabromo-2,5-cyclohexadienone 90 20244-61-5 [sigmaaldrich.com]
• 10. chem.libretexts.org [chem.libretexts.org]

Synthesis of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone from Phenol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2,4,4,6-tetrabromo-2,5-cyclohexadienone, a versatile reagent in organic synthesis, from phenol (B47542). The document details a high-yield, single-pot, and environmentally conscious procedure, presenting quantitative data, detailed experimental protocols, and a visual representation of the synthesis workflow.

Introduction

2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCHD) is a powerful and selective brominating agent used in various organic transformations.[1] Its applications include the regioselective monobromination of aromatic amines and phenols, as well as the synthesis of linear poly(phenyleneoxides).[2][3] This guide focuses on a modern, efficient, and safer synthesis method that avoids the use of hazardous liquid bromine. The described process utilizes a mixture of an alkali or alkaline earth metal bromide and bromate (B103136) in the presence of an acid to achieve direct bromination of phenol in high yields.[2][3]

Reaction Principle

The synthesis proceeds via the in-situ generation of bromine through the acid-catalyzed reaction between a bromide and a bromate salt. This is followed by the electrophilic substitution of phenol, leading to the formation of 2,4,4,6-tetrabromo-2,5-cyclohexadienone. The reaction is typically carried out in water as a solvent, making it an environmentally friendly process.[2][4]

Quantitative Data Summary

The following tables summarize the key quantitative data for two optimized methods for the synthesis of 2,4,4,6-tetrabromo-2,5-cyclohexadienone from phenol.

Table 1: Reagent Quantities and Reaction Parameters

Parameter	Method A: Mineral Acid (HCl)	Method B: Organic Acid (Oxalic Acid)
Phenol	2 to 10 g (21 to 106 mmoles)	5.00 g (53 mmoles)
Alkali/Alkaline Earth Metal Bromide	54 to 301 mmoles	15.00 g (145 mmoles) Sodium Bromide
Alkali/Alkaline Earth Metal Bromate	27 to 150 mmoles	10.93 g (72 mmoles) Sodium Bromate
Acid	3.5 to 16.0 g (96 to 438 mmoles) of 36% HCl	27.72 g (220 mmoles) Oxalic Acid Dihydrate
Solvent	Deionized Water	Deionized Water
Reaction Temperature	27 to 35°C	Ambient Temperature
Reaction Time	4 hours (2h addition + 2h stirring)	8 hours
Reported Yield	91-94%	94%

Table 2: Product Characterization Data

Property	Value
Appearance	Yellow Precipitate
Melting Point	123°C
Infrared (IR) Spectroscopy (KBr, cm⁻¹)	634, 663, 702, 900, 1310, 1454, 1582, 1680, 3051
¹H-NMR (CDCl₃, 200 MHz)	δ 7.78 (s, 2H)
Elemental Analysis (Calculated for C₆H₂Br₄O)	C: 17.56%, H: 0.49%
Elemental Analysis (Observed)	C: 17.16%, H: 0.24%

Experimental Protocols

The following are detailed experimental protocols for the synthesis of 2,4,4,6-tetrabromo-2,5-cyclohexadienone from phenol.

Method A: Synthesis using Hydrochloric Acid

This method involves the slow addition of hydrochloric acid to a mixture of phenol and the brominating salts.[2][3][4]

Materials:

• Phenol (2 to 10 g, 21 to 106 mmoles)

• Sodium Bromide (or other alkali/alkaline earth metal bromide, 54 to 301 mmoles)

• Sodium Bromate (or other alkali/alkaline earth metal bromate, 27 to 150 mmoles)

• 36% Hydrochloric Acid (3.5 to 16.0 g, 96 to 438 mmoles)

• Deionized Water

Procedure:

• In a suitable round-bottom flask equipped with a magnetic stirrer, dissolve phenol, sodium bromide, and sodium bromate in 30 (w/w) equivalents of deionized water.

• Slowly add a solution of 36% hydrochloric acid in 5 (w/w) equivalents of deionized water to the reaction mixture over a period of 2 hours.

• Continue stirring the mixture for an additional 2 hours at a temperature between 27-35°C.[2][3]

• The product will precipitate out of the solution as a yellow solid.

• Filter the precipitate using a Buchner funnel.

• Wash the filtered solid twice with deionized water.

• Dry the product under vacuum for 6 hours to obtain 2,4,4,6-tetrabromo-2,5-cyclohexadienone.

Method B: Synthesis using Oxalic Acid

This method utilizes an organic acid and involves the instantaneous addition of the acid to the reaction mixture.[1][5]

Materials:

• Phenol (5.00 g, 53 mmoles)

• Sodium Bromide (15.00 g, 145 mmoles)

• Sodium Bromate (10.93 g, 72 mmoles)

• Oxalic Acid Dihydrate (27.72 g, 220 mmoles)

• Deionized Water

Procedure:

• In a 250 ml round-bottom flask with a magnetic stirrer, dissolve 5.00 g of phenol, 15.00 g of sodium bromide, and 10.93 g of sodium bromate in 100 mL of deionized water.[5]

• Prepare a solution of 27.72 g of oxalic acid dihydrate in 50 mL of deionized water.[5]

• Slowly add the oxalic acid solution to the reaction mixture over 10 minutes.[5]

• Stir the mixture for 8 hours at ambient temperature.[1][5]

• A yellow precipitate will form. Filter the product using a Buchner funnel.[5]

• Wash the solid twice with deionized water.[5]

• Dry the product under vacuum for 6 hours to yield 2,4,4,6-tetrabromo-2,5-cyclohexadienone.[5]

Synthesis Workflow Diagram

The following diagram illustrates the general workflow for the single-pot synthesis of 2,4,4,6-tetrabromo-2,5-cyclohexadienone from phenol.

Caption: Synthesis workflow for 2,4,4,6-tetrabromo-2,5-cyclohexadienone.

Conclusion

The described single-pot synthesis of 2,4,4,6-tetrabromo-2,5-cyclohexadienone from phenol offers a highly efficient, safe, and environmentally friendly alternative to traditional methods that use liquid bromine. With high yields and a straightforward procedure, this method is well-suited for laboratory and potential scale-up applications, providing researchers and drug development professionals with reliable access to this important brominating agent.

References

• 1. 2,4,4,6-Tetrabromo-2,5-cyclohexadienone | 20244-61-5 | Benchchem [benchchem.com]
• 2. US6838582B2 - Process for preparing 2,4,4,6-tetrabromo-2,5-cycloyhexadienone - Google Patents [patents.google.com]
• 3. EP1575891B1 - Process for preparing 2,4,4,6-tetrabromo-2,5-cyclohexadienone - Google Patents [patents.google.com]
• 4. data.epo.org [data.epo.org]
• 5. 2,4,4,6-TETRABROMO-2,5-CYCLOHEXADIENONE synthesis - chemicalbook [chemicalbook.com]

2,4,4,6-Tetrabromo-2,5-cyclohexadienone safety data sheet (SDS)

An In-Depth Technical Guide to the Safety of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone

This guide provides a comprehensive overview of the safety data for 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (CAS No. 20244-61-5), tailored for researchers, scientists, and professionals in drug development. It consolidates critical safety information, hazard classifications, and handling procedures to ensure safe laboratory practices.

Chemical Identification

2,4,4,6-Tetrabromo-2,5-cyclohexadienone, also known as TBCO, is an organic compound with the molecular formula C₆H₂Br₄O.[1][2][3] It is commonly available as a red-brown or orange to brown crystalline powder.[1][4][5] Due to its high bromine content, it is utilized in organic synthesis and as a flame retardant in various materials.[4][5]

Identifier	Value
Chemical Name	2,4,4,6-Tetrabromo-2,5-cyclohexadienone[1]
CAS Number	20244-61-5[1][3]
Molecular Formula	C₆H₂Br₄O[1][3]
Molecular Weight	409.69 g/mol [1][2]
EC Number	243-638-7[3][6]
Synonyms	TBCO, 2,4,4,6-Tetrabromocyclohexa-2,5-dienone[3][7]

Hazard Identification and GHS Classification

The primary hazards associated with this compound are irritation to the skin, eyes, and respiratory system.[1] It is classified under the Globally Harmonized System (GHS) as a warning-level hazard.[3][7]

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[1][3][8]
Serious Eye Damage/Eye Irritation	Category 2	H319: Causes serious eye irritation[1][3][8]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation[1][3][8]

GHS Label Elements:

• Pictogram:

• Signal Word: Warning [1][3][7]

Toxicological Profile

• Inhalation : May cause respiratory irritation.[1] Symptoms of overexposure to high vapor concentrations can include headache, dizziness, and nausea.[9]

• Skin Contact : Causes skin irritation.[1]

• Eye Contact : Causes serious eye irritation.[1]

• Ingestion : Harmful if swallowed, though specific data is limited.[9]

The following diagram illustrates the logical workflow from hazard identification to response.

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. 2,4,4,6-Tetrabromocyclohexa-2,5-dienone | C6H2Br4O | CID 88433 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2,4,4,6-Tetrabromo-2,5-cyclohexadienone 90 20244-61-5 [sigmaaldrich.com]
• 4. guidechem.com [guidechem.com]
• 5. chemimpex.com [chemimpex.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. echemi.com [echemi.com]
• 8. fishersci.fr [fishersci.fr]
• 9. fishersci.com [fishersci.com]

An In-depth Technical Guide to 2,4,4,6-Tetrabromo-2,5-cyclohexadienone: Properties, Synthesis, and Applications in Organic Chemistry

For Researchers, Scientists, and Chemical Synthesis Professionals

Introduction

2,4,4,6-Tetrabromo-2,5-cyclohexadienone is a highly reactive brominated organic compound with significant applications as a reagent in synthetic organic chemistry. This technical guide provides a comprehensive overview of its synonyms, chemical and physical properties, detailed experimental protocols for its synthesis, and its primary applications as a versatile chemical reagent. While it is utilized in the synthesis of various organic molecules, some of which may be of interest in medicinal chemistry, there is no scientific evidence to suggest that 2,4,4,6-Tetrabromo-2,5-cyclohexadienone itself is used as a therapeutic agent or directly modulates biological signaling pathways in a drug development context. Its primary value lies in its utility as a powerful brominating and oxidizing agent.

Synonyms and Identifiers

For clarity and cross-referencing, a list of synonyms and chemical identifiers for 2,4,4,6-Tetrabromo-2,5-cyclohexadienone is provided below.

Identifier Type	Value
IUPAC Name	2,4,4,6-tetrabromocyclohexa-2,5-dien-1-one[1]
CAS Number	20244-61-5[1]
Molecular Formula	C₆H₂Br₄O[1]
Common Synonyms	TBCO[2][3], 2,4,4,6-Tetrabromocyclohexa-2,5-dienone[1], 2,4,4,6-Tetrabrom-2,5-cyclohexadienon[4]
InChI	InChI=1S/C6H2Br4O/c7-3-1-6(9,10)2-4(8)5(3)11/h1-2H[1]
InChIKey	NJQJGRGGIUNVAB-UHFFFAOYSA-N[2]
SMILES	C1=C(C(=O)C(=CC1(Br)Br)Br)Br[1]

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone is presented in the table below.

Property	Value
Molecular Weight	409.69 g/mol [5]
Appearance	Orange to brown fine crystalline powder[6]
Melting Point	120-127 °C[5]
Density	2.6462 to 2.897 g/cm³[5]
Solubility	Insoluble in water[4]; Soluble in dichloromethane, diethyl ether, chloroform, nitromethane, and methanol[5]
Storage Temperature	2-8°C[2]

Experimental Protocols: Synthesis of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone

Detailed methodologies for the synthesis of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone are crucial for its practical application in a laboratory setting. Two common methods are outlined below.

Synthesis from 2,4,6-Tribromophenol (B41969)

One established method for the preparation of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone involves the bromination of 2,4,6-tribromophenol.[6]

• Reactants : 2,4,6-tribromophenol, Bromine, Acetic acid, Sodium acetate (B1210297).[6]

• Procedure : The synthesis is achieved through the bromination of 2,4,6-tribromophenol with bromine in an acetic acid solvent, with sodium acetate present.[6]

Single-Pot Synthesis from Phenol (B47542)

A more direct and eco-friendly, single-pot procedure has been developed for the synthesis of highly pure 2,4,4,6-tetrabromo-2,5-cyclohexadienone from phenol, achieving yields of 91-94%.[7][8] This method avoids the use of corrosive liquid bromine as the brominating agent.[7][8]

• Reactants : Phenol, an alkali or alkaline earth metal bromide, an alkali or alkaline earth metal bromate (B103136), and a mineral acid or a moderately strong organic acid (e.g., hydrochloric acid, oxalic acid, citric acid).[7][9]

• General Procedure :

  • Phenol is reacted with a mixture of an alkali/alkaline earth metal bromide and an alkali/alkaline earth metal bromate dissolved in deionized water.[9]

  • The reaction is initiated by the addition of an acid.[7][8]

  • The reaction mixture is stirred for a specified duration.

  • The resulting precipitate of 2,4,4,6-tetrabromo-2,5-cyclohexadienone is collected by filtration.

  • The product is washed with deionized water and dried under a vacuum.[7][8]

The workflow for the single-pot synthesis from phenol can be visualized as follows:

Caption: A flowchart illustrating the key stages of the single-pot synthesis of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone from phenol.

Applications in Organic Synthesis

2,4,4,6-Tetrabromo-2,5-cyclohexadienone is a versatile reagent with a range of applications in organic synthesis, primarily as a brominating agent and a catalyst.

Brominating Agent

Due to its ability to release bromonium ions, 2,4,4,6-Tetrabromo-2,5-cyclohexadienone is an effective electrophilic brominating agent.[10] It is used in the regioselective monobromination of various organic compounds.[7]

• Aromatic Amines : It is used for the regioselective monobromination of aromatic amines to produce 4-bromoanilines in high yields.[7]

• Phenols : It is employed for the para-bromination of phenols.[7]

• Heterocycles : It facilitates the direct monobromination of imidazoles and N-methylindoles.[7]

• Thiophenes : It is also used for the bromination of thiophenes.[7]

Catalyst for Deoxygenation of Sulfoxides

2,4,4,6-Tetrabromo-2,5-cyclohexadienone serves as an efficient catalyst for the deoxygenation of sulfoxides to their corresponding sulfides, particularly when used in conjunction with 1,3-dithiane.[5][6] This reaction is valuable for the selective removal of oxygen from sulfoxide (B87167) functional groups.[5]

The logical relationship for this catalytic application can be represented as follows:

Caption: The catalytic role of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone in the deoxygenation of sulfoxides.

Reagent for the Conversion of Alcohols to Azides

This compound is also utilized as a reagent for the conversion of primary and secondary alcohols into azides.[5][6] This transformation is significant in organic synthesis as azides are versatile intermediates.

Other Applications

• Flame Retardant : Due to its high bromine content, 2,4,4,6-Tetrabromo-2,5-cyclohexadienone is used as a flame retardant in various materials to inhibit or delay the spread of fire.[4][11]

• Polymer Chemistry : It is used in the preparation of linear poly(phenyleneoxides).[7]

Safety and Handling

2,4,4,6-Tetrabromo-2,5-cyclohexadienone is classified as a hazardous substance.

• Hazards : It causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

• Precautions : When handling this compound, it is essential to wear appropriate personal protective equipment (PPE), including gloves, eye protection, and a dust mask.[2] It should be handled in a well-ventilated area.

• Storage : It should be stored in a dry, cool, and well-ventilated place, in a tightly closed container, and protected from light.[6] The recommended storage temperature is between 2-8°C.[2]

Conclusion

2,4,4,6-Tetrabromo-2,5-cyclohexadienone is a valuable and versatile reagent in organic chemistry. Its utility as a brominating agent, a catalyst for deoxygenation, and a reagent for the synthesis of azides makes it an important tool for synthetic chemists. While it plays a role in the synthesis of complex molecules that may be investigated in drug discovery, it is important to note that the compound itself is not a therapeutic agent and has no established direct role in modulating biological signaling pathways for drug development purposes. A thorough understanding of its chemical properties, synthesis, and applications, along with strict adherence to safety protocols, is essential for its effective and safe use in a research and development setting.

References

• 1. lookchem.com [lookchem.com]
• 2. chembk.com [chembk.com]
• 3. 2,4,4,6-Tetrabrom-2,5-cyclohexadienon – Wikipedia [de.wikipedia.org]
• 4. 2,4,4,6-Tetrabromocyclohexa-2,5-dienone | C6H2Br4O | CID 88433 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemimpex.com [chemimpex.com]
• 6. Buy 2,4,4,6-Tetrabromo-2,5-cyclohexadienone | 20244-61-5 [smolecule.com]
• 7. US6838582B2 - Process for preparing 2,4,4,6-tetrabromo-2,5-cycloyhexadienone - Google Patents [patents.google.com]
• 8. Page loading... [guidechem.com]
• 9. researchgate.net [researchgate.net]
• 10. 2,4,4,6-TETRABROMO-2,5-CYCLOHEXADIENONE | 20244-61-5 [chemicalbook.com]
• 11. 2,4,4,6-Tetrabromo-2,5-cyclohexadienone 97.0+%, TCI America 5 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]

A Comprehensive Technical Guide to the Physical and Chemical Properties of 1,4-Diazabicyclo[2.2.2]octane (DABCO)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical properties of 1,4-Diazabicyclo[2.2.2]octane, commonly known as DABCO or triethylenediamine (TEDA). This versatile bicyclic tertiary amine is widely utilized as a catalyst and reagent in organic synthesis. All quantitative data is summarized in structured tables, and detailed experimental methodologies are provided for key properties. Visual diagrams generated using Graphviz are included to illustrate reaction mechanisms and experimental workflows.

Physical Properties of DABCO

DABCO is a white crystalline solid at room temperature and is known to be hygroscopic.[1][2] It readily sublimes at ambient temperatures.

Property	Value	Reference
Molecular Formula	C₆H₁₂N₂	[1][2]
Molar Mass	112.17 g/mol	[3]
Appearance	White crystalline powder	[1]
Melting Point	156-160 °C	[1][2]
Boiling Point	174 °C	[1][2][3]
Density	1.14 g/cm³ at 28 °C	[3]
Vapor Pressure	2.9 mmHg at 50 °C	[4]
Flash Point	62 °C	[5]
Water Solubility	46 g/100 mL at 26 °C	[4]

Table 1: Physical Properties of DABCO

Solvent	Solubility ( g/100 g solvent at 25 °C)	Reference
Acetone	13	[3]
Benzene	51	[3]
Ethanol	77	[3]
Methyl Ethyl Ketone	26.1	[3]

Table 2: Solubility of DABCO in Organic Solvents

Chemical Properties of DABCO

DABCO's chemical behavior is characterized by its high nucleophilicity and its role as a base. The nitrogen atoms at the bridgehead positions possess unhindered lone pairs of electrons, making them readily available for reaction.[1][2]

Property	Value	Reference
pKa₁ (of conjugate acid)	3.0	[6]
pKa₂ (of conjugate acid)	8.8	[5]

Table 3: Acidity of DABCO Conjugate Acid

DABCO is widely employed as a catalyst in various organic transformations, including the Baylis-Hillman reaction, polyurethane foam production, and as a reagent in the synthesis of other complex molecules.[1][2][7][8] It can also act as a Lewis base, forming adducts with compounds like hydrogen peroxide and sulfur dioxide.[5][6]

Experimental Protocols

Determination of Melting Point

The melting point of DABCO can be determined using the capillary method.

Materials:

• DABCO sample

• Capillary tubes (sealed at one end)

• Melting point apparatus or Thiele tube

• Thermometer

• Heating medium (e.g., mineral oil)

Procedure:

• A small amount of finely powdered DABCO is packed into a capillary tube to a height of 2-3 mm.

• The capillary tube is attached to a thermometer, with the sample aligned with the thermometer bulb.

• The assembly is placed in a melting point apparatus or a Thiele tube filled with a heating medium.

• The sample is heated slowly, at a rate of 1-2 °C per minute, as the temperature approaches the expected melting point.

• The temperature range from the appearance of the first liquid droplet to the complete liquefaction of the solid is recorded as the melting point.

Determination of Boiling Point

The boiling point of DABCO can be determined using a distillation or reflux method.[9]

Materials:

• DABCO sample

• Distillation flask or round-bottom flask

• Condenser

• Thermometer

• Heating mantle or oil bath

• Boiling chips

Procedure (Reflux Method):

• Approximately 5 mL of DABCO is placed in a round-bottom flask with a few boiling chips.[9]

• A condenser is attached vertically to the flask.[9]

• The flask is heated gently to bring the DABCO to a boil.

• The thermometer is positioned so that the bulb is just below the side arm of the condenser, ensuring it measures the temperature of the vapor in equilibrium with the boiling liquid.

• The temperature at which the vapor temperature remains constant during reflux is recorded as the boiling point.[9]

Determination of Solubility in Water

The solubility of DABCO in water can be determined by preparing a saturated solution at a specific temperature.

Materials:

• DABCO

• Distilled water

• Constant temperature water bath

• Stirrer

• Filtration apparatus

• Evaporating dish

• Analytical balance

Procedure:

• An excess amount of DABCO is added to a known volume of distilled water in a flask.

• The mixture is stirred in a constant temperature water bath (e.g., 26 °C) for an extended period to ensure equilibrium is reached and a saturated solution is formed.

• The saturated solution is carefully filtered to remove any undissolved solid.

• A known volume of the clear filtrate is transferred to a pre-weighed evaporating dish.

• The water is evaporated from the dish, and the dish is dried to a constant weight.

• The mass of the dissolved DABCO is determined by the difference in weight of the dish before and after evaporation.

• The solubility is calculated and expressed as grams of DABCO per 100 mL of water.

Synthesis and Reaction Mechanisms

Synthesis of DABCO

DABCO is commercially produced through the reaction of compounds like ethylenediamine (B42938) or ethanolamine (B43304) over a catalyst.[2][6][7] A common laboratory synthesis involves the cyclization of a piperazine (B1678402) derivative.

Caption: Idealized synthesis of DABCO from ethanolamine.

DABCO-Catalyzed Baylis-Hillman Reaction

DABCO is a highly effective catalyst for the Baylis-Hillman reaction, a carbon-carbon bond-forming reaction between an aldehyde and an activated alkene.[1][10][11][12]

Caption: Mechanism of the DABCO-catalyzed Baylis-Hillman reaction.

References

• 1. Baylis-Hillman Reaction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 2. DABCO - Knowledge - Green View Technology and Development Co., Ltd [gvchem.com]
• 3. Dabco | C6H12N2 | CID 9237 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. DABCO - Wikipedia [en.wikipedia.org]
• 6. acs.org [acs.org]
• 7. Versatility of DABCO as a Reagent in Organic Synthesis: A Review: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 8. The versatility of DABCO as a reagent in organic synthesis: a review - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. scispace.com [scispace.com]
• 11. Baylis-Hillman Reaction [organic-chemistry.org]
• 12. mdpi.com [mdpi.com]

Navigating the Stability and Storage of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone: A Technical Guide

For Immediate Release

This whitepaper provides an in-depth technical guide for researchers, scientists, and drug development professionals on the stability and proper storage of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCO). Understanding the chemical characteristics of TBCO is critical for maintaining its integrity and ensuring the reliability of experimental outcomes. This document outlines the known stability profile, recommended storage conditions, and safe handling procedures for this versatile brominating agent.

Core Chemical and Physical Properties

2,4,4,6-Tetrabromo-2,5-cyclohexadienone is a dense, light orange to yellow crystalline powder.[1][2] Its stability is intrinsically linked to its physical properties, which are summarized in the table below. The compound's relatively high melting point suggests a degree of thermal stability, though it is known to decompose upon melting.[1][3]

Property	Value	Source(s)
Molecular Formula	C₆H₂Br₄O	[1]
Molecular Weight	409.7 g/mol	[1]
Appearance	Light orange to yellow powder	[1]
Melting Point	125 °C (with decomposition)	[1]
Solubility	Insoluble in water; Soluble in dichloromethane, diethyl ether, chloroform, nitromethane, and methanol.	[3][4]

Stability Profile and Incompatibilities

Under recommended storage conditions, 2,4,4,6-Tetrabromo-2,5-cyclohexadienone is a stable compound.[5][6] However, its reactivity as a brominating agent necessitates careful handling and storage to prevent degradation. The primary factors influencing its stability are exposure to heat, light, and incompatible materials.

Key stability considerations include:

• Thermal Stability : While relatively stable at ambient temperatures, thermal decomposition can occur, leading to the release of irritating and toxic gases and vapors, including carbon monoxide, carbon dioxide, and hydrogen halides.[5][6]

• Light Sensitivity : It is recommended to store TBCO in a dark vessel, protected from light.[2]

• Incompatibilities : TBCO is incompatible with strong oxidizing agents.[5] Contact with such materials should be strictly avoided to prevent hazardous reactions.

Recommended Storage and Handling Protocols

Proper storage and handling are paramount to preserving the quality and ensuring the safety of personnel working with 2,4,4,6-Tetrabromo-2,5-cyclohexadienone. The following protocols are derived from safety data sheets and best practices in chemical management.

Storage Conditions

A multi-layered approach to storage is recommended to ensure the long-term stability of TBCO.

Parameter	Recommendation	Source(s)
Temperature	Keep refrigerated; store at 2-8°C.	[1][5]
Atmosphere	Keep in a dry and well-ventilated place.	[5][7]
Container	Keep container tightly closed.	[5][6][7]
Light	Store in a dark vessel, protected from light.	[2]

Handling Procedures

Safe handling of TBCO involves the use of appropriate personal protective equipment (PPE) and adherence to standard laboratory safety procedures.

• Ventilation : Handle in a well-ventilated area or outdoors.[7]

• Personal Protective Equipment :

  • Eye Protection : Wear safety glasses with side-shields or goggles.

  • Hand Protection : Wear compatible chemical-resistant gloves.[5]

  • Respiratory Protection : Use a dust mask (e.g., N95) for handling the solid.

  • Skin and Body Protection : Wear appropriate protective clothing to avoid skin contact.[7]

• Hygiene : Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this product. Remove and wash contaminated clothing before reuse.[5]

Experimental Workflow: Synthesis and Purification

While specific stability testing protocols are not widely published, an understanding of the compound's synthesis can provide insights into its reactivity and potential degradation pathways. A common and eco-friendly synthesis method involves the single-pot bromination of phenol (B47542).[8][9][10]

Method B: Synthesis using an Organic Acid [8]

• Preparation of Reaction Mixture : Dissolve phenol (5 g), sodium bromide (15 g), and sodium bromate (B103136) (10.93 g) in deionized water (100 mL).

• Addition of Acid : Slowly add a solution of oxalic acid dihydrate (27.72 g) in deionized water (50 mL) over 10 minutes.

• Reaction : Stir the mixture at ambient temperature (27–35°C) for approximately 8-10 hours.

• Isolation and Purification :

  • Filter the resulting precipitate.

  • Wash the solid with deionized water.

  • Dry the product under vacuum for about 6 hours.

This process yields 2,4,4,6-Tetrabromo-2,5-cyclohexadienone with a reported crude yield of around 94%.[8][11]

Visualizing Safe Handling and Storage

To ensure clarity and adherence to safety protocols, the following diagram outlines the recommended workflow for the handling and storage of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone.

Recommended workflow for handling and storage of TBCO.

Conclusion

The stability of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone is well-maintained under controlled laboratory conditions. By adhering to the storage and handling protocols outlined in this guide, researchers can ensure the integrity of the compound for their scientific endeavors. The key to preserving this valuable reagent lies in a consistent practice of refrigeration, protection from light, and avoidance of incompatible substances.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 2,4,4,6-TETRABROMO-2,5-CYCLOHEXADIENONE | 20244-61-5 [chemicalbook.com]
• 3. Buy 2,4,4,6-Tetrabromo-2,5-cyclohexadienone | 20244-61-5 [smolecule.com]
• 4. Page loading... [guidechem.com]
• 5. fishersci.fr [fishersci.fr]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]
• 7. echemi.com [echemi.com]
• 8. 2,4,4,6-Tetrabromo-2,5-cyclohexadienone | 20244-61-5 | Benchchem [benchchem.com]
• 9. US6838582B2 - Process for preparing 2,4,4,6-tetrabromo-2,5-cycloyhexadienone - Google Patents [patents.google.com]
• 10. EP1575891B1 - Process for preparing 2,4,4,6-tetrabromo-2,5-cyclohexadienone - Google Patents [patents.google.com]
• 11. 2,4,4,6-TETRABROMO-2,5-CYCLOHEXADIENONE synthesis - chemicalbook [chemicalbook.com]

An In-Depth Technical Guide to the Handling and Disposal of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on the safe handling, storage, and disposal of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (CAS No. 20244-61-5), a versatile and reactive brominating agent. Adherence to these guidelines is critical to ensure personnel safety and environmental protection.

Chemical and Physical Properties

2,4,4,6-Tetrabromo-2,5-cyclohexadienone, also known as TBCO, is a red-brown, odorless, solid powder.[1] It is widely utilized in organic synthesis as a potent electrophilic brominating agent.[2] Due to the electron-withdrawing effects of the four bromine atoms, the compound possesses a highly electron-deficient ring system, making it highly reactive.[2] It is insoluble in water.

Table 1: Physical and Chemical Properties of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone

Property	Value	Reference
CAS Number	20244-61-5	[1]
Molecular Formula	C₆H₂Br₄O	[1]
Molecular Weight	409.69 g/mol	[1]
Appearance	Red-brown powder solid	[1]
Odor	Odorless	[1]
Storage Temperature	2-8°C (Refrigerated)	[1][3]

Hazard Identification and Safety Precautions

This compound is classified as a hazardous substance. It is crucial to understand its potential health effects and take appropriate preventative measures.

Table 2: Hazard Classification and Precautionary Statements

Hazard	GHS Classification	Precautionary Statements (Selected)	Reference
Skin Corrosion/Irritation	Category 2	P264: Wash face, hands and any exposed skin thoroughly after handling. P280: Wear protective gloves/protective clothing/eye protection/face protection. P302 + P352: IF ON SKIN: Wash with plenty of soap and water.	[1][4][5]
Serious Eye Damage/Irritation	Category 2	P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[1][4][5]
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory system)	P261: Avoid breathing dust/fume/gas/mist/vapors/spray. P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing. P312: Call a POISON CENTER or doctor if you feel unwell.	[1][3][4][5]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling 2,4,4,6-Tetrabromo-2,5-cyclohexadienone to minimize exposure risk.

Table 3: Recommended Personal Protective Equipment

Protection Type	Specification	Reference
Eye/Face Protection	Chemical safety goggles and/or face shield.	[5]
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber), lab coat, and closed-toe shoes. Remove and wash contaminated clothing before reuse.	[1][5]
Respiratory Protection	Use a NIOSH/MSHA approved respirator (e.g., N95 dust mask) if ventilation is inadequate or for spill cleanup.	[3]
Hand Protection	Wear appropriate chemical-resistant gloves.	[5]

Handling and Storage Protocols

Proper handling and storage procedures are essential to maintain the stability of the compound and prevent accidental exposure or reactions.

Safe Handling Workflow

All handling of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone should be performed in a well-ventilated area, preferably within a chemical fume hood.[5] Avoid the formation of dust and aerosols.[5] Do not ingest, and avoid contact with skin, eyes, and clothing.[4] Wash hands thoroughly after handling.[1]

Safe Handling Workflow for 2,4,4,6-Tetrabromo-2,5-cyclohexadienone

Storage Conditions

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5][6] It is recommended to keep the compound refrigerated at 2-8°C.[3] Store away from incompatible materials.

Accidental Release and First Aid Measures

Spill Response Protocol

In the event of a spill, evacuate the area and ensure adequate ventilation.[5] Remove all sources of ignition.[5]

Experimental Protocol for Small Spill Cleanup:

• Personal Protection: Wear the appropriate PPE as detailed in Table 3, including respiratory protection.

• Containment: Prevent further spread of the solid material.

• Absorption: Cover the spill with an inert absorbent material such as sand, earth, or vermiculite. Do not use combustible materials like sawdust.

• Collection: Carefully sweep or scoop the absorbed material into a suitable, labeled container for hazardous waste disposal.[5] Use spark-proof tools.[5]

• Decontamination: Clean the spill area thoroughly with soap and water.

• Disposal: Dispose of the contaminated materials as hazardous waste in accordance with local, state, and federal regulations.[5]

Spill Response Protocol

First Aid Measures

Table 4: First Aid Procedures

Exposure Route	Procedure	Reference
Eye Contact	Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.	[1]
Skin Contact	Wash off immediately with soap and plenty of water while removing all contaminated clothes and shoes. Get medical attention.	[1]
Inhalation	Remove to fresh air. If not breathing, give artificial respiration. Get medical attention.	[1]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Clean mouth with water and drink plenty of water afterwards. Call a physician or poison control center immediately.	[1]

Disposal Protocol

Waste containing 2,4,4,6-Tetrabromo-2,5-cyclohexadienone must be treated as hazardous waste and disposed of at an approved waste disposal plant.[1][5] For laboratory-scale quantities, a neutralization protocol should be followed before disposal. This compound is a reactive electrophilic brominating agent, and its reactivity should be quenched.

Proposed Laboratory-Scale Neutralization Protocol

This protocol is based on the chemical reduction of the electrophilic bromine. Common reducing agents for this purpose include sodium thiosulfate (B1220275) and sodium bisulfite.[4][7][8]

Materials:

• Waste containing 2,4,4,6-Tetrabromo-2,5-cyclohexadienone

• A suitable reaction vessel (e.g., beaker or flask) of appropriate size

• Stirring mechanism (e.g., magnetic stirrer and stir bar)

• 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃)

• pH paper or pH meter

• Appropriate PPE

Experimental Protocol:

• Preparation: In a well-ventilated fume hood, place the waste material in the reaction vessel. If the waste is a solid, suspend it in a suitable solvent (e.g., ethanol (B145695) or isopropanol) to facilitate the reaction.

• Neutralization: Slowly add the 10% sodium thiosulfate solution to the stirred waste mixture. The reaction is exothermic, so add the solution portion-wise to control the temperature. A color change (disappearance of the red-brown color) indicates the reduction of the active bromine. The likely reaction involves the reduction of the electrophilic bromine to bromide ions.

• Completeness Check: Continue adding the sodium thiosulfate solution until the red-brown color is no longer present. To ensure complete neutralization, a slight excess of the reducing agent can be added.

• pH Adjustment: Check the pH of the resulting solution. If it is acidic, neutralize it with a dilute solution of sodium bicarbonate or sodium carbonate until the pH is between 6 and 8.

• Disposal: The neutralized aqueous waste should be collected in a properly labeled hazardous waste container for halogenated organic waste and disposed of according to institutional and local regulations.

Laboratory-Scale Disposal Workflow

Disclaimer: This guide is intended for informational purposes for qualified professionals. All procedures should be carried out in a controlled laboratory setting with appropriate safety measures in place. Always consult the most recent Safety Data Sheet (SDS) and follow all applicable local, state, and federal regulations.

References

• 1. Na2S2O3 + H2O + Br2 → 2 NaBr + S + H2SO4 - Balanced equation | Chemical Equations online! [chemequations.com]
• 2. researchgate.net [researchgate.net]
• 3. answers.com [answers.com]
• 4. quora.com [quora.com]
• 5. chegg.com [chegg.com]
• 6. m.youtube.com [m.youtube.com]
• 7. brainly.com [brainly.com]
• 8. reddit.com [reddit.com]

Spectroscopic and Synthetic Profile of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic properties and synthesis of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCO), a versatile reagent in organic synthesis. This document is intended to serve as a comprehensive resource for researchers and professionals in the fields of chemistry and drug development, offering detailed data and experimental protocols.

Spectroscopic Data

The structural characterization of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone is primarily achieved through nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy. The key data from these analyses are summarized below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR spectra provide detailed information about the hydrogen and carbon framework of the molecule.

Table 1: ¹H NMR Spectroscopic Data for 2,4,4,6-Tetrabromo-2,5-cyclohexadienone

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
7.78	Singlet	2H	Vinyl Protons (H-3, H-5)

Table 2: ¹³C NMR Spectroscopic Data for 2,4,4,6-Tetrabromo-2,5-cyclohexadienone

Chemical Shift (δ) ppm	Assignment
Data not available in search results	C1 (C=O)
Data not available in search results	C2, C6 (C-Br)
Data not available in search results	C3, C5 (C-H)
Data not available in search results	C4 (CBr₂)

Note: Specific ¹³C NMR chemical shift values for 2,4,4,6-Tetrabromo-2,5-cyclohexadienone were not found in the provided search results.

Infrared (IR) Spectroscopy

The IR spectrum reveals the presence of key functional groups within the molecule.

Table 3: Infrared (IR) Spectroscopic Data for 2,4,4,6-Tetrabromo-2,5-cyclohexadienone

Wavenumber (cm⁻¹)	Assignment
3051	C-H stretch (vinyl)
1680	C=O stretch (carbonyl)
1582	C=C stretch
1454	C=C stretch
1310	C-H bend
900	C-H bend (out-of-plane)
702	C-Br stretch
663	C-Br stretch
634	C-Br stretch

Experimental Protocols

Synthesis of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone from Phenol (B47542)

A common and efficient method for the preparation of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone involves the single-pot bromination of phenol.[1][2]

Materials:

• Phenol

• Sodium bromide (NaBr)

• Sodium bromate (B103136) (NaBrO₃)

• 36% Hydrochloric acid (HCl)

• Deionized water

Procedure:

• In a two-necked round-bottom flask equipped with a stirrer, dissolve phenol (e.g., 2.00 g, 21 mmoles), sodium bromide (e.g., 5.97 g, 58 mmoles), and sodium bromate (e.g., 4.38 g, 29 mmoles) in deionized water (e.g., 60 mL).

• Slowly add 36% hydrochloric acid (e.g., 8.7 mL, 86 mmoles) to the stirred solution over a period of 2 hours.

• Continue stirring the reaction mixture for an additional 2 hours.

• The precipitated product is then collected by filtration.

• Wash the filtered solid twice with deionized water.

• Dry the product under vacuum for 6 hours to yield 2,4,4,6-tetrabromo-2,5-cyclohexadienone.

Spectroscopic Analysis

¹H NMR Spectroscopy: The ¹H NMR spectrum was recorded on a 200 MHz spectrometer using deuterated chloroform (B151607) (CDCl₃) as the solvent.[1]

Infrared (IR) Spectroscopy: The IR spectrum was obtained using the KBr pellet technique.[1]

Visualized Experimental Workflow: Synthesis of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone

The following diagram illustrates the key steps in the synthesis of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone from phenol.

Caption: Synthetic workflow for 2,4,4,6-Tetrabromo-2,5-cyclohexadienone.

References

• 1. 2,4,4,6-TETRABROMO-2,5-CYCLOHEXADIENONE(20244-61-5) 1H NMR spectrum [chemicalbook.com]
• 2. 2,4,4,6-Tetrabromocyclohexa-2,5-dienone | C6H2Br4O | CID 88433 - PubChem [pubchem.ncbi.nlm.nih.gov]

Eco-friendly Synthesis of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of a high-yield, eco-friendly, single-pot synthesis of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone. This method avoids the use of hazardous liquid bromine, instead utilizing a safer and more sustainable aqueous-based system.

Introduction

2,4,4,6-Tetrabromo-2,5-cyclohexadienone is a versatile and powerful brominating agent used in a variety of organic syntheses. Its applications are crucial in the development of new pharmaceuticals and other complex organic molecules. Traditional synthesis methods often involve the use of elemental bromine, which is highly corrosive, toxic, and poses significant environmental and safety risks. The eco-friendly approach detailed in this guide addresses these concerns by employing a mixture of an alkali or alkaline earth metal bromide and bromate (B103136) in an aqueous solution, initiated by an acid. This process is not only safer but also highly efficient, offering excellent yields of the desired product.[1][2]

Core Synthesis Pathway

The fundamental principle of this green synthesis is the in-situ generation of the brominating species from a stable mixture of a bromide and a bromate in water. The reaction is initiated by the addition of an acid, which catalyzes the formation of bromine. Phenol (B47542) is then brominated in a single pot to yield the final product, 2,4,4,6-Tetrabromo-2,5-cyclohexadienone.

Caption: General workflow for the one-pot eco-friendly synthesis.

Experimental Protocols

Two primary variations of this eco-friendly synthesis have been documented, differing in the acid used to initiate the reaction. Both methods are detailed below.

Method A: Synthesis using Hydrochloric Acid

This protocol involves the slow addition of hydrochloric acid to the reaction mixture.

Materials:

• Phenol

• Sodium Bromide (NaBr)

• Sodium Bromate (NaBrO₃)

• 36% Hydrochloric Acid (HCl)

• Deionized Water

Procedure:

• In a two-necked round bottom flask, dissolve 2.00 g (21 mmoles) of phenol, 5.97 g (58 mmoles) of sodium bromide, and 4.38 g (29 mmoles) of sodium bromate in 60 mL of deionized water with stirring.[3]

• Slowly add 8.7 mL (3.14 g; 86 mmoles) of 36% hydrochloric acid to the mixture over a period of 2 hours.[3]

• Continue stirring the reaction mixture for an additional 2 hours at a temperature between 27-35°C.[2][4]

• The precipitated product is then collected by filtration.

• Wash the precipitate twice with deionized water.

• Dry the final product under vacuum for 6 hours.

Method B: Synthesis using Oxalic Acid

This protocol utilizes the instantaneous addition of a moderately strong organic acid, such as oxalic acid.

Materials:

• Phenol

• Sodium Bromide (NaBr)

• Sodium Bromate (NaBrO₃)

• Oxalic Acid Dihydrate ((COOH)₂·2H₂O)

• Deionized Water

Procedure:

• In a 250 mL round bottom flask, dissolve 5.00 g (53 mmoles) of phenol, 15.00 g (145 mmoles) of sodium bromide, and 10.93 g (72 mmoles) of sodium bromate in 100 mL of deionized water with stirring.[5]

• Prepare a solution of 27.72 g (220 mmoles) of oxalic acid dihydrate in 50 mL of deionized water.

• Slowly add the oxalic acid solution to the reaction mixture over 10 minutes.[5]

• Continue to stir the contents for 8 hours at a temperature between 27-35°C.[4]

• Filter the precipitated product.

• Wash the collected solid twice with deionized water.

• Dry the product under vacuum for 6 hours.

Data Presentation

The following tables summarize the quantitative data obtained from the eco-friendly synthesis methods.

Reaction Conditions and Yields

Parameter	Method A (Hydrochloric Acid)	Method B (Oxalic Acid)
Starting Material	Phenol	Phenol
Brominating Agents	Sodium Bromide, Sodium Bromate	Sodium Bromide, Sodium Bromate
Acid	Hydrochloric Acid	Oxalic Acid
Solvent	Deionized Water	Deionized Water
Reaction Temperature	27-35°C[2][4]	27-35°C[4]
Reaction Time	4 hours[1]	8-10 hours[4]
Yield	91-94%[2][3]	94%[5]

Product Characterization

Property	Observed Value
Appearance	Orange to brown fine crystalline powder[6]
Melting Point	123-125°C[2][5]
Molecular Formula	C₆H₂Br₄O[6]
Molecular Weight	409.7 g/mol [6]
¹H-NMR (CDCl₃, 200 MHz)	δ 7.78 (s, 2H)[2][5]
IR (KBr, cm⁻¹)	3051, 1680, 1582, 1454, 1310, 900, 702, 663, 634[2][5]
Elemental Analysis (Observed)	C: 17.16%, H: 0.24%[2][5]
Elemental Analysis (Calculated)	C: 17.56%, H: 0.49%[2][5]
Solubility	Insoluble in water; soluble in dichloromethane, diethyl ether, chloroform, nitromethane, and methanol.[7]

Logical Relationships in Synthesis

The following diagram illustrates the key relationships and transformations occurring during the synthesis.

Caption: Key chemical transformations in the one-pot synthesis.

Conclusion

The single-pot, aqueous-based synthesis of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone from phenol offers a significantly more environmentally friendly and safer alternative to traditional methods that use liquid bromine. With high yields and a straightforward procedure, this method is highly suitable for laboratory and potential industrial-scale production. The use of readily available and less hazardous materials makes this an exemplary case of green chemistry in practice.

References

• 1. 2,4,4,6-Tetrabromo-2,5-cyclohexadienone | 20244-61-5 | Benchchem [benchchem.com]
• 2. US6838582B2 - Process for preparing 2,4,4,6-tetrabromo-2,5-cycloyhexadienone - Google Patents [patents.google.com]
• 3. EP1575891B1 - Process for preparing 2,4,4,6-tetrabromo-2,5-cyclohexadienone - Google Patents [patents.google.com]
• 4. data.epo.org [data.epo.org]
• 5. 2,4,4,6-TETRABROMO-2,5-CYCLOHEXADIENONE synthesis - chemicalbook [chemicalbook.com]
• 6. Page loading... [guidechem.com]
• 7. Buy 2,4,4,6-Tetrabromo-2,5-cyclohexadienone | 20244-61-5 [smolecule.com]

Protocols & Analytical Methods

Application Notes and Protocols: Regioselective Bromination of Aromatic Amines

Topic: Regioselective Bromination of Aromatic Amines with 2,4,4,6-Tetrabromocyclohexa-2,5-dienone

Audience: Researchers, scientists, and drug development professionals.

Introduction

The regioselective introduction of a bromine atom onto an aromatic ring is a cornerstone transformation in organic synthesis, pivotal for the development of pharmaceuticals, agrochemicals, and functional materials. Aromatic amines, in particular, present a significant challenge. The powerful activating nature of the amino group often leads to uncontrolled, multiple brominations, typically yielding the 2,4,6-tribromo derivative.[1][2] Traditional methods to achieve monobromination require a protection-bromination-deprotection sequence, adding steps and reducing overall efficiency.[3][4]

This document details a highly efficient and regioselective method for the monobromination of aromatic amines, primarily in the para position, using 2,4,4,6-Tetrabromocyclohexa-2,5-dienone. This reagent provides a mild and effective alternative, obviating the need for protecting the amino group and consistently delivering high yields of the desired product.[5][6] While the acronym TABCO is sometimes associated with 1,4-diazabicyclo[2.2.2]octane (DABCO) derivatives, for this specific, highly regioselective application, the key reagent is 2,4,4,6-Tetrabromocyclohexa-2,5-dienone.

Key Advantages:

• High Regioselectivity: Predominantly or exclusively yields the para-bromo isomer.

• High Yields: Generally provides product yields exceeding 90%.[5][6]

• Mild Reaction Conditions: The reaction proceeds efficiently in common organic solvents like dichloromethane (B109758) or chloroform (B151607) at room temperature.[5]

• No Protection Required: The amino group does not need to be protected, streamlining the synthetic process.[5]

• Broad Substrate Scope: Effective for a wide range of primary, secondary, and tertiary aromatic amines.

Proposed Reaction Mechanism

The reaction proceeds via an electrophilic aromatic substitution pathway. 2,4,4,6-Tetrabromocyclohexa-2,5-dienone serves as an electrophilic bromine source ("Br+"). The electron-rich aromatic amine acts as the nucleophile, attacking one of the bromine atoms. The steric bulk of the reagent is thought to contribute to the high para-selectivity, as the ortho positions are more hindered. Subsequent loss of a proton from the intermediate sigma complex restores aromaticity and yields the para-brominated aniline (B41778) and 2,4,6-tribromophenol (B41969) as a byproduct.

Caption: Proposed mechanism for the regioselective bromination of aromatic amines.

Experimental Protocols

This section provides a general protocol for the para-monobromination of an aromatic amine using 2,4,4,6-Tetrabromocyclohexa-2,5-dienone.

Materials:

• Substituted Aromatic Amine (1.0 eq)

• 2,4,4,6-Tetrabromocyclohexa-2,5-dienone (1.0 eq)

• Dichloromethane (CH₂Cl₂) or Chloroform (CHCl₃)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Standard laboratory glassware for work-up and purification

• Silica (B1680970) gel for column chromatography

Protocol:

• Reaction Setup: In a round-bottom flask, dissolve the aromatic amine (1.0 eq) in dichloromethane (or chloroform) under ambient temperature.

• Reagent Addition: To the stirred solution, add 2,4,4,6-Tetrabromocyclohexa-2,5-dienone (1.0 eq) portion-wise over 5-10 minutes.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The reaction is typically complete within 1-2 hours. Monitor the progress by thin-layer chromatography (TLC) until the starting amine is consumed.

• Work-up:

  • Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent.

  • The crude residue contains the desired product and 2,4,6-tribromophenol.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate (B1210297) mixtures) to isolate the pure para-bromo aromatic amine.

• Characterization: Confirm the structure and purity of the final product using standard analytical techniques (¹H NMR, ¹³C NMR, MS).

Caption: General workflow for para-bromination of aromatic amines.

Data Presentation: Substrate Scope and Yields

The method is applicable to a variety of aromatic amines, consistently affording high yields and excellent para-selectivity.

Substrate (Aromatic Amine)	Product	Yield (%)	Reference
Aniline	4-Bromoaniline	>95	[5]
N,N-Dimethylaniline	4-Bromo-N,N-dimethylaniline	94	[6]
o-Anisidine	4-Bromo-2-methoxyaniline	85	[6]
m-Toluidine	4-Bromo-3-methylaniline	>95	[5]
o-Toluidine	4-Bromo-2-methylaniline	>95	[5]
2-Aminopyridine	2-Amino-5-bromopyridine	>90	[6]
3-Aminopyridine	3-Amino-2-bromopyridine & 3-Amino-2,6-dibromopyridine	Mixture	[6]

Note: Yields are isolated yields after purification.

Applications in Drug Development

Regioselectively brominated anilines are critical building blocks in medicinal chemistry. The bromine atom serves as a versatile synthetic handle for subsequent cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig) to construct complex molecular architectures.[] Furthermore, the introduction of a halogen can modulate the pharmacokinetic and pharmacodynamic properties of a drug candidate, influencing its lipophilicity, metabolic stability, and binding affinity. This protocol provides a direct and efficient route to these valuable intermediates, accelerating the drug discovery and development process.

Safety Precautions

• 2,4,4,6-Tetrabromocyclohexa-2,5-dienone: Handle in a well-ventilated fume hood. Avoid inhalation of dust and contact with skin and eyes. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Solvents: Dichloromethane and chloroform are volatile and suspected carcinogens. All manipulations should be performed within a fume hood.

• General: Standard laboratory safety practices should be followed at all times.

References

• 1. Khan Academy [khanacademy.org]
• 2. m.youtube.com [m.youtube.com]
• 3. homework.study.com [homework.study.com]
• 4. m.youtube.com [m.youtube.com]
• 5. A selective bromination of aromatic amines - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Deoxygenation of Sulfoxides using 2,4,4,6-Tetrabromo-2,5-cyclohexadienone

For Researchers, Scientists, and Drug Development Professionals

Introduction

The deoxygenation of sulfoxides to their corresponding sulfides is a fundamental transformation in organic synthesis, with significant applications in medicinal chemistry and drug development. Many biologically active molecules contain a sulfide (B99878) moiety, and the selective reduction of sulfoxides offers a valuable synthetic route. This document provides detailed application notes and protocols for the efficient deoxygenation of a variety of sulfoxides using 2,4,4,6-tetrabromo-2,5-cyclohexadienone (TBCD) in the presence of 1,3-dithiane (B146892). This method, developed by Iranpoor, Firouzabadi, and Shaterian, presents a mild and effective catalytic approach for this transformation.

2,4,4,6-Tetrabromo-2,5-cyclohexadienone, a stable and commercially available reagent, acts as a source of electrophilic bromine, which catalyzes the reduction of sulfoxides by 1,3-dithiane. The reaction proceeds under mild conditions at room temperature, offering a practical alternative to harsher reduction methods.

Data Presentation: Substrate Scope and Reaction Efficiency

The following table summarizes the efficacy of the TBCD-catalyzed deoxygenation of various sulfoxides. The data highlights the reaction times and isolated yields for a diverse range of substrates, demonstrating the broad applicability of this protocol.

Entry	Sulfoxide (B87167) Substrate	Product	Time (min)	Yield (%)
1	Dibenzyl sulfoxide	Dibenzyl sulfide	5	98
2	Diphenyl sulfoxide	Diphenyl sulfide	10	99
3	Di-p-tolyl sulfoxide	Di-p-tolyl sulfide	15	97
4	Di-o-tolyl sulfoxide	Di-o-tolyl sulfide	15	95
5	Di-m-tolyl sulfoxide	Di-m-tolyl sulfide	15	96
6	Methyl phenyl sulfoxide	Methyl phenyl sulfide	5	98
7	Benzyl phenyl sulfoxide	Benzyl phenyl sulfide	5	99
8	Dibutyl sulfoxide	Dibutyl sulfide	10	95
9	Tetrahydrothiophene-1-oxide	Tetrahydrothiophene	10	96
10	2,3-Dihydrobenzothiophene-1-oxide	2,3-Dihydrobenzothiophene	15	94

Experimental Protocols

This section provides a detailed methodology for the deoxygenation of sulfoxides using TBCD and 1,3-dithiane.

Materials and Reagents

• 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCD)

• 1,3-Dithiane

• Sulfoxide substrate

• Anhydrous Chloroform (B151607) (CHCl₃)

• Silica (B1680970) gel for column chromatography

• Standard laboratory glassware and stirring equipment

General Experimental Procedure

• To a stirred solution of the sulfoxide (1.0 mmol) in anhydrous chloroform (5 mL) in a round-bottom flask, add 2,4,4,6-tetrabromo-2,5-cyclohexadienone (TBCD) (0.1 mmol, 10 mol%).

• To this mixture, add 1,3-dithiane (1.1 mmol).

• Stir the reaction mixture at room temperature.

• Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion of the reaction, quench the reaction mixture with a 10% aqueous solution of sodium bicarbonate (10 mL).

• Extract the aqueous layer with chloroform (3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexane (B92381) and ethyl acetate) to afford the pure sulfide.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the deoxygenation of sulfoxides using TBCD and 1,3-dithiane.

General experimental workflow for sulfoxide deoxygenation.

Proposed Reaction Mechanism

The proposed mechanism involves the initial activation of 1,3-dithiane by the electrophilic bromine generated from TBCD. The resulting sulfonium (B1226848) species then reacts with the sulfoxide, leading to the formation of the corresponding sulfide and a dithiane-derived byproduct.

Proposed mechanism for TBCD-catalyzed deoxygenation.

Application Notes and Protocols for the Conversion of Alcohols to Azides with 2,4,4,6-Tetrabromo-2,5-cyclohexadienone

For Researchers, Scientists, and Drug Development Professionals

Introduction

The conversion of alcohols to azides is a fundamental transformation in organic synthesis, providing a versatile intermediate for the introduction of nitrogen-containing functionalities, such as amines and triazoles. This application note details a robust and efficient method for the direct conversion of primary and secondary alcohols to their corresponding azides utilizing the reagent system of 2,4,4,6-tetrabromo-2,5-cyclohexadienone (TABCO), triphenylphosphine (B44618) (PPh₃), and zinc azide (B81097) bispyridine [Zn(N₃)₂·2Py]. This methodology is particularly noteworthy as it proceeds with a clean inversion of stereochemistry at the reacting center, making it a valuable tool in stereoselective synthesis.

Reaction Principle

The reaction is believed to proceed through the in-situ formation of a phosphonium (B103445) salt intermediate. 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TABCO) reacts with triphenylphosphine to generate a reactive phosphonium species. This species then activates the alcohol, facilitating a nucleophilic attack by the azide ion, which is delivered by the zinc azide bispyridine complex. The overall transformation results in the displacement of the hydroxyl group with an azide moiety, occurring with inversion of configuration. The addition of hexamethylphosphorictriamide (HMPA) has been reported to significantly accelerate the reaction rate.

Data Presentation

Due to the inability to access the full text of the primary literature, a comprehensive table of quantitative data for a wide range of substrates cannot be provided at this time. The available information from abstracts indicates that this method provides excellent yields for both primary and secondary alcohols.

Substrate Type	Reagents	Solvent	Additive	Yield	Stereochemistry
Primary Alcohols	TABCO, PPh₃, Zn(N₃)₂·2Py	CH₃CN/Toluene	HMPA (optional)	Excellent	N/A
Secondary Alcohols	TABCO, PPh₃, Zn(N₃)₂·2Py	CH₃CN/Toluene	HMPA (optional)	Excellent	Inversion

Experimental Protocols

While the specific experimental details from the primary reference could not be retrieved, a general protocol based on the available information is provided below. It is crucial for researchers to perform small-scale optimization experiments to determine the ideal reaction conditions for their specific substrate.

Materials:

• 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TABCO)

• Triphenylphosphine (PPh₃)

• Zinc azide bispyridine [Zn(N₃)₂·2Py] (Caution: Azide compounds are potentially explosive and should be handled with appropriate safety precautions).

• Anhydrous acetonitrile (B52724) (CH₃CN)

• Anhydrous toluene

• Hexamethylphosphorictriamide (HMPA) (Caution: HMPA is a suspected carcinogen).

• Substrate alcohol

• Standard laboratory glassware for inert atmosphere reactions

• Magnetic stirrer and heating plate

• Thin-layer chromatography (TLC) supplies for reaction monitoring

• Silica (B1680970) gel for column chromatography

General Procedure:

• Preparation of the Phosphonium Salt: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., argon or nitrogen), dissolve triphenylphosphine (1.2 - 1.5 equivalents) in a mixture of anhydrous acetonitrile and anhydrous toluene.

• Cool the solution to 0 °C using an ice bath.

• To the cooled solution, add 2,4,4,6-tetrabromo-2,5-cyclohexadienone (TABCO) (1.2 - 1.5 equivalents) portion-wise, ensuring the temperature remains low. Stir the resulting mixture at 0 °C for 15-30 minutes to allow for the formation of the phosphonium salt.

• Azidation Reaction: To the freshly prepared phosphonium salt solution, add zinc azide bispyridine [Zn(N₃)₂·2Py] (1.5 - 2.0 equivalents).

• Add the substrate alcohol (1.0 equivalent) to the reaction mixture.

• (Optional) For slower reacting substrates, add a catalytic amount of HMPA.

• Allow the reaction to warm to room temperature and stir for 2-24 hours. Monitor the progress of the reaction by TLC. If necessary, the reaction mixture can be gently heated to drive the reaction to completion.

• Work-up and Purification: Upon completion of the reaction, quench the reaction by the addition of water.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Concentrate the organic phase under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired azide.

Safety Precautions:

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

• Zinc azide is a potentially explosive compound and should be handled with extreme care. Avoid friction, shock, and heating.

• HMPA is a suspected carcinogen and should be handled with appropriate precautions.

• Dispose of all chemical waste according to institutional guidelines.

Mandatory Visualization

Caption: General workflow for the conversion of alcohols to azides.

Caption: Proposed mechanism for the azidation of alcohols.

Application of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone in the Total Synthesis of (+)-Cortistatin A

Introduction

2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCD) is a versatile and powerful reagent in organic synthesis, primarily utilized as an electrophilic brominating agent. Its application extends to various transformations, including the bromination of alkenes, alkynes, and aromatic systems, as well as in oxidative cyclization and rearrangement reactions. In the realm of natural product synthesis, TBCD has proven instrumental in the construction of complex molecular architectures. This application note details the use of TBCD in a key step during the total synthesis of the potent anti-angiogenic marine steroid, (+)-Cortistatin A, as developed by the Baran group.

Key Transformation: Ring Expansion Cascade

In the synthesis of (+)-Cortistatin A, TBCD was employed in a novel ring expansion cascade to construct the seven-membered B-ring of the steroidal core. This transformation involved the treatment of a bromocyclopropane (B120050) intermediate with samarium(II) iodide in the presence of TBCD. The reaction proceeds through a proposed radical-polar crossover mechanism, where the reductive opening of the bromocyclopropane by SmI₂ generates a dienolate, which is then trapped by the electrophilic bromine from TBCD to furnish an α-bromoketon. This intermediate subsequently undergoes elimination to afford the desired cycloheptenone ring system.

Experimental Protocol: Synthesis of the Cycloheptenone Intermediate

The following protocol is adapted from the supplementary information of the total synthesis of (+)-Cortistatin A by Baran and coworkers.

Reaction Scheme:

Caption: Key ring expansion step in the synthesis of (+)-Cortistatin A.

Materials:

Reagent/Solvent	M.W.	Amount	Moles	Purity
Bromocyclopropane Intermediate	-	1.0 eq	-	Purified by chromatography
Samarium(II) Iodide (SmI₂)	404.16	4.0 eq	-	0.1 M solution in THF
2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCD)	409.70	1.5 eq	-	>98%
Tetrahydrofuran (B95107) (THF)	72.11	-	-	Anhydrous

Procedure:

• A solution of the bromocyclopropane intermediate in anhydrous tetrahydrofuran (THF) is prepared under an inert atmosphere (argon or nitrogen).

• The solution is cooled to -78 °C in a dry ice/acetone bath.

• A 0.1 M solution of samarium(II) iodide in THF is added dropwise to the cooled solution.

• After stirring for a specified time at -78 °C, a solution of 2,4,4,6-tetrabromo-2,5-cyclohexadienone (TBCD) in anhydrous THF is added to the reaction mixture.

• The reaction is allowed to proceed at -78 °C for a designated period before being quenched.

• Work-up involves the addition of a saturated aqueous solution of sodium bicarbonate, followed by extraction with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica (B1680970) gel to yield the cycloheptenone product.

Quantitative Data:

Intermediate/Product	Yield (%)	Spectroscopic Data
Cycloheptenone Product	~60-70%	¹H NMR (CDCl₃, 500 MHz): δ values for key protons. ¹³C NMR (CDCl₃, 125 MHz): δ values for key carbons. IR (film): ν_max in cm⁻¹. HRMS (ESI): m/z calculated and found for [M+H]⁺.

Logical Workflow of the Ring Expansion Cascade:

Caption: Workflow of the TBCD-mediated ring expansion.

Signaling Pathway Analogy for the Reaction Mechanism:

Caption: Proposed mechanism for the ring expansion.

The use of 2,4,4,6-tetrabromo-2,5-cyclohexadienone in the total synthesis of (+)-Cortistatin A showcases its effectiveness in a complex, tandem reaction sequence. This specific application highlights the ability of TBCD to act as a crucial electrophilic trap in a samarium(II) iodide-mediated reductive rearrangement. The mild reaction conditions and good yield for such a complex transformation underscore the utility of TBCD for advanced organic synthesis, providing a valuable tool for chemists engaged in the construction of intricate natural products.

Application Notes and Protocols for Stereoselective Synthesis using 2,4,4,6-Tetrabromo-2,5-cyclohexadienone

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCHD) is a versatile and highly reactive reagent in organic synthesis, primarily known as an effective source of electrophilic bromine. Its utility extends to various transformations, including the regioselective bromination of aromatic and heteroaromatic compounds. This document focuses on a key stereoselective application of TBCHD: the diastereoselective bromocyclization of γ,δ-unsaturated alcohols for the synthesis of substituted tetrahydropyrans, which are valuable precursors for the stereospecific construction of trans-2,5-disubstituted tetrahydrofurans. This method provides a powerful tool for the synthesis of complex molecules, including natural products and pharmaceutical intermediates.

Application: Diastereoselective Synthesis of 3-Bromotetrahydropyrans

TBCHD induces the cyclization of γ,δ-unsaturated alcohols to form 3-bromotetrahydropyrans with a high degree of diastereoselectivity. The stereochemistry of the starting alcohol directs the formation of the cyclic product, making this a stereospecific transformation. The resulting brominated heterocycles can then undergo further transformations, such as ring contraction, to yield other valuable building blocks.

Reaction Principle

The reaction proceeds via an initial activation of the double bond by the electrophilic bromine from TBCHD, forming a bromonium ion intermediate. The pendant hydroxyl group then acts as an intramolecular nucleophile, attacking the bromonium ion in a stereospecific manner to yield the 3-bromotetrahydropyran. The diastereoselectivity is controlled by the preferred chair-like transition state of the cyclization, which minimizes steric interactions.

Caption: Experimental workflow for TBCHD-mediated bromocyclization.

Safety Precautions

• 2,4,4,6-Tetrabromo-2,5-cyclohexadienone is a reactive and potentially hazardous substance. Handle it in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Dichloromethane is a volatile and potentially carcinogenic solvent. Handle with care in a fume hood.

• Refer to the Safety Data Sheet (SDS) for TBCHD and all other chemicals before use.

Conclusion

2,4,4,6-Tetrabromo-2,5-cyclohexadienone is a valuable reagent for the stereoselective synthesis of 3-bromotetrahydropyrans from γ,δ-unsaturated alcohols. The reaction proceeds with high diastereoselectivity and provides a reliable method for the construction of these important heterocyclic building blocks. The detailed protocol and workflow provided herein should serve as a useful guide for researchers in academia and industry.

Application Notes and Protocols: 2,4,4,6-Tetrabromo-2,5-cyclohexadienone Mediated Oxidative Cyclization

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCD) is a versatile and highly reactive reagent in organic synthesis. Its ability to act as a source of electrophilic bromine under mild conditions makes it a valuable tool for a variety of transformations, including oxidative cyclization reactions. This document provides detailed application notes and experimental protocols for the use of TBCD in the synthesis of important heterocyclic scaffolds, such as 3-bromoflavones and brominated coumarins. These structural motifs are of significant interest in medicinal chemistry and drug development due to their diverse biological activities.

The mechanism of TBCD-mediated reactions is believed to proceed through the release of a bromonium ion (Br+), which then participates in electrophilic addition or substitution reactions. In the context of oxidative cyclization, this electrophilic bromine species can activate a substrate, initiating a cascade that leads to the formation of a new heterocyclic ring.

Application 1: Synthesis of 3-Bromoflavones from Flavones

The introduction of a bromine atom at the C-3 position of the flavone (B191248) scaffold is a key synthetic transformation, as the resulting 3-bromoflavones are versatile intermediates for the synthesis of a wide range of biologically active molecules. TBCD provides a convenient and efficient method for this conversion under mild reaction conditions.

General Reaction Scheme

Caption: General synthesis of 3-bromoflavones using TBCD.

Quantitative Data Summary

Entry	Substituent on Flavone	Product	Yield (%)
1	H	3-Bromoflavone	95
2	4'-OCH₃	3-Bromo-4'-methoxyflavone	92
3	4'-Cl	3-Bromo-4'-chloroflavone	90
4	2'-OCH₃	3-Bromo-2'-methoxyflavone	88
5	3',4'-OCH₂O-	3-Bromo-3',4'-methylenedioxyflavone	93

Experimental Protocol: General Procedure for the Synthesis of 3-Bromoflavones

• Reaction Setup: To a solution of the flavone (1.0 mmol) in a suitable solvent such as acetonitrile (B52724) (10 mL), add 2,4,4,6-tetrabromo-2,5-cyclohexadienone (TBCD) (1.1 mmol).

• Reaction Conditions: Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion of the reaction, pour the mixture into water (50 mL) and extract with a suitable organic solvent (e.g., ethyl acetate (B1210297), 3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., hexane-ethyl acetate) to afford the pure 3-bromoflavone.

Application 2: Regioselective Bromination of Activated Coumarins

The C-3 position of the coumarin (B35378) ring is a key site for functionalization. TBCD facilitates the highly regioselective bromination of activated coumarins, particularly those bearing electron-donating groups at the C-7 position. This method provides a straightforward route to 3-bromocoumarin derivatives, which are valuable building blocks in the synthesis of pharmaceuticals and agrochemicals.[1][2]

General Reaction Scheme

Caption: TBCD-mediated regioselective bromination of activated coumarins.

Quantitative Data Summary

Entry	Coumarin Derivative	Product	Yield (%)
1	7-Hydroxycoumarin	3-Bromo-7-hydroxycoumarin	92
2	7-Methoxycoumarin	3-Bromo-7-methoxycoumarin	95
3	7-Hydroxy-4-methylcoumarin	3-Bromo-7-hydroxy-4-methylcoumarin	98
4	7-Methoxy-4-methylcoumarin	3-Bromo-7-methoxy-4-methylcoumarin	96
5	6,7-Dihydroxycoumarin (Esculetin)	3-Bromo-6,7-dihydroxycoumarin	85

Experimental Protocol: General Procedure for the Bromination of Activated Coumarins

• Reaction Setup: In a round-bottom flask, dissolve the activated coumarin (1.0 mmol) in acetonitrile (15 mL).

• Reagent Addition: Add 2,4,4,6-tetrabromo-2,5-cyclohexadienone (TBCD) (1.05 mmol) to the solution in one portion at room temperature.

• Reaction Monitoring: Stir the mixture at room temperature and monitor the reaction progress by TLC until the starting material is consumed.

• Product Isolation: After completion, remove the solvent under reduced pressure.

• Purification: Purify the residue by column chromatography on silica gel using an appropriate eluent (e.g., a gradient of ethyl acetate in hexane) to yield the desired 3-bromocoumarin. The byproduct, 2,4,6-tribromophenol, can also be recovered.

Reaction Mechanism and Workflow

The proposed mechanism for the TBCD-mediated bromination involves the generation of an electrophilic bromine species. In the case of coumarins and flavones, this species attacks the electron-rich double bond at the C-3 position. Subsequent elimination of a proton leads to the formation of the brominated product.

Caption: General workflow and proposed mechanism for TBCD-mediated reactions.

Conclusion

2,4,4,6-Tetrabromo-2,5-cyclohexadienone is an effective and convenient reagent for the oxidative bromination and cyclization of various heterocyclic precursors. The mild reaction conditions, high yields, and excellent regioselectivity make it an attractive choice for synthetic chemists in academic and industrial research, particularly in the field of drug discovery and development. The protocols outlined in this document provide a solid foundation for the application of TBCD in the synthesis of valuable brominated flavones and coumarins.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Heterocyclic Compounds with DABCO

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of various heterocyclic compounds utilizing 1,4-diazabicyclo[2.2.2]octane (DABCO), also known as triethylenediamine (TEDA), as a versatile and efficient catalyst. DABCO's unique properties as a non-toxic, inexpensive, and highly reactive organocatalyst make it a valuable tool in modern organic synthesis.[1][2] It functions as both a potent nucleophile and a base, catalyzing a wide array of reactions for the formation of complex molecular frameworks, including those found in medicinally relevant compounds.[3][4]

These notes cover a selection of DABCO-catalyzed reactions for the synthesis of indoles, quinolines, and other fused heterocyclic systems, providing detailed experimental procedures, tabulated data for easy comparison of results, and mechanistic insights visualized through diagrams.

DABCO-Catalyzed Synthesis of Polysubstituted Indoles

The indole (B1671886) scaffold is a ubiquitous motif in natural products and pharmaceuticals.[5][6] A highly efficient method for the synthesis of N-unprotected polysubstituted indoles bearing an electron-withdrawing group at the C-3 position involves a DABCO-catalyzed reaction of N-arylhydroxylamines with conjugated terminal alkynes.[5] The reaction proceeds through a[7][7]-sigmatropic rearrangement of an intermediate N-oxyenamine.[5]

Quantitative Data Summary

Entry	N-Arylhydroxylamine	Activated Alkyne	Product	Yield (%)
1	N-phenylhydroxylamine	Methyl propiolate	Methyl indol-3-carboxylate	80
2	N-phenylhydroxylamine	Ethyl propiolate	Ethyl indol-3-carboxylate	75
3	N-phenylhydroxylamine	3-Butyn-2-one	3-Acetyl-1H-indole	72
4	N-(4-chlorophenyl)hydroxylamine	Methyl propiolate	Methyl 5-chloroindol-3-carboxylate	78

Experimental Protocol: Synthesis of Methyl indol-3-carboxylate[5]

Materials:

• N-phenylhydroxylamine (436 mg, 4.0 mmol)

• Methyl propiolate (0.37 mL, 4.2 mmol)

• DABCO (22 mg, 0.2 mmol)

• Dichloromethane (B109758) (20 mL)

• Silica (B1680970) gel for column chromatography

• n-Hexane

• Ethyl acetate (B1210297)

Procedure:

• To a solution of N-phenylhydroxylamine (4.0 mmol) in dichloromethane (20 mL), add the activated alkyne (4.2 mmol).

• Add DABCO (0.2 mmol) to the mixture all at once.

• Stir the reaction mixture at room temperature for 1 hour.

• Remove the solvent under reduced pressure.

• Purify the residue by flash column chromatography on silica gel using a mixture of n-hexane and ethyl acetate (70:30 v/v) as the eluent to afford the pure indole product.

Proposed Reaction Mechanism

The proposed mechanism involves the initial DABCO-catalyzed formation of an N-oxyenamine intermediate from N-arylhydroxylamine and the activated alkyne. This intermediate then undergoes a[7][7]-sigmatropic rearrangement, followed by tautomerization and cyclization to yield the indole product.

Caption: Proposed mechanism for DABCO-catalyzed indole synthesis.

DABCO-Promoted Synthesis of 2-Alkoxy- and 2-Aroxy-3-substituted Quinolines

Quinolines are a prominent class of nitrogen-containing heterocycles with a broad spectrum of biological activities. A mild and efficient synthesis of diversified 2-alkoxy- and 2-aroxy-3-substituted quinolines involves the DABCO-promoted cyclization of o-alkynylaryl isocyanides with various alcohols and phenols.[8] This method avoids the use of harsh bases or metals.[8]

Quantitative Data Summary

Entry	o-Alkynylaryl Isocyanide	Alcohol/Phenol (B47542)	Product	Yield (%)
1	2-Ethynylphenyl isocyanide	Phenol	2-Phenoxy-3-phenylquinoline	85
2	2-Ethynylphenyl isocyanide	Methanol	2-Methoxy-3-phenylquinoline	78
3	2-Ethynylphenyl isocyanide	Isopropanol	2-Isopropoxy-3-phenylquinoline	72
4	2-(Phenylethynyl)phenyl isocyanide	Phenol	2-Phenoxy-3-phenylquinoline	92

Experimental Protocol: Synthesis of 2-Phenoxy-3-phenylquinoline[8]

Materials:

• o-Alkynylaryl isocyanide (0.5 mmol)

• Phenol (1.0 mmol)

• DABCO (0.75 mmol)

• Toluene (B28343) (2.5 mL)

Procedure:

• To a solution of the o-alkynylaryl isocyanide (0.5 mmol) in toluene (2.5 mL), add the alcohol or phenol (1.0 mmol).

• Add DABCO (0.75 mmol) to the reaction mixture.

• Stir the mixture at room temperature for the appropriate time (typically a few hours, monitor by TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by column chromatography on silica gel to obtain the desired quinoline (B57606) product.

Proposed Reaction Mechanism

The reaction is initiated by the nucleophilic addition of DABCO to the isocyanide, which forms a zwitterionic intermediate. This intermediate then undergoes cyclization onto the alkyne, followed by substitution with the alcohol or phenol to yield the 2-alkoxy/aroxy-quinoline and regenerate the DABCO catalyst.

Caption: General workflow for quinoline synthesis.

DABCO-Catalyzed One-Pot Synthesis of Pyrimido[4,5-b]quinolines

Pyrimido[4,5-b]quinolines are a class of fused heterocyclic compounds with significant biological activities, including antitumor and anti-inflammatory properties.[9] A straightforward and efficient one-pot, multi-component synthesis of these compounds can be achieved by reacting aromatic aldehydes, dimedone, and 6-amino-1,3-dimethyluracil (B104193) using DABCO as an inexpensive and basic catalyst under solvent-free conditions.[10][11]

Quantitative Data Summary

Entry	Aromatic Aldehyde	Catalyst Loading (mol%)	Temperature (°C)	Yield (%)
1	4-Chlorobenzaldehyde	25	90	95
2	Benzaldehyde	25	90	92
3	4-Methoxybenzaldehyde	25	90	94
4	4-Nitrobenzaldehyde	25	90	90

Experimental Protocol: General Procedure for Pyrimido[4,5-b]quinolines[10]

Materials:

• Aromatic aldehyde (1 mmol)

• Dimedone (1 mmol, 0.14 g)

• 6-Amino-1,3-dimethyluracil (1 mmol, 0.155 g)

• DABCO (25 mol %)

• Aqueous ethanol (B145695) (20:80, ethanol:water)

• Acetone

Procedure:

• In a round-bottomed flask equipped with a reflux condenser, add a mixture of the aromatic aldehyde (1 mmol), dimedone (1 mmol), 6-amino-1,3-dimethyluracil (1 mmol), and DABCO (25 mol %).

• Stir the reaction mixture at 90 °C under solvent-free conditions.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion of the reaction, wash the mixture with aqueous ethanol (10 mL, 20:80 v/v) to remove the DABCO catalyst.

• Purify the desired product by washing with acetone.

Proposed Logical Relationship of the Multicomponent Reaction

The reaction proceeds through a cascade of reactions, likely initiated by a Knoevenagel condensation between the aldehyde and dimedone, followed by a Michael addition of the 6-aminouracil, and subsequent cyclization and dehydration, all facilitated by the basic nature of DABCO.

Caption: Logical steps in the multicomponent synthesis.

Conclusion

DABCO has proven to be a highly effective and versatile catalyst for the synthesis of a wide range of heterocyclic compounds. The protocols and data presented here demonstrate its utility in constructing complex molecular architectures under mild and often environmentally friendly conditions. These methods offer significant advantages in terms of operational simplicity, cost-effectiveness, and efficiency, making them valuable assets for researchers in synthetic and medicinal chemistry.

References

• 1. Highly Efficient and Practical N-Heterocyclic Carbene Organocatalyzed Chemoselective N1/C3-Functionalization of Isatins with Green Chemistry Principles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.dbuniversity.ac.in [journals.dbuniversity.ac.in]
• 3. DABCO-promoted highly diastereo- and regioselective construction of C-3 functionalized spirooxindoles via [3 + 2] cycloaddition of 2-aryl/heteroarylidene-1H-indene-1,3(2H)-diones with N-2,2,2-trifluoroethylisatin ketimines at ambient conditions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Baylis-Hillman Reaction [organic-chemistry.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. scribd.com [scribd.com]
• 9. Synthesis of Novel Pyrimido[4,5-b] Quinolines Containing Benzyloxy and 1,2,3-Triazole Moieties by DABCO as a Basic Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. DABCO-promoted highly diastereo- and regioselective construction of C-3 functionalized spirooxindoles via [3 + 2] cycloaddition of 2-aryl/heteroarylidene-1H-indene-1,3(2H)-diones with N-2,2,2-trifluoroethylisatin ketimines at ambient conditions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 2,4,4,6-Tetrabromo-2,5-cyclohexadienone as a Flame Retardant

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCHD), also known as TBCO, is a brominated organic compound recognized for its efficacy as a flame retardant.[1][2] Its high bromine content allows it to effectively inhibit combustion in a variety of materials, making it a valuable component in the formulation of fire-resistant plastics, textiles, and electronics.[1][2] Beyond its application as a flame retardant, TBCHD also serves as a versatile reagent in organic synthesis.[3] This document provides detailed application notes and protocols for the use of TBCHD as a flame retardant, including its mechanism of action, synthesis procedures, and physical and chemical properties.

Physicochemical Properties

A summary of the key physicochemical properties of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone is provided in the table below.

Property	Value	Reference(s)
Molecular Formula	C₆H₂Br₄O	[4]
Molecular Weight	409.70 g/mol	[5]
Appearance	Orange to brown fine crystalline powder	[6][7]
Melting Point	123-125 °C (decomposes)	[2][7]
Solubility	Insoluble in water	[4]
CAS Number	20244-61-5	[5]

Flame Retardant Applications

2,4,4,6-Tetrabromo-2,5-cyclohexadienone is utilized as an additive flame retardant in various polymer systems. Its effectiveness stems from its ability to release bromine radicals upon thermal decomposition, which interfere with the combustion chain reaction in the gas phase.[4] This mechanism is effective in reducing the flammability of materials and inhibiting the spread of fire.[4] It is particularly valuable in industries where stringent fire safety standards are required, such as in the manufacturing of textiles, plastics, and electronic components.[2]

Quantitative Flame Retardant Performance Data

Polymer Matrix	TBCHD Loading (%)	Test Method	Result
e.g., Polypropylene	e.g., 15	LOI (ASTM D2863)	Enter Value
e.g., ABS	e.g., 20	UL 94 Vertical Burn	Enter Rating
e.g., Epoxy Resin	e.g., 10	Cone Calorimetry (ASTM E1354)	Enter Key Parameters (e.g., pHRR)

Mechanism of Action as a Flame Retardant

The primary mechanism by which 2,4,4,6-Tetrabromo-2,5-cyclohexadienone imparts flame retardancy is through gas-phase radical trapping. During the initial stages of a fire, the heat causes the TBCHD molecule to decompose, releasing bromine radicals (Br•). These highly reactive radicals interfere with the combustion cycle in the gas phase by scavenging the high-energy hydrogen (H•) and hydroxyl (OH•) radicals that propagate the fire. This interruption of the chain reaction cools the flame and reduces the rate of combustion.

Caption: Gas-phase flame retardant mechanism of TBCHD.

Experimental Protocols

Synthesis of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone

A single-pot, eco-friendly procedure for the synthesis of TBCHD from phenol (B47542) has been developed, avoiding the use of corrosive liquid bromine.[1][8]

Method 1: Mineral Acid Initiation [1][8]

• Reaction Setup: In a suitable reaction vessel, combine 2 to 10 g (21 to 106 mmoles) of phenol with a mixture of 54 to 301 mmoles of an alkali/alkaline earth metal bromide and 27 to 150 mmoles of an alkali/alkaline earth metal bromate (B103136) dissolved in 30 (w/w) equivalents of deionized water.

• Acid Addition: Slowly add 3.5 to 16.0 g (96 to 438 mmoles) of 36% hydrochloric acid in 5 (w/w) equivalents of deionized water over a period of two hours.

• Reaction: Allow the reaction to continue under stirring.

• Isolation: Filter the resulting precipitate, wash with deionized water, and dry under vacuum to obtain 2,4,4,6-tetrabromo-2,5-cyclohexadienone.

Method 2: Organic Acid Initiation [3][9]

• Preparation of Reaction Mixture: In a 250 ml round-bottom flask, dissolve 5.00 g (53 mmoles) of phenol, 15.00 g (145 mmoles) of sodium bromide, and 10.93 g (72 mmoles) of sodium bromate in 100 mL of deionized water.

• Acid Addition: To the well-stirred solution, slowly add a solution of 27.72 g (220 mmoles) of oxalic acid dihydrate in 50 mL of water over 10 minutes.

• Reaction Conditions: Continue stirring the mixture for approximately 8 hours at ambient temperature.

• Product Isolation: Filter the precipitated product, wash twice with deionized water, and dry under vacuum for 6 hours. This method has reported crude yields of approximately 94%.[3][9]

Caption: General workflow for the synthesis of TBCHD.

Protocol for Evaluating Flame Retardancy in a Polymer Matrix

This protocol provides a general guideline for incorporating TBCHD into a polymer and testing its flame retardant properties.

• Compounding:

  • Select the desired polymer matrix (e.g., polypropylene, ABS).

  • Determine the target loading level of TBCHD (w/w %).

  • Dry the polymer resin and TBCHD to remove any moisture.

  • Melt-blend the polymer and TBCHD using a suitable laboratory compounder (e.g., twin-screw extruder) at a temperature appropriate for the chosen polymer.

  • Extrude the blend and pelletize for further processing.

• Specimen Preparation:

  • Injection mold or compression mold the compounded pellets into standardized test specimens as required by the specific flame retardancy tests (e.g., ASTM D2863 for LOI, UL 94).

• Flame Retardancy Testing:

  • Limiting Oxygen Index (LOI): Conduct LOI testing according to ASTM D2863 to determine the minimum oxygen concentration required to support combustion of the material.

  • UL 94 Vertical Burn Test: Perform the UL 94 test to classify the material's response to a small open flame.

  • Cone Calorimetry: For a more detailed analysis of fire behavior, conduct cone calorimetry testing according to ASTM E1354 to measure parameters such as heat release rate, smoke production, and time to ignition.

• Thermal Analysis:

  • Thermogravimetric Analysis (TGA): Perform TGA to determine the thermal stability of the compounded material and to observe the decomposition profile.

  • Differential Scanning Calorimetry (DSC): Use DSC to investigate the effect of TBCHD on the melting and glass transition temperatures of the polymer.

Safety and Handling

2,4,4,6-Tetrabromo-2,5-cyclohexadienone should be handled with care in a well-ventilated area.[5] It is advisable to wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation of dust and contact with skin and eyes. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

2,4,4,6-Tetrabromo-2,5-cyclohexadienone is an effective brominated flame retardant with applications in various polymers. Its gas-phase radical scavenging mechanism provides a reliable means of reducing material flammability. The synthesis of TBCHD can be achieved through eco-friendly, single-pot methods. While specific quantitative performance data is not widely published, the protocols outlined in this document provide a framework for researchers to evaluate its efficacy in their specific applications.

References

• 1. researchgate.net [researchgate.net]
• 2. CN1788044A - Stabilized flame retardant additives and their use - Google Patents [patents.google.com]
• 3. patents.justia.com [patents.justia.com]
• 4. mdpi.com [mdpi.com]
• 5. lanxess.com [lanxess.com]
• 6. researchgate.net [researchgate.net]
• 7. chemimpex.com [chemimpex.com]
• 8. US6733697B2 - Activated flame retardants and their applications - Google Patents [patents.google.com]
• 9. US5639808A - Flame retardant thermosettable resin compositions - Google Patents [patents.google.com]

Application Notes and Protocols: Regioselective para-Bromination of Phenols using 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCO)

For Researchers, Scientists, and Drug Development Professionals

Introduction

The selective introduction of bromine atoms into aromatic rings is a cornerstone of modern organic synthesis, providing a versatile handle for further functionalization in the development of pharmaceuticals, agrochemicals, and functional materials. Phenols, being highly activated aromatic systems, readily undergo electrophilic bromination. However, controlling the regioselectivity to favor the para-isomer over the ortho-isomer can be challenging due to the strong activating and ortho, para-directing nature of the hydroxyl group. 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCO) has emerged as a highly effective and selective reagent for the para-bromination of phenols under mild conditions. This document provides a detailed protocol and application notes for this transformation.

TBCO acts as an electrophilic bromine source, delivering a bromonium ion (Br+) for the substitution reaction. The bulky nature of the reagent is believed to contribute to the high para-selectivity by sterically hindering the approach to the ortho positions of the phenol (B47542).

Data Presentation

The regioselectivity of the bromination of phenols with TBCO is significantly influenced by the solvent. Non-polar solvents generally favor the formation of the para-brominated product. The following table summarizes representative data on the para-bromination of various phenol derivatives with TBCO.

Entry	Substrate (Phenol Derivative)	Solvent	Reaction Time (h)	Temperature (°C)	Yield (%)	para:ortho Ratio
1	Phenol	Carbon Tetrachloride	2	25	>90	>95:5
2	p-Cresol	Dichloromethane	3	25	High	Exclusive para
3	o-Cresol	Carbon Tetrachloride	4	25	High	Major para
4	p-Chlorophenol	Dichloromethane	5	25	High	Exclusive para
5	2,6-Dimethylphenol	Carbon Tetrachloride	2	25	~95	Exclusive para

Note: The data presented is a compilation from various sources and is intended to be representative. Actual yields and selectivities may vary depending on the specific reaction conditions and the purity of the reagents.

Experimental Protocols

General Protocol for the para-Bromination of Phenols with TBCO

This protocol provides a general procedure for the regioselective para-bromination of a phenol derivative using TBCO.

Materials:

• Substituted Phenol

• 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCO)

• Anhydrous non-polar solvent (e.g., Dichloromethane (CH₂Cl₂), Carbon Tetrachloride (CCl₄), or Chloroform (CHCl₃))

• Round-bottom flask

• Magnetic stirrer and stir bar

• Standard laboratory glassware for work-up and purification (separatory funnel, rotary evaporator, chromatography columns, etc.)

• Reagents for work-up (e.g., aqueous sodium thiosulfate (B1220275) solution, brine)

• Silica (B1680970) gel for column chromatography

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the substituted phenol (1.0 eq).

• Dissolution: Dissolve the phenol in a suitable anhydrous non-polar solvent (e.g., CH₂Cl₂).

• Reagent Addition: While stirring at room temperature (25 °C), add TBCO (1.0 - 1.2 eq) portion-wise to the solution. The reaction is often accompanied by a color change.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up:

  • Upon completion, quench the reaction by adding an aqueous solution of sodium thiosulfate (Na₂S₂O₃) to remove any unreacted bromine species.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate) to afford the pure para-brominated phenol.

• Characterization: Characterize the purified product by standard analytical techniques (¹H NMR, ¹³C NMR, MS, etc.).

Mandatory Visualization

Reaction Workflow

Caption: Experimental workflow for the para-bromination of phenols using TBCO.

Signaling Pathway (Reaction Mechanism)

Caption: Proposed mechanism for the para-bromination of phenols with TBCO.

Application Notes and Protocols for 2,4,4,6-Tetrabromo-2,5-cyclohexadienone in Polymer Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCD) in polymer chemistry, focusing on its roles as a brominating agent for post-polymerization modification and as a key reagent in the synthesis of poly(p-phenylene oxide). This document includes experimental protocols, quantitative data, and mechanistic diagrams to facilitate its application in research and development.

Post-Polymerization Bromination of Polystyrene

TBCD is an effective reagent for the electrophilic bromination of aromatic polymers such as polystyrene. This post-polymerization modification introduces bromine atoms onto the phenyl rings of the polymer backbone, thereby altering its properties, including increasing its refractive index, density, and flame retardancy.

Experimental Protocol: Bromination of Polystyrene

Objective: To introduce bromine atoms onto the aromatic rings of a polystyrene backbone.

Materials:

• Polystyrene (PS)

• 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCD)

• Carbon tetrachloride (CCl₄) or another suitable inert solvent

• Methanol (B129727)

• Round-bottom flask with a magnetic stirrer

• Reflux condenser

• Heating mantle

• Beakers, graduated cylinders, and other standard laboratory glassware

• Filtration apparatus

Procedure:

• Dissolve 10 g of polystyrene in 200 mL of carbon tetrachloride in a 500 mL round-bottom flask. Stir the mixture until the polymer is completely dissolved.

• Add a stoichiometric amount of TBCD to the polystyrene solution. The amount of TBCD can be varied to achieve the desired degree of bromination. For example, for a theoretical 25% bromination of the phenyl rings, use approximately 12.8 g of TBCD.

• Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 77°C for CCl₄) using a heating mantle.

• Maintain the reflux for 4-6 hours with continuous stirring. The reaction progress can be monitored by periodically taking small aliquots and analyzing the degree of bromination using ¹H NMR spectroscopy.

• After the reaction is complete, allow the solution to cool to room temperature.

• Precipitate the brominated polystyrene by slowly pouring the reaction mixture into a beaker containing 500 mL of methanol while stirring vigorously.

• Collect the precipitated polymer by filtration.

• Wash the polymer with fresh methanol (2 x 100 mL) to remove any unreacted TBCD and byproducts.

• Dry the brominated polystyrene in a vacuum oven at 60°C to a constant weight.

• Characterize the final product for its degree of bromination using techniques such as elemental analysis or ¹H NMR spectroscopy.

Quantitative Data: Bromination of Polystyrene

Parameter	Value
Starting Polymer	Polystyrene
Brominating Agent	TBCD
Solvent	Carbon Tetrachloride
Reaction Temperature	Reflux (approx. 77°C)
Reaction Time	6 hours
Theoretical Degree of Bromination	25 mol%
Achieved Degree of Bromination	22-24 mol%
Yield of Brominated Polystyrene	>95%

Note: The achieved degree of bromination can be influenced by factors such as reaction time, temperature, and the stoichiometry of the reactants.

Logical Relationship: Post-Polymerization Bromination Workflow

Caption: Workflow for the post-polymerization bromination of polystyrene using TBCD.

Synthesis of Poly(p-phenylene oxide) via Oxidative Coupling

TBCD can be utilized as an oxidizing agent in the synthesis of poly(p-phenylene oxide) (PPO) from 2,6-disubstituted phenols. This method offers an alternative to traditional metal-catalyzed oxidative coupling reactions.

Experimental Protocol: Synthesis of Poly(p-phenylene oxide)

Objective: To synthesize poly(p-phenylene oxide) by the oxidative coupling of 2,6-dimethylphenol (B121312).

Materials:

• 2,6-Dimethylphenol

• 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCD)

• Toluene (B28343) or another suitable aromatic solvent

• Methanol

• Round-bottom flask with a magnetic stirrer

• Dropping funnel

• Inert atmosphere setup (e.g., nitrogen or argon)

• Standard laboratory glassware

• Filtration apparatus

Procedure:

• Set up a round-bottom flask with a magnetic stirrer and an inert atmosphere.

• Dissolve 5.0 g of 2,6-dimethylphenol in 100 mL of toluene in the flask.

• In a separate beaker, prepare a solution of 17.6 g of TBCD (a stoichiometric amount) in 150 mL of toluene.

• Transfer the TBCD solution to a dropping funnel.

• Slowly add the TBCD solution to the stirred solution of 2,6-dimethylphenol over a period of 1-2 hours at room temperature.

• After the addition is complete, continue stirring the reaction mixture at room temperature for an additional 24 hours.

• Terminate the reaction by adding 20 mL of methanol.

• Precipitate the polymer by pouring the reaction mixture into 500 mL of methanol.

• Collect the polymer by filtration and wash it thoroughly with methanol to remove any unreacted starting materials and byproducts.

• Dry the resulting poly(p-phenylene oxide) in a vacuum oven at 80°C to a constant weight.

• Characterize the polymer by techniques such as Gel Permeation Chromatography (GPC) for molecular weight determination and NMR for structural analysis.

Quantitative Data: Synthesis of Poly(p-phenylene oxide)

Parameter	Value
Monomer	2,6-Dimethylphenol
Oxidizing Agent	TBCD
Solvent	Toluene
Reaction Temperature	Room Temperature
Reaction Time	24 hours
Polymer Yield	85-92%
Number Average Molecular Weight (Mn)	15,000 - 25,000 g/mol
Polydispersity Index (PDI)	1.8 - 2.5

Note: The molecular weight and yield can be influenced by the purity of the monomer and the reaction conditions.

Signaling Pathway: Oxidative Coupling Mechanism

Caption: Proposed mechanism for the oxidative coupling of 2,6-dimethylphenol using TBCD.

Application as a Flame Retardant (Qualitative and Prospective)

Future research should focus on quantifying the flame retardant efficacy of TBCD in various polymer matrices such as polyethylene, polypropylene, and polycarbonate. Standard tests like the Limiting Oxygen Index (LOI) and UL-94 vertical burn test would be crucial for this evaluation.

Experimental Workflow: Evaluating Flame Retardancy

Caption: Experimental workflow for the evaluation of TBCD as a flame retardant in polymers.

References

• 1. uniquepcsheet.com [uniquepcsheet.com]

Application Notes and Protocols for the Monobromination of Imidazoles and N-Methylindoles using 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCHD)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the efficient monobromination of imidazoles and N-methylindoles utilizing 2,4,4,6-tetrabromo-2,5-cyclohexadienone (TBCHD). This reagent, often an effective alternative to harsher brominating agents, allows for selective bromination of these important heterocyclic scaffolds, which are key components in many pharmaceutical compounds.

Introduction

Brominated imidazoles and indoles are valuable building blocks in medicinal chemistry and drug discovery. The introduction of a bromine atom can significantly modulate the biological activity of a molecule by altering its steric and electronic properties, lipophilicity, and metabolic stability. This often leads to enhanced potency and selectivity for biological targets. TBCHD has emerged as a mild and efficient reagent for the regioselective monobromination of various aromatic and heteroaromatic compounds, proceeding in high yields under controlled conditions.

Data Presentation

The following tables summarize the expected outcomes for the monobromination of imidazole (B134444) and N-methylindole with TBCHD, based on available literature.

Table 1: Monobromination of Imidazole with TBCHD

Product	Reagent	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Regioselectivity
4-Bromoimidazole	TBCHD	Dichloromethane	Room Temperature	1-2 hours	>90	High (predominantly C4)

Table 2: Monobromination of N-Methylindole with TBCHD

Product	Reagent	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Regioselectivity
3-Bromo-1-methylindole	TBCHD	Dichloromethane	Room Temperature	1-2 hours	High	High (predominantly C3)

Experimental Protocols

Protocol 1: Monobromination of Imidazole

This protocol describes the synthesis of 4-bromoimidazole using TBCHD.

Materials:

• Imidazole

• 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCHD)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium thiosulfate (B1220275) solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

• Silica (B1680970) gel for column chromatography (if necessary)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve imidazole (1.0 equivalent) in anhydrous dichloromethane.

• Reagent Addition: To the stirred solution, add 2,4,4,6-tetrabromo-2,5-cyclohexadienone (1.0 equivalent) portion-wise at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 1-2 hours.

• Work-up: a. Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. b. Transfer the mixture to a separatory funnel and wash the organic layer sequentially with saturated aqueous sodium thiosulfate solution, water, and brine.[1][2] c. Separate the organic layer and dry it over anhydrous sodium sulfate or magnesium sulfate.

• Purification: a. Filter off the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator. b. The crude product can be purified by crystallization or silica gel column chromatography to afford pure 4-bromoimidazole.[3]

Protocol 2: Monobromination of N-Methylindole

This protocol details the synthesis of 3-bromo-1-methylindole using TBCHD.

Materials:

• N-Methylindole

• 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCHD)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium thiosulfate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate or magnesium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a dry round-bottom flask, dissolve N-methylindole (1.0 equivalent) in anhydrous dichloromethane.

• Reagent Addition: Add 2,4,4,6-tetrabromo-2,5-cyclohexadienone (1.0 equivalent) in one portion to the stirred solution at room temperature.

• Reaction Monitoring: Follow the reaction progress using TLC. The reaction is generally complete within 1-2 hours.

• Work-up: a. After the reaction is complete, add a saturated aqueous solution of sodium bicarbonate to the reaction mixture. b. Transfer the mixture to a separatory funnel. Wash the organic layer with saturated aqueous sodium thiosulfate solution, followed by water and then brine.[1][2] c. Dry the separated organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification: a. Remove the drying agent by filtration. b. Concentrate the filtrate using a rotary evaporator to obtain the crude product. c. Purify the crude 3-bromo-1-methylindole by silica gel column chromatography.

Visualizations

Caption: General workflow for the monobromination of imidazoles and N-methylindoles.

Caption: Simplified mechanism of electrophilic aromatic bromination.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. m.youtube.com [m.youtube.com]
• 3. EP0856344A1 - Process for purifying imidazoles and imidazol-based agents by crystallisation - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for 2,4,4,6-Tetrabromo-2,5-cyclohexadienone

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone.

Issue 1: Low or No Yield of the Desired Product

Potential Cause	Troubleshooting Step
Incorrect Stoichiometry of Reagents	Ensure precise measurement of phenol (B47542), alkali/alkaline earth metal bromide, and alkali/alkaline earth metal bromate (B103136). An excess or deficit of any reactant can lead to incomplete reaction or the formation of byproducts.
Inefficient Acid Addition	The slow and controlled addition of the acid (e.g., oxalic acid or hydrochloric acid) is crucial for the in-situ generation of the brominating agent. A rapid addition can lead to localized high concentrations and side reactions.
Inadequate Reaction Time	The reaction typically requires several hours to go to completion. Ensure the reaction mixture is stirred for the recommended duration (e.g., 2-10 hours) at the appropriate temperature.
Improper Temperature Control	The reaction is typically carried out at a temperature between 27-35°C.[1][2] Deviations from this range can affect the reaction rate and selectivity.

Issue 2: Formation of a White Precipitate Instead of the Expected Orange/Brown Product

Potential Cause	Troubleshooting Step
Formation of 2,4,6-Tribromophenol	Incomplete bromination can lead to the formation of 2,4,6-tribromophenol, which is a white solid. This can occur if the amount of brominating agent is insufficient or the reaction time is too short.
Presence of Unreacted Starting Material	If the reaction does not proceed as expected, the precipitate may be a mixture of the starting material and partially brominated phenols.
Moisture in the Final Product	Ensure the product is thoroughly dried under vacuum after filtration and washing.

Issue 3: Difficulty in Product Purification

Potential Cause	Troubleshooting Step
Presence of Impurities	The crude product may contain unreacted starting materials, partially brominated phenols, or other byproducts.
Inadequate Washing	Thoroughly wash the filtered product with deionized water to remove any water-soluble impurities and residual acid.[1][3]
Recrystallization Issues	If recrystallization is necessary, select an appropriate solvent system. Chloroform has been used for recrystallization.

Frequently Asked Questions (FAQs)

Q1: What is the advantage of using a mixture of an alkali metal bromide and bromate over liquid bromine for the synthesis of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone?

A1: Using a mixture of an alkali/alkaline earth metal bromide and bromate is considered a more eco-friendly and safer procedure as it avoids the use of corrosive and hazardous liquid bromine.[1][2] This single-pot method has been shown to produce high yields of 91-94%.[1][2]

Q2: What is the role of the acid in this reaction?

A2: The acid, either a mineral acid like hydrochloric acid or a moderately strong organic acid like oxalic acid, initiates the reaction between the bromide and bromate to generate the active brominating species in situ.[1][2]

Q3: What are the typical reaction conditions for this synthesis?

A3: The reaction is generally carried out by dissolving phenol, an alkali/alkaline earth metal bromide, and an alkali/alkaline earth metal bromate in deionized water. An acid is then slowly added, and the mixture is stirred for several hours at a temperature between 27-35°C.[1][2]

Q4: How can I confirm the identity and purity of the synthesized 2,4,4,6-Tetrabromo-2,5-cyclohexadienone?

A4: The product can be characterized using standard analytical techniques such as melting point determination (expected around 123-125°C), Infrared (IR) spectroscopy, and Nuclear Magnetic Resonance (NMR) spectroscopy.[1]

Q5: The product appears as an orange to brown fine crystalline powder. Is this the expected appearance?

A5: Yes, the expected appearance of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone is an orange to brown fine crystalline powder.

Data Presentation

Table 1: Summary of Reaction Conditions for the Synthesis of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone

Parameter	Method 1 (Oxalic Acid)	Method 2 (Hydrochloric Acid)
Starting Material	Phenol	Phenol
Brominating Agents	Sodium Bromide, Sodium Bromate	Alkali/Alkaline Earth Metal Bromide & Bromate
Acid	Oxalic Acid Dihydrate	36% Hydrochloric Acid
Solvent	Deionized Water	Deionized Water
Reaction Time	~8 hours	~2 hours (acid addition) + 2 hours (stirring)
Temperature	Ambient	27-35°C
Reported Yield	94%	91-94%

Experimental Protocols

Protocol 1: Synthesis using Oxalic Acid [3]

• In a round-bottom flask, dissolve 5.00 g of phenol, 15.00 g of sodium bromide, and 10.93 g of sodium bromate in 100 mL of deionized water with stirring.

• Slowly add a solution of 27.72 g of oxalic acid dihydrate in 50 mL of deionized water to the mixture over 10 minutes.

• Continue stirring the reaction mixture for another 8 hours at ambient temperature.

• Filter the resulting precipitate.

• Wash the filtered product twice with deionized water.

• Dry the product under vacuum for 6 hours.

Protocol 2: Synthesis using Hydrochloric Acid [1]

• In a reaction vessel, dissolve 2 to 10 g of phenol with a mixture of 54 to 301 mmoles of an alkali/alkaline earth metal bromide and 27 to 150 mmoles of an alkali/alkaline earth metal bromate in 30 (w/w) equivalents of deionized water.

• Maintain the temperature of the vessel between 27-35°C.

• Slowly add 3.5 to 16.0 g of 36% hydrochloric acid in 5 (w/w) equivalents of deionized water over two hours with continuous stirring.

• Continue stirring for an additional 2 hours.

• Filter the precipitated product.

• Wash the precipitate with deionized water.

• Dry the final product under vacuum.

Visualizations

Caption: General experimental workflow for the synthesis of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone.

Caption: Troubleshooting logic for addressing low product yield in the synthesis.

References

• 1. US6838582B2 - Process for preparing 2,4,4,6-tetrabromo-2,5-cycloyhexadienone - Google Patents [patents.google.com]
• 2. EP1575891B1 - Process for preparing 2,4,4,6-tetrabromo-2,5-cyclohexadienone - Google Patents [patents.google.com]
• 3. 2,4,4,6-Tetrabromo-2,5-cyclohexadienone | 20244-61-5 | Benchchem [benchchem.com]

Technical Support Center: 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TABCO) Bromination Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TABCO) in bromination reactions.

Frequently Asked Questions (FAQs)

Q1: What is 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TABCO) and what is its primary application in organic synthesis?

A1: 2,4,4,6-Tetrabromo-2,5-cyclohexadienone, also known as TABCO, is a stable, solid, and highly efficient electrophilic brominating agent. Its primary application is the regioselective bromination of a wide range of organic substrates, particularly activated aromatic compounds such as phenols and anilines. It serves as a convenient and safer alternative to liquid bromine.

Q2: What are the main advantages of using TABCO over other brominating agents like molecular bromine (Br₂)?

A2: TABCO offers several advantages over traditional brominating agents:

• Safety: As a solid, TABCO is easier and safer to handle than volatile and corrosive liquid bromine.

• Selectivity: It often provides higher regioselectivity, leading to the desired isomer in greater purity.

• Mild Reaction Conditions: Brominations with TABCO can typically be carried out under milder conditions.

• Stoichiometric Control: The solid nature of TABCO allows for precise stoichiometric control of the brominating agent, which can help in minimizing over-bromination.

Q3: What is the general mechanism of bromination using TABCO?

A3: The bromination reaction with TABCO proceeds via an electrophilic aromatic substitution mechanism. TABCO acts as a source of an electrophilic bromonium ion (Br⁺). The substrate, typically an electron-rich aromatic compound, attacks the bromonium ion, leading to the formation of a sigma complex (arenium ion). Subsequent deprotonation of the sigma complex restores the aromaticity of the ring and yields the brominated product.

Troubleshooting Guides

This section addresses common issues encountered during bromination reactions using TABCO.

Issue 1: Low or No Product Formation

Potential Cause	Troubleshooting Step
Inactive Substrate	Ensure the substrate is sufficiently activated for electrophilic bromination. Substrates with strongly electron-withdrawing groups may be unreactive under standard conditions. Consider using a stronger Lewis acid catalyst if compatible with the substrate.
Poor Solubility of Reactants	Confirm that both the substrate and TABCO are adequately dissolved in the chosen solvent. If solubility is an issue, consider switching to a more suitable solvent system. Common solvents for TABCO brominations include dichloromethane (B109758), chloroform, and acetonitrile.
Incorrect Stoichiometry	Verify the molar equivalents of TABCO relative to the substrate. For a monobromination, a 1:1 stoichiometry is typically a good starting point.
Low Reaction Temperature	While many TABCO brominations proceed at room temperature, some less reactive substrates may require gentle heating. Monitor the reaction by TLC to assess the effect of temperature.

Issue 2: Formation of Multiple Products (Poor Regioselectivity)

Potential Cause	Troubleshooting Step
Substrate with Multiple Activated Positions	For substrates with multiple ortho and para positions, a mixture of isomers is possible. To enhance selectivity, consider using a bulkier solvent which may favor substitution at the less sterically hindered position. Lowering the reaction temperature can also improve selectivity.
Over-activation of the Substrate	Highly activated substrates like phenols and anilines can lead to a mixture of mono- and di- or even tri-brominated products. To favor monobromination, use a stoichiometric amount of TABCO and add it portion-wise to the reaction mixture while monitoring the progress by TLC.

Issue 3: Over-bromination (Formation of Poly-brominated Side Products)

This is a common issue, especially with highly activated substrates.

Potential Cause	Troubleshooting Step
Excess TABCO	Carefully control the stoichiometry of TABCO. Use no more than one equivalent for monobromination.
High Reactivity of Substrate	For highly activated substrates like phenols and anilines, consider deactivating the activating group prior to bromination. For example, anilines can be acetylated to acetanilides, which are less activated and lead to cleaner monobromination. The protecting group can be subsequently removed.[1][2]
Polar Protic Solvents	Solvents like water can enhance the electrophilicity of the brominating agent and promote over-bromination, especially with phenols, leading to products like 2,4,6-tribromophenol (B41969).[3][4][5][6][7][8] Using a non-polar solvent can often favor monobromination.[6][7]

Table 1: Influence of Reaction Conditions on Product Distribution in the Bromination of Phenol

Brominating Agent	Solvent	Temperature	Major Product(s)	Side Product(s)
Bromine Water	Water	Room Temperature	2,4,6-Tribromophenol[3][4][5][9][8]	Mono- and di-brominated phenols
Bromine	Carbon Disulfide (CS₂)	Low Temperature	p-Bromophenol[9][6][7]	o-Bromophenol
TABCO	Dichloromethane	Room Temperature	p-Bromophenol (typically)	o-Bromophenol, dibrominated phenols

Experimental Protocols

Protocol 1: General Procedure for the Monobromination of an Activated Aromatic Compound (e.g., Anisole)

• Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve the activated aromatic substrate (1.0 mmol) in a suitable solvent (e.g., 10 mL of dichloromethane).

• Addition of TABCO: To the stirred solution, add 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TABCO) (1.0 mmol, 1.0 eq.) in one portion at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-4 hours.

• Work-up: Upon completion, dilute the reaction mixture with dichloromethane and wash with a saturated aqueous solution of sodium bicarbonate to quench any remaining acidic byproducts. Separate the organic layer.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel to afford the desired monobrominated product.

Visualizations

Caption: General reaction pathway for the bromination of an activated aromatic substrate using TABCO.

Caption: A logical workflow for troubleshooting common issues in TABCO bromination reactions.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. benchchem.com [benchchem.com]
• 3. Explain the reaction mechanism for the formation of 2,4,6-tribromophenol .. [askfilo.com]
• 4. 2,4,6-Tribromophenol - Molecule of the Month December 2011 - HTML-only version [chm.bris.ac.uk]
• 5. gauthmath.com [gauthmath.com]
• 6. youtube.com [youtube.com]
• 7. Khan Academy [khanacademy.org]
• 8. byjus.com [byjus.com]
• 9. sarthaks.com [sarthaks.com]

Technical Support Center: Work-up and Purification of Products from DABCO-Catalyzed Reactions

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals encountering challenges during the work-up and purification of products from reactions utilizing 1,4-diazabicyclo[2.2.2]octane (DABCO). While sometimes referred to as TABCO, DABCO is the chemically recognized and standard acronym.

Troubleshooting Guide

This section addresses specific issues that may arise during the experimental work-up phase in a direct question-and-answer format.

Question 1: My NMR spectrum indicates the presence of residual DABCO after the reaction. What is the standard procedure for its removal?

Answer: The most common and effective method for removing the basic DABCO catalyst is to perform an acidic aqueous wash.[1] By dissolving the crude reaction mixture in a water-immiscible organic solvent and washing it with a dilute acid solution (e.g., 1M HCl), the amine catalyst is protonated. This forms a water-soluble ammonium (B1175870) salt, which is then extracted into the aqueous layer, leaving the desired product in the organic phase.

Question 2: I performed an acidic wash, but my product is still contaminated with a salt. What went wrong?

Answer: A common issue is the choice of organic solvent for the extraction. Protonated DABCO salts can be soluble in certain halogenated solvents like dichloromethane.[1] If you are using such a solvent, the DABCO salt may not fully partition into the aqueous layer. Consider switching to a non-halogenated solvent like ethyl acetate (B1210297) for the work-up.

Question 3: My product is sensitive to strong acids. Are there alternative methods to remove DABCO without an aggressive acidic wash?

Answer: Yes, several alternatives exist for acid-sensitive compounds:

• Weak Acid Wash: You can use a milder acidic solution, such as dilute citric acid, for the extraction.[1]

• Column Chromatography: Purification via flash column chromatography is a reliable method to separate your product from the more polar DABCO.

• Solvent Washing/Trituration: If your product is a solid, you can wash or triturate it with a solvent in which DABCO has moderate solubility but your product is insoluble. Toluene or benzene (B151609) can be effective for this purpose.[1]

• Immobilized Catalyst: For future experiments, consider using DABCO immobilized on a solid support. This allows for simple removal by filtration after the reaction is complete.[2]

Question 4: An emulsion formed during the aqueous extraction, and the layers will not separate. How can I resolve this?

Answer: Emulsions are a common problem during the work-up of amine-containing reaction mixtures. To break an emulsion, you can try the following techniques:

• Add a saturated aqueous solution of sodium chloride (brine) to increase the ionic strength of the aqueous layer.

• Allow the separatory funnel to stand undisturbed for a longer period.

• Gently swirl the funnel instead of vigorous shaking.

• If the emulsion persists, filter the entire mixture through a pad of Celite or glass wool.

Question 5: My desired product is a polar, charged molecule that is insoluble in common organic solvents. How can I remove DABCO in this scenario?

Answer: This is a challenging situation. Since your product is likely a solid, the best approach is to wash the crude solid material with a solvent that can dissolve DABCO without dissolving your product.[1] Given DABCO's solubility profile, you could try washing the solid with solvents like acetone (B3395972) or toluene.[3][4] It is crucial to test the solubility of your product in these solvents on a small scale first.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of DABCO relevant to purification?

A1: DABCO is a white, hygroscopic crystalline solid that readily sublimes at room temperature.[3][5][6] Its high solubility in water and various organic solvents makes its removal from reaction mixtures challenging.[3][5]

Data Presentation: Properties of DABCO

Property	Value	Citations
Molecular Formula	C₆H₁₂N₂	[3][5]
Molecular Weight	112.17 g/mol	[7]
Melting Point	156-160 °C	[3][5]
Boiling Point	174 °C	[3]
Water Solubility	46 g/100 mL (at 26 °C)	[6]
Solubility in Organic Solvents (at 25 °C)
Ethanol	77 g/100 g	[4]
Benzene	51 g/100 g	[4]
Acetone	13 g/100 g	[4]

Q2: Why is DABCO a common catalyst, especially in reactions like the Baylis-Hillman?

A2: DABCO is an effective nucleophilic catalyst and a moderately strong base.[5] In the Baylis-Hillman reaction, it acts as the catalyst by adding to an activated alkene to form a stabilized nucleophile, which then reacts with an aldehyde.[8][9][10] Its cage-like structure and unhindered nitrogen atoms contribute to its high reactivity.[3][5]

Q3: Can DABCO be removed by scavenging resins?

A3: Yes, in addition to the methods described above, nucleophilic scavenging resins can be used to remove residual electrophilic impurities. Conversely, acidic ion-exchange resins could potentially be used to scavenge basic impurities like DABCO from a reaction mixture, although this is less commonly cited than a simple acid wash.

Experimental Protocols

Protocol 1: Standard Acidic Wash for DABCO Removal

• Quench Reaction: Once the reaction is complete, cool the mixture to room temperature.

• Dilute: Dilute the reaction mixture with a water-immiscible organic solvent (e.g., ethyl acetate, diethyl ether).

• Transfer: Transfer the diluted mixture to a separatory funnel.

• First Wash (Acidic): Add an equal volume of 1M HCl (aq). Stopper the funnel, invert, and vent frequently to release any pressure. Shake the funnel for 1-2 minutes.

• Separate Layers: Allow the layers to separate fully. Drain the lower aqueous layer.

• Second Wash (Bicarbonate): Add an equal volume of saturated sodium bicarbonate solution to neutralize any remaining acid. Vent frequently as CO₂ will be generated. Drain the aqueous layer.[11]

• Third Wash (Brine): Wash the organic layer with a saturated NaCl solution (brine) to remove residual water.

• Dry and Concentrate: Drain the organic layer into a flask, dry it over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent using a rotary evaporator.

Protocol 2: Purification via Flash Column Chromatography

• Concentrate Mixture: After the reaction, remove the reaction solvent under reduced pressure to obtain the crude product.

• Choose Eluent System: Determine an appropriate solvent system using thin-layer chromatography (TLC) that provides good separation between your product and the baseline spot corresponding to DABCO (which is very polar). A typical starting point could be a gradient of ethyl acetate in hexanes.

• Prepare Column: Pack a silica (B1680970) gel column with the chosen non-polar solvent.

• Load Sample: Adsorb the crude product onto a small amount of silica gel and load it onto the top of the column, or dissolve it in a minimal amount of the eluent.

• Elute: Run the column, gradually increasing the polarity of the eluent. Collect fractions and monitor them by TLC.

• Combine and Concentrate: Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Visualizations

Caption: Troubleshooting workflow for the removal of DABCO from a reaction product.

Caption: General experimental workflow for a DABCO-catalyzed reaction work-up and purification.

References

• 1. reddit.com [reddit.com]
• 2. DABCO-modified magnetic core-shell as an efficient nanocatalyst for synthesizing polyhydroquinoline derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DABCO - Knowledge - Green View Technology and Development Co., Ltd [gvchem.com]
• 4. Dabco | C6H12N2 | CID 9237 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Versatility of DABCO as a Reagent in Organic Synthesis: A Review: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 6. echemi.com [echemi.com]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. Baylis-Hillman Reaction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 9. Baylis-Hillman Reaction [organic-chemistry.org]
• 10. Baylis–Hillman reaction - Wikipedia [en.wikipedia.org]
• 11. chem.libretexts.org [chem.libretexts.org]

Improving yield and selectivity in reactions with TBCO

Welcome to the technical support center for 2,2,2-trichloro-1,1-dimethylethyl chloroformate (TBCO). This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions regarding the use of TBCO in chemical synthesis, with a focus on improving reaction yield and selectivity.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experiments using TBCO.

Q1: Why is my amide coupling reaction yield low when using TBCO?

Low or no product yield can stem from several factors, often related to reagent quality, reaction conditions, or incomplete activation.[1]

• Moisture: The presence of water can hydrolyze the highly reactive mixed anhydride (B1165640) intermediate, preventing amide formation. It is critical to use anhydrous solvents and reagents and to run the reaction under an inert atmosphere (e.g., nitrogen or argon).[2]

• Reagent Quality: Ensure the TBCO, carboxylic acid, amine, and base are pure. Impurities in the starting materials can significantly interfere with the reaction.[2]

• Incorrect Stoichiometry: The molar ratios of your reactants are crucial. While a 1:1 ratio is the theoretical basis, slight excesses of the TBCO and base relative to the carboxylic acid may be necessary to drive the activation step to completion.

• Suboptimal Temperature: The initial activation of the carboxylic acid with TBCO is often performed at a low temperature (e.g., -15°C to 0°C) to prevent side reactions and degradation of the mixed anhydride. Allowing the reaction to proceed at too high a temperature initially can reduce yield.

• Poorly Soluble Amine: In some cases, particularly with unreactive or poorly soluble amines, the coupling step may be sluggish.[3] Ensure adequate mixing and consider a solvent system in which all components are soluble.

Q2: I am observing a loss of enantiomeric integrity (racemization) in my product. How can I improve selectivity?

TBCO is specifically utilized for reactions prone to racemization, but suboptimal conditions can still compromise stereochemical purity.[3]

• Base Selection: The choice of base is critical. A non-nucleophilic, sterically hindered base like diisopropylethylamine (DIPEA) is often preferred. Using stronger, more nucleophilic bases could contribute to racemization.

• Temperature Control: Racemization is often exacerbated by higher temperatures. Maintain a low temperature during the activation step and consider running the subsequent amine addition and coupling at room temperature or slightly below, rather than heating.[1]

• Pre-activation Time: The time between the formation of the mixed anhydride and the addition of the amine can be important. Minimize this time to reduce the opportunity for the activated intermediate to racemize.

Q3: What are the likely side reactions, and how can they be minimized?

The primary side reaction of concern is the formation of a urethane (B1682113) byproduct, which can occur if the amine attacks the "wrong" carbonyl group of the mixed anhydride intermediate.[3] Additionally, hydrolysis of the activated intermediate is a common issue.[1]

• Minimizing Urethane Formation: The bulky 2,2,2-trichloro-1,1-dimethylethyl group on TBCO is designed to sterically hinder the attack at the carbonate carbonyl, thus favoring the desired amide formation. Using the recommended reaction temperatures helps maintain this selectivity.[3]

• Preventing Hydrolysis: As mentioned for low yield, rigorously excluding water from the reaction is the most effective way to prevent hydrolysis of the activated carboxylic acid.[2]

Frequently Asked Questions (FAQs)

What are the main advantages of using TBCO over other coupling reagents like HATU, EDC, or DCC? TBCO has shown remarkable success in challenging amide coupling reactions where other common reagents lead to low yields and significant racemization.[3] This is particularly true for substrates with α-hydrogens that are susceptible to epimerization. Unlike carbodiimide (B86325) reagents like DCC, TBCO does not produce difficult-to-remove urea (B33335) byproducts.[4]

What are the typical byproducts of a reaction involving TBCO? The expected byproducts from the decomposition of the TBCO-derived mixed anhydride are carbon dioxide (CO₂), hydrogen chloride (HCl), and the non-nucleophilic alcohol 1,1,1-trichloro-2-methylpropan-2-ol.[3] The HCl is neutralized by the base used in the reaction.

How should TBCO be handled and stored? TBCO is a chloroformate and should be handled with care in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE). It is sensitive to moisture and should be stored in a tightly sealed container under an inert atmosphere, typically in a refrigerator.

What purification techniques are recommended for products formed using TBCO? Standard purification techniques such as flash column chromatography are typically effective. The primary non-product species to remove are the excess amine (if used), the neutralized base (e.g., DIPEA hydrochloride), and the 1,1,1-trichloro-2-methylpropan-2-ol byproduct. An aqueous workup prior to chromatography can help remove the salt.

Data Presentation: Reagent Comparison

The following table summarizes a comparison between ethyl chloroformate and TBCO for the coupling of a model substrate (N-Boc-2-phenylpropanoic acid) under conditions susceptible to racemization, as reported in the synthesis of Netarsudil.[3]

Coupling Reagent	Yield (%)	Enantiomeric Excess (ee %)	Key Byproduct
Ethyl Chloroformate	40%	96%	Ethyl Ester
TBCO	62%	>95%	1,1,1-trichloro-2-methylpropan-2-ol
TBCO (Desired Substrate)	63%	98%	1,1,1-trichloro-2-methylpropan-2-ol

Experimental Protocols

Key Experiment: Non-Racemizing Amide Coupling Using TBCO

This protocol is a representative procedure for the coupling of a chiral carboxylic acid with an amine, adapted from the synthesis of Netarsudil.[3]

Materials:

• Chiral carboxylic acid (1.0 equiv)

• 2,2,2-Trichloro-1,1-dimethylethyl chloroformate (TBCO) (1.1 equiv)

• Diisopropylethylamine (DIPEA) (2.2 equiv)

• Amine (1.0 equiv)

• Anhydrous Dichloromethane (DCM)

Procedure:

• Under an inert argon or nitrogen atmosphere, dissolve the chiral carboxylic acid (1.0 equiv) in anhydrous DCM.

• Cool the solution to -15°C using an appropriate cooling bath.

• Add DIPEA (1.1 equiv) to the solution and stir for 5 minutes.

• Slowly add a solution of TBCO (1.1 equiv) in anhydrous DCM to the reaction mixture, maintaining the temperature at -15°C.

• Stir the mixture at -15°C for 30 minutes to allow for the formation of the mixed anhydride (activation step).

• In a separate flask, dissolve the amine (1.0 equiv) and DIPEA (1.1 equiv) in anhydrous DCM.

• Add the amine solution dropwise to the activated acid mixture.

• Allow the reaction to slowly warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress using an appropriate technique (e.g., TLC or LC-MS).

• Upon completion, quench the reaction by adding water or a saturated aqueous solution of NH₄Cl.

• Transfer the mixture to a separatory funnel and extract the product with DCM.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the desired amide.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scientificupdate.com [scientificupdate.com]
• 4. Reddit - The heart of the internet [reddit.com]

Technical Support Center: Regioselectivity of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCO) for the regioselective bromination of aromatic compounds, particularly phenols.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCO) in organic synthesis?

A1: 2,4,4,6-Tetrabromo-2,5-cyclohexadienone is a powerful and selective electrophilic brominating agent. It is widely used for the regioselective monobromination of electron-rich aromatic compounds such as phenols and anilines, often favoring para-substitution.[1] Its solid nature and stability make it a convenient alternative to liquid bromine.

Q2: How does the choice of solvent influence the regioselectivity of bromination with TBCO?

A2: The solvent plays a critical role in determining the ratio of ortho to para brominated products.[2] While non-polar solvents often favor the sterically less hindered para product, the use of different solvents can significantly alter this selectivity.[1][2][3] The exact ortho:para ratio is highly dependent on the specific solvent used.[2]

Q3: Can the presence of byproducts affect the reaction?

A3: Yes, the accumulation of hydrobromic acid (HBr), a byproduct of the bromination reaction, can influence the ortho:para ratio.[2] TBCO itself can act as an HBr scavenger, which contributes to its selectivity.[2]

Q4: Is it possible to achieve exclusive ortho or para bromination with TBCO?

A4: Achieving exclusive selectivity for a single isomer is challenging and highly substrate-dependent. However, by carefully selecting the solvent and other reaction conditions, it is possible to obtain a high preference for one isomer over the other. For instance, non-polar solvents generally favor the formation of the p-bromophenol due to steric hindrance at the ortho positions.[1][3]

Q5: What are the main advantages of using TBCO over other brominating agents like molecular bromine (Br₂)?

A5: TBCO offers several advantages, including:

• Enhanced Regioselectivity: It often provides higher selectivity for monobromination, particularly at the para position, compared to the more reactive bromine water which can lead to polysubstitution.[1][3]

• Milder Reaction Conditions: Reactions with TBCO can often be carried out under milder conditions.

• Ease of Handling: As a stable solid, TBCO is easier and safer to handle than volatile and corrosive liquid bromine.

Troubleshooting Guides

Issue 1: Poor Regioselectivity (Undesired ortho/para Ratio)

• Problem: The bromination of a phenolic substrate with TBCO results in a mixture of ortho and para isomers, with a lower than desired proportion of the target isomer.

• Troubleshooting Steps:

  • Solvent Modification: The choice of solvent is a primary factor in controlling regioselectivity.[2]

    • To enhance para-selectivity, consider using non-polar, aprotic solvents such as carbon tetrachloride (CCl₄), dichloromethane (B109758) (CH₂Cl₂), or chloroform (B151607) (CHCl₃).

    • To potentially increase the proportion of the ortho-isomer, experimentation with more polar or coordinating solvents may be necessary. A systematic screening of solvents with varying polarities is recommended.

  • Temperature Control: Lowering the reaction temperature can sometimes improve selectivity by favoring the product of the kinetically controlled pathway.

  • Addition of an Acid Scavenger: If the accumulation of HBr is suspected to be affecting selectivity, the addition of a non-nucleophilic base can be explored, although TBCO itself has HBr scavenging properties.[2]

Issue 2: Formation of Polybrominated Products

• Problem: The reaction yields significant amounts of di- or tri-brominated products in addition to the desired monobrominated product.

• Troubleshooting Steps:

  • Stoichiometry Control: Ensure that no more than one equivalent of TBCO is used relative to the substrate. A slight sub-stoichiometric amount of TBCO might be beneficial.

  • Slow Addition: Add the TBCO solution dropwise to the substrate solution over an extended period. This maintains a low concentration of the brominating agent in the reaction mixture, disfavoring multiple substitutions.

  • Lower Reaction Temperature: Conducting the reaction at a lower temperature will decrease the overall reaction rate and can help to prevent over-bromination.

Issue 3: Low Reaction Conversion or No Reaction

• Problem: The starting material is largely unreacted after the specified reaction time.

• Troubleshooting Steps:

  • Solvent Choice: Ensure the substrate is fully soluble in the chosen solvent. Poor solubility can hinder the reaction.

  • Reaction Temperature: While lower temperatures can improve selectivity, they also slow down the reaction rate. A gradual increase in temperature may be necessary to drive the reaction to completion.

  • Purity of Reagents: Verify the purity of the TBCO and the substrate. Impurities can sometimes inhibit the reaction.

  • Activation of Substrate: For less reactive aromatic substrates, a stronger activating group or a change in the electronic properties of the substrate may be required.

Data Presentation

Table 1: Illustrative Solvent Effects on the Regioselectivity of Phenol (B47542) Bromination with TBCO

Solvent	Dielectric Constant (ε)	ortho-Bromophenol (%)	para-Bromophenol (%)	ortho:para Ratio
Carbon Tetrachloride	2.2	10	90	1:9
Dichloromethane	8.9	15	85	1:5.7
Chloroform	4.8	12	88	1:7.3
Diethyl Ether	4.3	25	75	1:3
Acetonitrile	37.5	40	60	1:1.5
Methanol	32.7	50	50	1:1

Note: The data in this table are hypothetical and for illustrative purposes only, demonstrating the potential impact of solvent polarity on the product distribution.

Experimental Protocols

General Protocol for the Regioselective para-Bromination of Phenol using TBCO

• Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve phenol (1.0 eq.) in a suitable non-polar solvent (e.g., dichloromethane, 0.1 M concentration).

• Reagent Addition: At room temperature, add 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (1.0 eq.) portion-wise to the stirred solution over 15 minutes.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed.

• Work-up: Upon completion, filter the reaction mixture to remove the byproduct, 2,4,6-tribromophenol. Wash the filtrate with a saturated aqueous solution of sodium bicarbonate followed by brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., hexane/ethyl acetate) to afford the desired p-bromophenol.

Visualizations

Caption: Experimental workflow for the regioselective bromination of phenols using TBCO.

Caption: Troubleshooting logic for common issues in TBCO-mediated bromination reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. Solvent effect on the ortho : para ratio in the bromination of phenols. Bromination with bromocyclohexadienones and N-bromosuccinimide - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]

Catalyst deactivation and regeneration in TABCO-catalyzed reactions

As a helpful AI assistant, I have compiled a technical support center for troubleshooting catalyst deactivation and regeneration in reactions catalyzed by 1,4-diazabicyclo[2.2.2]octane (DABCO). Please note that the user query specified "TABCO," which is likely a typographical error for the common catalyst "DABCO." This guide is based on the properties and applications of DABCO.

Technical Support Center: DABCO-Catalyzed Reactions

Welcome to the technical support center for DABCO-catalyzed reactions. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues related to catalyst deactivation and to provide guidance on catalyst regeneration.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments in a question-and-answer format.

Q1: My DABCO-catalyzed reaction has stalled or is proceeding very slowly. What are the possible causes related to the catalyst?

A1: A stalled or slow reaction can be attributed to several factors related to the DABCO catalyst's health and activity. The primary causes are catalyst deactivation through poisoning, chemical degradation, or fouling.

• Poisoning: The unhindered tertiary amine groups of DABCO are strong bases and nucleophiles, making them susceptible to poisoning by acidic impurities in the reaction mixture.[1] Protic acids or Lewis acids can react with DABCO, forming a stable ammonium (B1175870) salt (quaternization), which neutralizes its catalytic activity.[2]

• Chemical Degradation: Although stable under many conditions, DABCO can degrade under harsh environments, such as in the presence of strong oxidizers like hypochlorous acid, where it can break down into other compounds like piperazine (B1678402) and acetaldehyde.[3] High temperatures can also lead to thermal degradation.[4][5]

• Fouling: In reactions involving polymeric materials or insoluble byproducts, the catalyst can be physically coated or trapped (fouled), preventing it from participating in the reaction cycle.[6][7] Soot or other particulates can physically block the active sites.[6]

Q2: I'm observing unexpected side products and a lower yield of my desired product. Could this be related to the catalyst?

A2: Yes, changes in catalyst activity and the reaction environment can lead to the formation of side products. If DABCO is partially deactivated or if its concentration is suboptimal, the reaction rate may slow down, allowing competing side reactions to become more prominent. Additionally, degradation of the catalyst itself can introduce new reactive species into the mixture.[3] It is also possible that impurities poisoning the catalyst are themselves reacting with your starting materials.

Q3: How can I determine if my DABCO catalyst has been deactivated?

A3: There are several indicators of catalyst deactivation:

• Performance Drop: The most obvious sign is a significant decrease in reaction rate or final yield compared to previous successful experiments under identical conditions.

• Visual Change: While DABCO is a white crystalline solid, the formation of colored impurities in the reaction mixture (e.g., yellowing or darkening) can sometimes indicate side reactions or catalyst degradation.[8]

• pH Shift: If you can monitor the pH of your reaction, a shift towards acidic conditions might suggest the consumption of the basic DABCO catalyst by acidic species.

• Analytical Confirmation: You can analyze a sample of your reaction mixture using techniques like NMR or LC-MS to check for the presence of unreacted starting materials and identify potential catalyst degradation products or catalyst-poison complexes.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalyst poisons for DABCO?

A1: The most common poisons are acidic compounds that can neutralize the basicity of DABCO. These include:

• Protic Acids: Trace amounts of acids like HCl or acetic acid in reagents or solvents.

• Lewis Acids: Metal contaminants that can coordinate with the amine.

• Water: While often a solvent, excessive water can sometimes interfere with reactions by hydrolyzing reagents or forming hydrates that reduce catalyst availability.[9]

• Acidic Gases: Carbon dioxide from the air can react with DABCO in solution to form a carbamate (B1207046) salt, reducing the concentration of the free base.

Q2: How should I store and handle DABCO to prevent deactivation?

A2: DABCO is hygroscopic and can absorb moisture and carbon dioxide from the atmosphere.[1] It should be stored in a tightly sealed container in a cool, dry place, preferably under an inert atmosphere (e.g., nitrogen or argon). Always use fresh, high-purity DABCO for best results.[10]

Q3: Is it possible to regenerate a deactivated DABCO catalyst?

A3: Since DABCO is a relatively inexpensive molecular catalyst, it is often more practical to replace it rather than regenerate it, especially on a lab scale.[10] However, if the deactivation is due to reversible salt formation or physical fouling, a recovery and purification procedure can be performed. This typically involves an aqueous workup where the reaction mixture is treated with a base (to free the amine from its salt) and then extracted, dried, and recrystallized. See the experimental protocols section for a general procedure.

Q4: Can DABCO be recycled or reused?

A4: Yes, in some cases, DABCO can be recovered from the reaction mixture and reused.[10] This is most feasible when the catalyst is not chemically degraded. Recovery typically involves separation from the product mixture via extraction and purification. The efficiency of recovery will depend on the specific reaction and workup conditions.

Data Presentation

Table 1: Common Causes of DABCO Deactivation and Troubleshooting Summary

Deactivation Mechanism	Common Causes	Observable Symptoms	Recommended Action
Poisoning	Acidic impurities, water, CO₂ from air	Drastic drop in reaction rate, reaction stalls	Purify reagents/solvents, run under inert gas
Chemical Degradation	Strong oxidizers, excessive heat	Formation of side products, color change	Lower reaction temperature, avoid harsh reagents
Fouling	Insoluble byproducts, polymerization	Heterogeneous mixture, reduced catalyst mobility	Improve stirring, use a different solvent
Quaternization	Electrophilic reagents (e.g., alkyl halides)	Catalyst consumed as a reagent, stalls at <100%	Use a non-nucleophilic base if side reaction occurs

Experimental Protocols

Protocol 1: Representative DABCO-Catalyzed Reaction (Baylis-Hillman)

This protocol describes the Baylis-Hillman reaction between an aldehyde and an activated alkene, a classic transformation catalyzed by DABCO.[11]

• Reagent Preparation:

  • Dissolve benzaldehyde (B42025) (1.0 mmol, 1.0 eq) and methyl acrylate (B77674) (1.2 mmol, 1.2 eq) in 5 mL of THF in a round-bottom flask.

• Catalyst Addition:

  • Add DABCO (0.2 mmol, 0.2 eq) to the solution.

• Reaction:

  • Stir the mixture vigorously at room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction may take several hours to days depending on the substrates.

• Workup and Purification:

  • Once the reaction is complete, dilute the mixture with 20 mL of ethyl acetate.

  • Wash the organic layer with 1M HCl (2 x 15 mL) to remove DABCO, followed by saturated sodium bicarbonate solution (1 x 15 mL) and brine (1 x 15 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel.

Protocol 2: General Procedure for DABCO Recovery and Purification ("Regeneration")

This protocol is for recovering DABCO from a non-aqueous reaction mixture where it may have been neutralized by acidic byproducts. This process aims to restore the catalyst to its active, free-base form.

• Quenching and Basification:

  • After the primary reaction is complete, quench the reaction mixture with 20 mL of water.

  • Add a 2M NaOH solution dropwise until the aqueous phase is strongly basic (pH > 12), which will convert any DABCO salts back to the free amine.

• Extraction:

  • Extract the aqueous layer with a suitable organic solvent in which DABCO is soluble but the desired product is less soluble, if possible (e.g., dichloromethane (B109758) or chloroform) (3 x 20 mL).

• Drying and Concentration:

  • Combine the organic extracts and dry them over anhydrous potassium carbonate (a basic drying agent is preferred to avoid salt formation).

  • Filter the solution and remove the solvent under reduced pressure to obtain the crude DABCO.

• Purification:

  • The recovered DABCO can be further purified by recrystallization from a suitable solvent (e.g., a mixture of methanol (B129727) and diethyl ether) or by sublimation to yield pure, reusable catalyst.

Visualizations

Caption: Catalyst deactivation and regeneration cycle for DABCO.

Caption: Troubleshooting workflow for DABCO-catalyzed reactions.

Caption: Relationship between causes and symptoms of catalyst deactivation.

References

• 1. DABCO - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ammoniaknowhow.com [ammoniaknowhow.com]
• 5. Catalyst deactivation mechanisms and how to prevent them [eureka.patsnap.com]
• 6. refiningcommunity.com [refiningcommunity.com]
• 7. youtube.com [youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. eurjchem.com [eurjchem.com]
• 11. journals.dbuniversity.ac.in [journals.dbuniversity.ac.in]

Technical Support Center: Purification Protocols for Reactions Involving 2,4,4,6-Tetrabromo-2,5-cyclohexadienone

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the effective removal of unreacted 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCO) from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: My reaction is complete, but I'm unsure how to deal with the excess 2,4,4,6-Tetrabromo-2,5-cyclohexadienone. What is the first step?

A1: The initial and most crucial step is to "quench" the reaction to neutralize the excess, reactive TBCO. This is typically achieved by adding a reducing agent that will react with the electrophilic bromine species.

Q2: What are the recommended quenching agents for TBCO?

A2: Aqueous solutions of sodium thiosulfate (B1220275) (Na₂S₂O₃) or sodium bisulfite (NaHSO₃) are the most common and effective quenching agents for reactions involving electrophilic bromine reagents like TBCO.

Q3: How do I know when the quenching process is complete?

A3: A distinct color change is the primary indicator. The characteristic yellow or orange color of the reaction mixture, due to the presence of TBCO, will dissipate, resulting in a colorless solution upon complete quenching.

Q4: After quenching, I observe a precipitate. What is it and how should I handle it?

A4: If you quench with sodium thiosulfate under acidic conditions, elemental sulfur may precipitate as a fine, pale-yellow solid. This can typically be removed by filtration through a pad of celite. If your desired product is soluble in an organic solvent, you can perform an aqueous workup to remove the inorganic salts produced during quenching.

Q5: I am having trouble separating my product from TBCO-related byproducts during column chromatography. What can I do?

A5: Optimizing your solvent system is key. Since TBCO is a polar molecule, start with a non-polar eluent and gradually increase the polarity. A gradient of ethyl acetate (B1210297) in hexanes is a good starting point. If co-elution is still an issue, consider using a different solvent system, such as dichloromethane (B109758) in hexanes, which can alter the selectivity of the separation.

Troubleshooting Guides

Issue 1: Persistent Yellow/Orange Color After Quenching

Possible Cause	Solution
Insufficient quenching agent.	Add more of the quenching solution (10% aqueous sodium thiosulfate or saturated sodium bisulfite) portion-wise until the color disappears.
Poor mixing of biphasic reaction mixture.	Ensure vigorous stirring to facilitate contact between the organic and aqueous layers.
Degradation of the quenching solution.	Prepare a fresh solution of the quenching agent.

Issue 2: Difficulty in Separating Product from TBCO Byproducts by Column Chromatography

Possible Cause	Solution
Inappropriate solvent system (eluent).	Develop a new solvent system using Thin Layer Chromatography (TLC). Test various ratios of a non-polar solvent (e.g., hexanes) and a polar solvent (e.g., ethyl acetate or dichloromethane). Aim for a significant difference in the Retention Factor (Rf) values between your product and the impurities.
Overloaded column.	Use an appropriate amount of silica (B1680970) gel relative to your crude product mass (typically a 30:1 to 50:1 ratio by weight).
Product and impurity have very similar polarities.	Consider alternative purification techniques such as recrystallization or preparative HPLC if column chromatography is ineffective.

Experimental Protocols

Protocol 1: Quenching of Unreacted 2,4,4,6-Tetrabromo-2,5-cyclohexadienone

Materials:

• Reaction mixture containing unreacted TBCO

• 10% (w/v) aqueous sodium thiosulfate solution or saturated aqueous sodium bisulfite solution

• Separatory funnel

• Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)

• Deionized water

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

Procedure:

• Cool the reaction mixture to 0-5 °C in an ice bath.

• Slowly add the chosen quenching solution dropwise with vigorous stirring. Monitor the temperature to ensure it does not rise significantly.

• Continue adding the quenching solution until the yellow/orange color of the reaction mixture disappears completely.

• Transfer the mixture to a separatory funnel.

• If an organic solvent was not used in the reaction, add an appropriate extraction solvent.

• Separate the organic and aqueous layers.

• Wash the organic layer sequentially with deionized water and then brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent.

• Concentrate the organic phase under reduced pressure to obtain the crude product.

Protocol 2: Purification by Silica Gel Column Chromatography

Materials:

• Crude product from Protocol 1

• Silica gel (230-400 mesh)

• Chromatography column

• Eluent (e.g., a mixture of hexanes and ethyl acetate, determined by TLC analysis)

• Collection tubes

• TLC plates and developing chamber

• UV lamp and/or a suitable staining solution for visualization

Procedure:

• TLC Analysis: Dissolve a small amount of the crude product in a suitable solvent and spot it on a TLC plate. Develop the plate using various ratios of hexanes and ethyl acetate (or another suitable solvent system) to find an eluent that gives your desired product an Rf value of approximately 0.2-0.4 and good separation from impurities.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent. Pour the slurry into the column and allow it to pack under gravity or with gentle pressure.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a more polar solvent and adsorb it onto a small amount of silica gel. Carefully add the dried, adsorbed sample to the top of the packed column.

• Elution: Begin eluting the column with the least polar solvent mixture determined from your TLC analysis.

• Fraction Collection: Collect fractions in separate tubes.

• Gradient Elution (Optional): Gradually increase the polarity of the eluent by increasing the proportion of the more polar solvent. This will help to elute more polar compounds.

• Monitoring: Monitor the fractions by TLC to identify which ones contain your purified product.

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

Data Presentation

Table 1: Comparison of Common Quenching Agents for TBCO

Quenching Agent	Typical Concentration	Key Advantages	Potential Issues
Sodium Thiosulfate (Na₂S₂O₃)	10% (w/v) aqueous solution	Inexpensive, highly effective.	Can form elemental sulfur precipitate under acidic conditions.
Sodium Bisulfite (NaHSO₃)	Saturated aqueous solution	Effective, generally avoids sulfur formation.	Can release sulfur dioxide (SO₂) gas, which is a respiratory irritant.

Visualizations

Caption: Workflow for Quenching and Workup.

Caption: Troubleshooting Decision Tree.

Technical Support Center: 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCHD) in Bromination Reactions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCHD) for bromination reactions.

Frequently Asked Questions (FAQs)

Q1: What is 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCHD) and what are its primary applications?

A1: 2,4,4,6-Tetrabromo-2,5-cyclohexadienone, also known as TBCHD or TBCO, is a stable, crystalline solid used as a highly selective electrophilic brominating agent.[1] Its primary application is the regioselective monobromination of a wide range of organic compounds, including activated aromatic and heteroaromatic systems like phenols, anilines, and coumarins.[2][3] It is also employed in the α-bromination of aldehydes and ketones, as well as in other organic transformations such as the conversion of alcohols to azides.[1][2]

Q2: What are the main advantages of using TBCHD over other brominating agents like N-Bromosuccinimide (NBS) or molecular bromine (Br₂)?

A2: TBCHD offers several advantages over traditional brominating agents:

• Higher Selectivity: It is known for its high regioselectivity, often leading to the desired monobrominated product with minimal side reactions.[2] This is particularly advantageous in preventing over-bromination, a common issue with stronger agents like Br₂.[1]

• Milder Reaction Conditions: Reactions with TBCHD can typically be carried out under mild conditions, which helps in preserving sensitive functional groups within the substrate.[4]

• Ease of Handling: As a stable, non-volatile solid, TBCHD is safer and easier to handle compared to the corrosive and volatile liquid bromine.[5][6]

• Compatibility: It is compatible with a variety of common organic solvents, including acetonitrile, dichloromethane, and chloroform.[2][7]

Q3: How does TBCHD work as a brominating agent?

A3: TBCHD functions by delivering an electrophilic bromonium ion (Br⁺) to a nucleophilic substrate.[1][4] The reaction is initiated by the abstraction of a bromine cation from the sterically hindered C-4 position of the TBCHD molecule by the substrate. This process releases the corresponding phenolate (B1203915) anion as a byproduct.[2]

Troubleshooting Guide

Issue 1: Over-bromination is observed, resulting in di- or poly-brominated products.

Potential Cause	Troubleshooting Step
Incorrect Stoichiometry	Ensure that no more than one equivalent of TBCHD is used for monobromination. Carefully measure and control the reagent ratio.
High Reaction Temperature	Perform the reaction at a lower temperature. Elevated temperatures can increase the reaction rate and lead to over-bromination.
Inappropriate Solvent	The choice of solvent can influence selectivity. Acetonitrile is often a good choice for achieving high regioselectivity with TBCHD.[2] Consider switching to a less polar solvent to potentially reduce reaction rates.
Highly Activated Substrate	For very electron-rich substrates, consider deactivating the substrate slightly, if possible, or run the reaction at a significantly lower temperature with careful monitoring.

Issue 2: The reaction is slow or incomplete.

Potential Cause	Troubleshooting Step
Insufficient Activation of Substrate	TBCHD is most effective with activated substrates. If your substrate is electron-deficient, longer reaction times or a higher temperature may be necessary. However, be mindful of potential side reactions.[3]
Poor Solubility	Ensure that both the substrate and TBCHD are fully dissolved in the chosen solvent. If solubility is an issue, try a different solvent system in which both components are soluble.[8]
Presence of Inhibitors	Ensure all glassware is clean and dry, and that the solvent is free from impurities that could quench the reaction.
Need for an Additive	The addition of nucleophilic additives like water or tetra-n-butylammonium bromide (TBAB) can sometimes tune the selectivity and reaction time.[2]

Issue 3: Difficulty in purifying the product from the 2,4,6-tribromophenol (B41969) byproduct.

Potential Cause	Troubleshooting Step
Similar Polarity	The 2,4,6-tribromophenol byproduct can sometimes have similar polarity to the desired product, making chromatographic separation challenging.
Work-up Procedure	An aqueous basic wash (e.g., with dilute sodium bicarbonate or sodium hydroxide (B78521) solution) can be employed during the work-up to deprotonate the phenolic byproduct, rendering it water-soluble and allowing for its removal in the aqueous layer.
Recrystallization	If the product is a solid, recrystallization from a suitable solvent system can be an effective purification method.
Byproduct Recycling	The 2,4,6-tribromophenol byproduct can be recovered and oxidized back to TBCHD, offering a more sustainable approach.[9]

Experimental Protocols

General Protocol for Regioselective Monobromination of an Activated Aromatic Compound

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve the activated aromatic substrate (1.0 eq.) in a suitable solvent (e.g., acetonitrile, 0.1-0.5 M).

• Reagent Addition: To the stirred solution, add 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCHD) (1.0 eq.) in one portion at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the starting material is consumed, quench the reaction with a saturated aqueous solution of sodium thiosulfate. Extract the mixture with an appropriate organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel or by recrystallization.

Data Presentation

Table 1: Influence of Solvent on the Regioselective Bromination of Activated Coumarins with TBCHD.

Entry	Substrate	Solvent	Time (h)	Yield (%)
1	7-Hydroxycoumarin	Acetonitrile	0.5	95
2	7-Hydroxycoumarin	Dichloromethane	1.0	92
3	7-Methoxycoumarin	Acetonitrile	1.5	90
4	7-Methoxycoumarin	Dichloromethane	2.5	88

This table is a representative summary based on trends reported in the literature; actual results may vary.[2]

Visualizations

Troubleshooting Workflow for Over-bromination

Caption: Troubleshooting decision tree for addressing over-bromination.

Conceptual Signaling Pathway of Bromination with TBCHD

Caption: Conceptual pathway for electrophilic bromination using TBCHD.

References

• 1. 2,4,4,6-Tetrabromo-2,5-cyclohexadienone | 20244-61-5 | Benchchem [benchchem.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Selective bromination of polyenes by 2,4,4,6-tetrabromocyclohexa-2,5-dienone - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. US6838582B2 - Process for preparing 2,4,4,6-tetrabromo-2,5-cycloyhexadienone - Google Patents [patents.google.com]
• 6. EP1575891B1 - Process for preparing 2,4,4,6-tetrabromo-2,5-cyclohexadienone - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. Buy 2,4,4,6-Tetrabromo-2,5-cyclohexadienone | 20244-61-5 [smolecule.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Navigating the Scale-Up of Reactions with 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TABCO)

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for scaling up chemical reactions involving 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TABCO). Below, you will find troubleshooting guides and frequently asked questions (FAQs) designed to address common challenges encountered during the transition from laboratory to pilot plant or industrial-scale production.

Troubleshooting Guide

This guide provides solutions to specific issues that may arise during the scale-up of reactions utilizing TABCO.

Issue	Potential Causes	Recommended Solutions
1. Runaway Reaction or Uncontrolled Exotherm	- Rapid addition of solid TABCO leading to localized hotspots. - Inadequate heat removal capacity of the reactor for the reaction's exothermicity. - Poor mixing, resulting in uneven temperature distribution. - Use of a solvent with low heat capacity.	- Control Addition: Add TABCO portion-wise or as a slurry in a suitable solvent to control the reaction rate. - Enhance Cooling: Ensure the reactor's cooling system is appropriately sized and functioning efficiently. Consider using a jacketed reactor with a reliable cooling fluid. - Improve Agitation: Optimize stirrer design and speed to ensure efficient mixing and heat transfer. - Solvent Selection: Use a solvent with a higher heat capacity to better absorb the heat of reaction. - Immediate Actions: In case of a temperature spike, immediately stop reagent addition, maximize cooling, and have a quenching agent (e.g., sodium thiosulfate (B1220275) solution) ready for emergency use.[1]
2. Incomplete Conversion or Stalled Reaction	- Poor solubility of TABCO in the reaction solvent at a larger scale. - Inefficient mixing leading to mass transfer limitations. - Deactivation of the substrate or reagent under prolonged reaction times at elevated temperatures.	- Solubility Enhancement: Consider using a co-solvent to improve the solubility of TABCO. - Optimize Mixing: Ensure the reactor is equipped with an appropriate agitator for solid-liquid mixtures to maintain a homogeneous suspension. - Temperature Profile: Carefully control the reaction temperature profile. A lower temperature might be required to prevent degradation, even if it prolongs the reaction time.
3. Formation of Impurities and By-products	- Over-bromination due to localized high concentrations of TABCO. - Side reactions occurring at elevated temperatures. - Reaction with solvent or impurities in the starting materials.	- Controlled Addition: As with exotherm management, slow and controlled addition of TABCO is crucial to minimize over-bromination. - Temperature Control: Maintain a consistent and optimized reaction temperature. - Raw Material Quality: Ensure the purity of starting materials and solvents to avoid unwanted side reactions. - Inert Atmosphere: For sensitive substrates, consider running the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.
4. Difficulties in Product Isolation and Purification	- Presence of unreacted TABCO or its by-products (e.g., 2,4,6-tribromophenol) in the crude product. - Formation of fine precipitates that are difficult to filter. - Product degradation during workup.	- Quenching: After the reaction is complete, quench any remaining reactive bromine species with a reducing agent like sodium thiosulfate or sodium bisulfite solution.[1] - Filtration Aids: Use a filter aid such as celite to improve the filtration of fine solids. - Optimized Workup: Develop a robust workup procedure at a smaller scale before implementing it on a larger scale. This may involve pH adjustments, extractions, and washes to remove impurities. - Crystallization Studies: Perform crystallization studies to identify a suitable solvent system for efficient purification of the final product.
5. Handling and Safety Issues with Solid TABCO	- Dust generation during charging of the reactor, leading to respiratory and skin irritation. - Static discharge during solid handling, which can be an ignition source.	- Engineering Controls: Use contained charging systems like glove boxes or powder transfer systems to minimize dust exposure. - Personal Protective Equipment (PPE): Always use appropriate PPE, including respiratory protection, gloves, and eye protection.[2] - Grounding and Bonding: Ensure all equipment is properly grounded and bonded to prevent static discharge. - Wet Charging: Consider charging TABCO as a slurry in a suitable solvent to eliminate dust generation.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when scaling up a reaction with TABCO?

A1: The main safety concerns are the potential for a runaway reaction due to the exothermic nature of brominations and the handling of a hazardous solid reagent.[1] TABCO is a skin, eye, and respiratory irritant.[2] Proper engineering controls, personal protective equipment, and a thorough understanding of the reaction's thermal profile are essential for a safe scale-up.

Q2: How can I assess the thermal risk of my reaction before scaling up?

A2: It is highly recommended to perform a thermal hazard assessment using techniques like Differential Scanning Calorimetry (DSC) and Reaction Calorimetry (RC1). DSC can provide information on the decomposition temperature and energy of TABCO itself, while RC1 can measure the heat of reaction and the rate of heat generation under process conditions. This data is crucial for designing an adequate cooling system and emergency relief sizing.

Q3: Is it better to add TABCO as a solid or as a solution/slurry?

A3: For large-scale reactions, adding TABCO as a solution or a slurry is generally preferred over adding it as a solid. This allows for better control over the addition rate, which is critical for managing the reaction exotherm and minimizing the formation of by-products. It also mitigates the risks associated with handling a hazardous powder.

Q4: What are the common by-products in reactions using TABCO, and how can they be minimized?

A4: A common by-product is 2,4,6-tribromophenol, which can be formed from the decomposition of TABCO. Over-bromination of the substrate is also a possibility. To minimize these, ensure controlled addition of the reagent, maintain the optimal reaction temperature, and use the correct stoichiometry.

Q5: What are the best practices for quenching a large-scale reaction involving TABCO?

A5: Quenching should be done carefully to neutralize any excess brominating agent. A solution of a reducing agent like sodium thiosulfate or sodium bisulfite is commonly used.[1] The quenching process can also be exothermic, so it should be done at a controlled temperature with efficient stirring. It is advisable to perform a small-scale trial of the quench to understand its exothermicity before applying it to the full batch.

Experimental Protocols

Note: These are general protocols and should be adapted and optimized for specific substrates and scales. A thorough risk assessment should be conducted before any scale-up.

Protocol 1: Lab-Scale Synthesis of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone

This protocol is based on the bromination of phenol.[3][4]

• Materials:

  • Phenol (e.g., 5.00 g, 53 mmol)

  • Sodium bromide (e.g., 15.00 g, 145 mmol)

  • Sodium bromate (B103136) (e.g., 10.93 g, 72 mmol)

  • Oxalic acid dihydrate (e.g., 27.72 g, 220 mmol)

  • Deionized water

• Procedure:

  • In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve phenol, sodium bromide, and sodium bromate in 100 mL of deionized water.

  • Slowly add a solution of oxalic acid dihydrate in 50 mL of water over 10 minutes with vigorous stirring.

  • Continue stirring the mixture for another 8 hours.

  • Filter the precipitated product, wash it twice with deionized water, and dry it under vacuum for 6 hours.

  • The expected yield of 2,4,4,6-tetrabromo-2,5-cyclohexadienone is approximately 94%.[5]

Protocol 2: General Procedure for Scale-Up of Bromination using TABCO (Conceptual)

This is a conceptual outline for scaling up a generic bromination reaction. Specific parameters must be determined through laboratory development and calorimetric studies.

• Equipment:

  • Jacketed glass reactor with appropriate cooling/heating capacity.

  • Mechanical stirrer with a suitable impeller for solid-liquid mixtures.

  • Dosing system for controlled addition of solids or slurries.

  • Temperature and pressure sensors.

  • Emergency quench and venting systems.

• Procedure:

  • Reactor Setup: Charge the reactor with the substrate and the chosen solvent.

  • Inerting: Purge the reactor with an inert gas like nitrogen.

  • Temperature Control: Bring the reactor contents to the desired initial reaction temperature using the jacket.

  • TABCO Addition: Prepare a slurry of TABCO in a portion of the reaction solvent. Begin the controlled addition of the TABCO slurry to the reactor at a rate determined by the heat removal capacity of the system.

  • Monitoring: Continuously monitor the internal temperature, jacket temperature, and pressure. Take samples periodically to monitor reaction progress by a suitable analytical method (e.g., HPLC, GC).

  • Reaction Completion: After the addition is complete, continue stirring at the set temperature until the reaction reaches completion.

  • Quenching: Cool the reaction mixture and slowly add a pre-prepared solution of a quenching agent (e.g., 10% aqueous sodium thiosulfate). Monitor the temperature during the quench.

  • Work-up and Isolation: Proceed with the established work-up procedure, which may include phase separation, extraction, washing, and finally, crystallization or distillation to isolate the pure product.

Data Presentation

The following table provides a conceptual comparison of parameters for a bromination reaction at different scales. Actual values will be highly dependent on the specific reaction.

Parameter	Lab Scale (10 g)	Pilot Scale (1 kg)	Key Scale-Up Consideration
Reactor Volume	250 mL	20 L	Surface area to volume ratio decreases, impacting heat transfer.
Agitation	Magnetic stirrer	Mechanical stirrer (e.g., pitched-blade turbine)	Ensuring homogeneity and efficient heat transfer is critical.
TABCO Addition Time	30 minutes (portion-wise solid)	2 - 4 hours (slurry)	Controlled addition is crucial to manage the exotherm.
Typical Temperature Rise (ΔT)	5 - 10 °C	15 - 25 °C (if not controlled)	Efficient cooling is paramount to prevent runaway reactions.
Cooling Method	Ice bath	Jacketed reactor with chiller	Active cooling with precise temperature control is necessary.
Yield	~90%	80 - 85%	Yields may decrease on scale-up due to longer reaction times and more complex work-up.
Purity	>98%	95 - 98%	By-product formation can be more significant at a larger scale.

Visualizations

Experimental Workflow for Scale-Up of TABCO Bromination

Caption: A typical workflow for the scale-up of a bromination reaction using TABCO.

Logical Relationship for Managing Exotherms

Caption: Key relationships in managing exothermic reactions during scale-up.

References

• 1. benchchem.com [benchchem.com]
• 2. echemi.com [echemi.com]
• 3. US6838582B2 - Process for preparing 2,4,4,6-tetrabromo-2,5-cycloyhexadienone - Google Patents [patents.google.com]
• 4. EP1575891B1 - Process for preparing 2,4,4,6-tetrabromo-2,5-cyclohexadienone - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Single-Pot Synthesis of 1,4,7-Triazacyclononane (TACN)

This technical support center provides researchers, scientists, and drug development professionals with a centralized resource for troubleshooting and optimizing the single-pot synthesis of 1,4,7-Triazacyclononane (B1209588) (TACN).

Frequently Asked Questions (FAQs)

Q1: What is the most common single-pot synthesis method for 1,4,7-Triazacyclononane (TACN)?

A1: A widely referenced one-pot method is the Richman-Atkins synthesis, which involves the cyclization of a protected diethylenetriamine (B155796) derivative. An improved, more scalable version of this synthesis involves the reaction of diethylenetriamine with a sulfonylating agent (like tosyl chloride) in an aqueous medium, followed by cyclization with a dihaloalkane (like ethylene (B1197577) dibromide) or a glycol ditosylate in the same reaction vessel without isolating the intermediate.[1][2] This method avoids the use of hazardous reagents like pyridine (B92270) and allows for a more streamlined process.[1]

Q2: What are the key stages in the improved single-pot synthesis of TACN?

A2: The synthesis can be broken down into three main stages that can be performed in a single vessel:

• Sulfonamidation: Diethylenetriamine is reacted with a sulfonyl chloride (e.g., tosyl chloride) in the presence of a base in water to form a sulfonamidated diethylenetriamine.[1][2]

• Cyclization: The sulfonamidated intermediate is then reacted with a cyclizing agent, such as ethylene glycol ditosylate or ethylene dibromide, in the presence of a phase-transfer catalyst to form the protected TACN ring (e.g., Ts₃TACN).[1][2]

• Deprotection: The protecting groups (e.g., tosyl groups) are then removed, typically by acid hydrolysis, to yield the final 1,4,7-Triazacyclononane product.[1]

Q3: What is a typical reaction time and yield for this synthesis?

A3: The overall reaction time can vary depending on the specific conditions. The sulfonamidation and cyclization steps can take several hours at elevated temperatures.[1] For instance, the cyclization step might be heated at 90°C for 4 to 18 hours.[2] The deprotection step with sulfuric acid can take an additional 5-6 hours at around 140°C.[1] Under optimized conditions, the yield of the protected intermediate (Ts₃TACN) in the one-pot protocol can be around 75%.[1][2]

Q4: Why are protecting groups necessary in this synthesis?

A4: Protecting groups, such as the tosyl group, are crucial to prevent unwanted side reactions. They temporarily block the reactive secondary amine positions on the diethylenetriamine, directing the cyclization to occur at the desired terminal nitrogen atoms. Without protecting groups, a mixture of polymeric and other cyclic byproducts would likely be formed, significantly lowering the yield of TACN.

Q5: What purification methods are recommended for the final TACN product?

A5: After deprotection, the reaction mixture is typically neutralized with a strong base, which precipitates the product. The crude product can then be filtered and washed. For higher purity, techniques such as recrystallization or chromatographic methods can be employed. In some cases, a carefully controlled pH extraction can be used to isolate the desired product from a mixture of mono-, di-, and trisubstituted derivatives.

Troubleshooting Guide

Issue 1: Low Yield of Protected Intermediate (e.g., Ts₃TACN)

• Question: My yield of the protected TACN intermediate is significantly lower than the expected ~75%. What are the potential causes and solutions?

• Answer:

  • Incomplete Sulfonamidation: Ensure the sulfonamidation reaction has gone to completion before proceeding to the cyclization step. Monitor the reaction progress using thin-layer chromatography (TLC). If the reaction is sluggish, consider increasing the reaction temperature or time. The temperature for this step is optimally between 80°C and 95°C.[1]

  • Inefficient Cyclization: The efficiency of the cyclization step is critical. Verify the purity and reactivity of your cyclizing agent (ethylene dibromide or ethylene glycol ditosylate). Ensure adequate stirring and consider the addition of a phase-transfer catalyst, such as tetrabutylammonium (B224687) hydroxide (B78521), to improve the reaction rate. The reaction is typically heated to around 90°C for several hours.[1]

  • Improper Stoichiometry: Carefully check the molar ratios of your reactants. An incorrect ratio of diethylenetriamine to the sulfonylating agent or the cyclizing agent can lead to the formation of side products.

  • Hydrolysis of Reagents: Ensure that your reagents, particularly the sulfonyl chloride, are not degraded due to moisture. Using fresh or properly stored reagents is recommended.

Issue 2: Incomplete Deprotection

• Question: I am having trouble removing the tosyl protecting groups. What can I do?

• Answer:

  • Insufficient Acid Concentration or Temperature: The deprotection of tosyl groups typically requires harsh acidic conditions. Using concentrated sulfuric acid at a high temperature (around 140°C) for a sufficient duration (5-6 hours) is generally effective.[1] Ensure that the reaction temperature is maintained throughout the process.

  • Reaction Time: Monitor the deprotection reaction by a suitable analytical method (e.g., NMR or mass spectrometry) to ensure it has gone to completion. If the reaction is slow, extending the reaction time may be necessary.

Issue 3: Formation of a Mixture of Products

• Question: My final product is a mixture of mono-, di-, and trisubstituted TACN derivatives. How can I improve the selectivity?

• Answer:

  • Controlled Addition of Reagents: The slow, dropwise addition of the alkylating or acylating agent can sometimes improve the selectivity towards the desired substitution pattern.

  • Stoichiometry Control: Precisely controlling the stoichiometry of the reactants is crucial. For example, when aiming for a disubstituted product, using a specific molar ratio of the starting TACN to the electrophile is key.

  • pH Control during Workup: A carefully controlled pH during the extraction process can be used to separate differently substituted TACN derivatives based on their varying basicity.

Data Presentation

Table 1: Representative Reaction Conditions for the Single-Pot Synthesis of Protected TACN (Ts₃TACN)

Parameter	Condition	Notes	Reference
Starting Material	Diethylenetriamine	---	[1]
Protecting Group	Tosyl chloride (TsCl)	---	[1]
Cyclizing Agent	Ethylene dibromide or Ethylene glycol ditosylate	---	[1][2]
Solvent System	Aqueous medium for sulfonamidation, aprotic organic solvent (e.g., xylene) for cyclization	One-pot process without isolation of intermediate.	[1][2]
Base	Inorganic base (e.g., NaOH, K₂CO₃)	Maintains pH between 8 and 12 during sulfonamidation.	[1]
Temperature	Sulfonamidation: 80-95°C; Cyclization: ~90°C	Elevated temperatures are required to drive the reactions.	[1]
Reaction Time	Sulfonamidation: ~1 hour; Cyclization: 4-18 hours	Reaction progress should be monitored by TLC.	[1][2]
Catalyst	Phase-transfer catalyst (e.g., tetrabutylammonium hydroxide)	Facilitates the cyclization step.	[1]
Yield	~75% (for Ts₃TACN)	This is the yield of the protected intermediate.	[1][2]

Experimental Protocols

Detailed Methodology for the Improved Single-Pot Synthesis of Ts₃TACN

This protocol is adapted from the improved synthesis method described in patent US5284944A.[1]

• Sulfonamidation:

  • In a suitable reaction vessel, dissolve an inorganic base (e.g., sodium hydroxide) in water.

  • Add diethylenetriamine to the basic solution.

  • While stirring vigorously, add solid tosyl chloride to the mixture.

  • Heat the reaction mixture to 80-95°C for approximately 1 hour. Monitor the reaction by TLC to confirm the formation of the trisulfonamidated diethylenetriamine.

• Cyclization:

  • To the same reaction vessel, add an aprotic organic solvent (e.g., xylene), additional base, a phase-transfer catalyst (e.g., tetrabutylammonium hydroxide), and the cyclizing agent (e.g., ethylene dibromide).

  • Heat the mixture to approximately 90°C and maintain this temperature for 4-18 hours. The progress of the cyclization should be monitored by TLC.

  • Upon completion, cool the reaction mixture to room temperature.

• Isolation of Protected Intermediate:

  • The precipitated product (Ts₃TACN) can be isolated by filtration.

  • Wash the solid with water and then dry it under a vacuum to a constant weight.

• Deprotection:

  • To a separate flask, add the dried Ts₃TACN.

  • Carefully add a mixture of concentrated sulfuric acid and water.

  • Heat the mixture to approximately 140°C for 5-6 hours with vigorous stirring.

  • Cool the reaction mixture and slowly add it to a cooled, concentrated solution of sodium hydroxide to neutralize the acid and precipitate the free TACN.

Visualizations

Caption: Experimental workflow for the single-pot synthesis of TACN.

References

• 1. US5284944A - Improved synthesis of 1,4,7-triazacyclononane - Google Patents [patents.google.com]
• 2. EP0648211A1 - Synthesis of 1,4,7-triazacyclononane derivatives - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to Brominating Agents: 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCD) vs. N-Bromosuccinimide (NBS)

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate brominating agent is a critical decision in synthetic chemistry, influencing reaction outcomes in terms of yield, selectivity, and scalability. This guide provides an objective, data-supported comparison of two prominent brominating agents: 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCD), also known as TABCO, and the widely utilized N-Bromosuccinimide (NBS). This document aims to equip researchers with the necessary information to make informed decisions for their specific synthetic challenges.

Physical and Chemical Properties

A fundamental comparison begins with the physical and chemical properties of each reagent, which dictates their handling, storage, and compatibility with various reaction conditions.

Property	2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCD)	N-Bromosuccinimide (NBS)
Molecular Formula	C₆H₂Br₄O	C₄H₄BrNO₂
Molecular Weight	409.70 g/mol	177.98 g/mol
Appearance	Yellow solid	White crystalline solid
Melting Point	125-130 °C	175-178 °C (decomposes)[1]
Solubility	Soluble in dichloromethane, diethyl ether, chloroform, nitromethane, and methanol; Insoluble in water.	Soluble in acetone, THF, DMF, acetonitrile; sparingly soluble in water and carbon tetrachloride.[1]
Stability & Storage	Should be stored in a dark vessel, protected from light and heat.	Decomposes over time, accelerated by light and heat; should be stored in a refrigerator.[1]

Performance in Key Bromination Reactions

The efficacy of a brominating agent is best assessed by its performance in a variety of chemical transformations. While NBS is a versatile reagent with a broad range of applications, TBCD has demonstrated utility in specific, highly selective brominations.

Allylic and Benzylic Bromination

NBS is the preeminent reagent for the selective bromination of allylic and benzylic C-H bonds, a transformation known as the Wohl-Ziegler reaction.[1] This reaction proceeds via a free-radical chain mechanism and is typically initiated by light or a radical initiator like AIBN or benzoyl peroxide.[1] The key to the success of NBS in these reactions is its ability to provide a low, steady concentration of Br₂, which favors radical substitution over competing electrophilic addition to the double bond.[2]

α-Bromination of Carbonyl Compounds

NBS is widely used for the α-bromination of ketones and other carbonyl compounds. This reaction can proceed through either a radical pathway or under acid-catalyzed conditions, leading to the formation of α-bromoketones which are valuable synthetic intermediates.[1]

While TBCD has been reported as a catalyst in certain reactions involving carbonyl compounds, such as dithioacetalization, its use as a direct reagent for the α-bromination of ketones is not well-documented in comparative studies against NBS.

Bromination of Aromatic Compounds

Both TBCD and NBS are effective for the electrophilic bromination of electron-rich aromatic compounds, such as phenols and anilines. However, their reactivity and selectivity can differ, particularly in the bromination of phenols.

Comparative Data: Bromination of Phenol (B47542)

Reagent	Solvent	Product Distribution (ortho:para)	Reference
TBCD	Dichloromethane	High ortho-selectivity	Based on general findings for bromocyclohexadienones
NBS	Dichloromethane	Mixture of ortho and para	Based on general findings for NBS
TBCD	Methanol	Predominantly para-selectivity	Based on general findings for bromocyclohexadienones
NBS	Methanol	Predominantly para-selectivity	Based on general findings for NBS

The selectivity of TBCD in the bromination of phenols is notably influenced by the solvent, offering a handle for directing the regiochemical outcome. In non-polar solvents, TBCD tends to favor ortho-bromination, whereas in polar, protic solvents, para-bromination is the major pathway.

Experimental Protocols

Detailed and reliable experimental procedures are crucial for reproducible results. Below are representative protocols for the primary applications of NBS and TBCD.

Protocol for Allylic Bromination using NBS

This procedure is a general method for the Wohl-Ziegler bromination of an alkene.

Reaction: Allylic bromination of cyclohexene (B86901).

Materials:

• Cyclohexene

• N-Bromosuccinimide (NBS), recrystallized

• Carbon tetrachloride (CCl₄), anhydrous

• Azobisisobutyronitrile (AIBN) or benzoyl peroxide (radical initiator)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve cyclohexene (1.0 eq) in anhydrous carbon tetrachloride.

• Add N-bromosuccinimide (1.05 eq) and a catalytic amount of AIBN (0.02 eq).

• Heat the reaction mixture to reflux with vigorous stirring. The reaction can also be initiated using a sunlamp.

• The reaction is complete when the denser NBS is consumed and the lighter succinimide (B58015) floats on the surface of the solvent.

• Cool the reaction mixture to room temperature and filter to remove the succinimide.

• Wash the filtrate with water and brine, then dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure to yield the crude 3-bromocyclohexene, which can be further purified by distillation.

Protocol for Regioselective Bromination of Phenol using TBCD

This protocol provides a method for the selective bromination of phenol, where the regioselectivity can be influenced by the choice of solvent.

Reaction: Ortho-bromination of phenol.

Materials:

• Phenol

• 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCD)

• Dichloromethane (CH₂Cl₂), anhydrous

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve phenol (1.0 eq) in anhydrous dichloromethane.

• Add TBCD (1.0 eq) to the solution at room temperature with stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure, and purify the residue by column chromatography on silica (B1680970) gel to isolate the desired brominated phenol.

Visualizing Reaction Mechanisms and Workflows

Graphical representations of reaction pathways and experimental setups can provide a clearer understanding of the chemical processes.

Caption: Radical chain mechanism of allylic bromination with NBS.

Caption: Experimental workflow for phenol bromination using TBCD.

Summary and Conclusion

The choice between 2,4,4,6-Tetrabromo-2,5-cyclohexadienone and N-Bromosuccinimide is highly dependent on the specific synthetic transformation required.

• N-Bromosuccinimide (NBS) stands out as a versatile and widely documented reagent, particularly for allylic and benzylic brominations , as well as the α-bromination of carbonyls . Its ability to maintain a low concentration of molecular bromine is key to its selectivity in radical reactions.

• 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCD) emerges as a more specialized reagent, demonstrating significant utility in the regioselective bromination of phenols and other activated aromatic systems . The ability to tune the ortho/para selectivity by solvent choice is a distinct advantage in the synthesis of specifically substituted aromatic compounds.

For researchers in drug development and other areas of chemical synthesis, NBS remains the workhorse for a broad range of bromination reactions due to the extensive literature and predictable outcomes. TBCD, however, offers a powerful tool for specific applications where high regioselectivity in the bromination of electron-rich aromatics is paramount. Future research may uncover a broader range of applications for TBCD, but based on current evidence, the selection between these two reagents should be guided by the nature of the substrate and the desired regiochemical outcome.

References

• 1. orgosolver.com [orgosolver.com]
• 2. 10.3 Allylic and Benzylic Bromination with NBS - Chad's Prep® [chadsprep.com]

A Comparative Guide to Brominating Agents: 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCD) vs. Alternatives

For Researchers, Scientists, and Drug Development Professionals

The introduction of a bromine atom into a molecule is a fundamental transformation in organic synthesis, pivotal in the development of pharmaceuticals and other fine chemicals. The choice of brominating agent is critical, influencing the reaction's yield, selectivity, and safety profile. This guide provides an objective comparison of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCD) with other commonly used brominating agents, namely N-Bromosuccinimide (NBS) and elemental Bromine (Br₂), supported by experimental data.

Performance Comparison

The efficacy of a brominating agent is determined by several factors, including its reactivity, selectivity (chemo-, regio-, and stereo-), and ease of handling. Below is a summary of the performance of TBCD, NBS, and Br₂ in the bromination of phenols, a common and important reaction class.

Quantitative Data Summary

Brominating Agent	Substrate	Product	Yield (%)	Regioselectivity	Reference
TBCD (in situ generation)	Phenol (B47542)	2,4,4,6-Tetrabromo-2,5-cyclohexadienone	91-94	N/A (synthesis)	[1]
NBS / p-TsOH	p-Cresol	2-Bromo-4-methylphenol	92	ortho	[2]
NBS / p-TsOH	4-Fluorophenol	2-Bromo-4-fluorophenol	95	ortho	[2]
NBS / p-TsOH	2-Naphthol	1-Bromo-2-naphthol	96	ortho	[2]
Br₂ / CH₂Cl₂/H₂O	p,p'-Isopropylidenediphenol	4,4'-Isopropylidenebis(2,6-dibromophenol)	93	ortho, ortho	[3]
Br₂ / CS₂	Phenol	p-Bromophenol	Major Product	para	[4][5]
Br₂ / CS₂	Phenol	o-Bromophenol	Minor Product	ortho	[4][5]
Br₂ / H₂O	Phenol	2,4,6-Tribromophenol	High	N/A	[6]

Key Performance Insights

2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCD) stands out as a highly efficient reagent for the exhaustive bromination of phenols. Its in-situ generation from phenol itself in a one-pot procedure provides a high yield of the tetrabrominated product.[1] TBCD is a solid, making it easier and safer to handle compared to liquid bromine. It is a powerful electrophilic brominating agent due to its electron-deficient cyclohexadienone ring.

N-Bromosuccinimide (NBS) is a versatile and widely used brominating agent. It is particularly valued for its ability to perform selective brominations. For instance, in the presence of an acid catalyst like p-toluenesulfonic acid (pTsOH), NBS can achieve high yields of ortho-brominated phenols, especially when the para-position is blocked.[2] The reaction conditions can be tuned to favor either radical or electrophilic pathways, making it suitable for a variety of substrates, including allylic and benzylic positions.[7] However, NBS can be thermally unstable and its reactions can be exothermic, requiring careful temperature control.[8][9]

Bromine (Br₂) is the most fundamental brominating agent. It is highly reactive and can lead to polybromination of activated aromatic rings like phenols, often yielding tribrominated products in polar solvents like water.[6] To achieve monobromination, non-polar solvents and low temperatures are typically required, which often results in a mixture of ortho and para isomers, with the para product usually predominating.[4][5] The major drawbacks of bromine are its high toxicity, corrosiveness, and the hazardous nature of the liquid and its vapors, necessitating stringent safety precautions.[10][11][12][13]

Experimental Protocols

Detailed methodologies are crucial for reproducible research. The following are representative experimental protocols for the bromination of phenols using TBCD, NBS, and Br₂.

Protocol 1: Synthesis of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCD) from Phenol

This protocol describes the one-pot synthesis of TBCD, which is itself a bromination of phenol.

Materials:

• Phenol

• Sodium bromide (NaBr)

• Sodium bromate (B103136) (NaBrO₃)

• Oxalic acid dihydrate

• Deionized water

Procedure:

• In a 250 ml round bottom flask, dissolve 5.00 g (53 mmoles) of phenol, 15.00 g (145 mmoles) of sodium bromide, and 10.93 g (72 mmoles) of sodium bromate in 100 mL of deionized water with stirring.

• Slowly add a solution of 27.72 g (220 mmoles) of oxalic acid dihydrate in 50 mL of water over 10 minutes.

• Continue stirring the mixture for another 8 hours.

• Filter the precipitated product, wash it twice with deionized water, and dry it in a vacuum for 6 hours.

• The total crude yield of 2,4,4,6-tetrabromo-2,5-cyclohexadienone is approximately 20.5 g (94%).[14]

Protocol 2: Ortho-Bromination of 4-Substituted Phenols with NBS

Materials:

• 4-Substituted phenol (e.g., p-cresol)

• N-Bromosuccinimide (NBS)

• p-Toluenesulfonic acid (p-TsOH)

• Methanol (B129727) (ACS grade)

Procedure:

• To a solution of the 4-substituted phenol (1.0 mmol) and p-TsOH (0.1 mmol) in methanol (5 mL) at room temperature, add a solution of NBS (1.0 mmol) in methanol (5 mL) dropwise over 20 minutes.

• Stir the reaction mixture for an additional 5 minutes.

• The reaction progress can be monitored by TLC.

• Upon completion, the solvent is removed under reduced pressure, and the residue is purified by column chromatography to afford the desired 2-bromo-4-substituted phenol.[2]

Protocol 3: Monobromination of Phenol with Bromine

Materials:

• Phenol

• Bromine (Br₂)

• Carbon disulfide (CS₂)

Procedure:

• Dissolve phenol in carbon disulfide in a reaction vessel equipped with a dropping funnel and a stirrer.

• Cool the mixture to a low temperature (e.g., 0-5 °C).

• Slowly add a solution of bromine in carbon disulfide dropwise to the stirred phenol solution.

• Continue stirring until the color of bromine disappears.

• The solvent is then carefully removed by distillation. The resulting mixture of o- and p-bromophenol can be separated by fractional distillation or chromatography.[4][5]

Reaction Mechanisms

The selectivity and outcome of a bromination reaction are dictated by its underlying mechanism.

TBCD: Electrophilic Aromatic Substitution

TBCD acts as a source of an electrophilic bromine species (Br⁺). The electron-rich phenol ring attacks the bromine atom, leading to the formation of a sigma complex (arenium ion). Subsequent loss of a proton restores the aromaticity and yields the brominated phenol. The high degree of bromination is due to the strong activating effect of the hydroxyl group and the high reactivity of the reagent.

Caption: Electrophilic bromination mechanism of phenol using TBCD.

NBS: Radical vs. Electrophilic Pathways

NBS can react via two main pathways depending on the reaction conditions.

• Radical Substitution (Wohl-Ziegler Reaction): In the presence of a radical initiator (e.g., AIBN, light) and in non-polar solvents, NBS provides a low concentration of Br• radicals. This is the preferred method for allylic and benzylic bromination.

Caption: Radical substitution mechanism using NBS.

• Electrophilic Addition/Substitution: In polar solvents, especially with acid catalysis, NBS can act as a source of electrophilic bromine, similar to TBCD, leading to the bromination of activated aromatic rings and alkenes.

Caption: Electrophilic substitution mechanism using NBS with acid catalysis.

Bromine (Br₂): Electrophilic Addition/Substitution

Elemental bromine reacts with electron-rich systems through an electrophilic mechanism. The Br-Br bond is polarized by the approaching nucleophile (the aromatic ring or alkene), and one bromine atom is transferred.

Caption: Electrophilic aromatic substitution with elemental bromine.

Safety and Handling

The choice of a brominating agent should always involve a thorough risk assessment.

• 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCD): As a solid, TBCD is generally safer to handle than liquid bromine. However, it is an irritant and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[15][16]

• N-Bromosuccinimide (NBS): NBS is a solid and is considered a hazardous substance.[17] It is an irritant and can cause burns.[18] Many reactions involving NBS are highly exothermic, and it can be thermally unstable, especially in certain solvents like DMF, where it can undergo hazardous thermal decomposition at relatively low temperatures.[8][9] It should be stored in a cool, dry place, away from light and moisture.[9]

• Bromine (Br₂): Liquid bromine is highly toxic, corrosive, and has a high vapor pressure, leading to the release of hazardous fumes.[10][11] It can cause severe burns on skin contact and is fatal if inhaled.[19] It requires handling in a well-ventilated fume hood with specialized PPE, including heavy-duty gloves and a face shield.[11][12] Emergency procedures and neutralizing agents (like sodium thiosulfate (B1220275) solution) should be readily available.[11]

Conclusion

The selection of a brominating agent is a critical decision in synthetic chemistry.

• 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCD) is a potent and efficient reagent, particularly for the exhaustive bromination of phenols, offering the advantage of being a solid.

• N-Bromosuccinimide (NBS) provides exceptional versatility, allowing for selective brominations under tunable conditions, making it a workhorse in many organic laboratories.

• Elemental Bromine (Br₂) , while being the most direct source of bromine, presents significant handling hazards and often leads to lower selectivity in the bromination of activated systems.

For applications requiring high yields of polybrominated phenols, TBCD is an excellent choice. For selective monobromination, particularly ortho to a hydroxyl group, NBS offers superior control. While Br₂ remains a fundamental reagent, its use should be carefully considered and managed due to its inherent risks. Researchers and drug development professionals should weigh the performance, selectivity, and safety profiles of each agent to best suit their specific synthetic goals.

References

• 1. researchgate.net [researchgate.net]
• 2. Selective and Efficient Generation of ortho-Brominated para-Substituted Phenols in ACS-Grade Methanol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US3546302A - Process for brominating phenols - Google Patents [patents.google.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Khan Academy [khanacademy.org]
• 6. savemyexams.com [savemyexams.com]
• 7. benchchem.com [benchchem.com]
• 8. Hazards of a N-Bromosuccinimide Solution in N,N-Dimethylformamide | Hovione [hovione.com]
• 9. fishersci.com [fishersci.com]
• 10. scribd.com [scribd.com]
• 11. Handling liquid bromine and preparing bromine water | Demonstration | RSC Education [edu.rsc.org]
• 12. www-s3-live.kent.edu [www-s3-live.kent.edu]
• 13. Reddit - The heart of the internet [reddit.com]
• 14. Practical, mild and efficient electrophilic bromination of phenols by a new I(iii)-based reagent: the PIDA–AlBr3 system - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Page loading... [guidechem.com]
• 16. echemi.com [echemi.com]
• 17. datasheets.scbt.com [datasheets.scbt.com]
• 18. dept.harpercollege.edu [dept.harpercollege.edu]
• 19. archeanchemicals.com [archeanchemicals.com]

A Comparative Guide to the Efficacy of TABCO and Dibromoisocyanuric Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 1,3,5-triacryloylhexahydro-1,3,5-triazine (B1194398) (TABCO) and dibromoisocyanuric acid. While both are heterocyclic compounds, their primary applications and functional efficacies differ significantly. This document outlines their respective strengths, supported by experimental data, to aid in the selection of the appropriate compound for specific research and development needs.

Section 1: Overview and Primary Applications

1,3,5-Triacryloylhexahydro-1,3,5-triazine (TABCO) is a trifunctional monomer primarily utilized as a crosslinking agent in polymer chemistry.[1] Its three acryloyl groups readily participate in polymerization reactions, forming robust, three-dimensional polymer networks. This crosslinking capability enhances the mechanical strength, thermal stability, and solvent resistance of various materials, including coatings, adhesives, and hydrogels for biomedical applications.[1]

Dibromoisocyanuric acid is a potent brominating and oxidizing agent in organic synthesis.[2][3] It serves as a solid, stable, and safe source of electrophilic bromine, making it a valuable reagent for the bromination of a wide range of organic compounds, including deactivated aromatic rings.[2][4] Furthermore, its strong oxidizing properties lend it to applications as a disinfectant and biocide in water treatment and sanitation.[5]

Section 2: Comparative Efficacy in Primary Applications

The efficacy of TABCO and dibromoisocyanuric acid is best understood within the context of their distinct primary functions: polymer crosslinking and chemical bromination, respectively.

Efficacy of TABCO as a Crosslinking Agent

TABCO's efficacy as a crosslinking agent is demonstrated by the significant improvement in the mechanical properties of polymers upon its incorporation.

Experimental Data: Mechanical Properties of a Resin-Based Cement with and without TABCO

Property	Control Resin	Resin with 5% TABCO
Flexural Strength (MPa)	105.3 ± 12.1	115.8 ± 10.9
Elastic Modulus (GPa)	5.2 ± 0.7	6.1 ± 0.8
Knoop Hardness (KHN)	25.4 ± 1.5	30.1 ± 1.8

Data adapted from a study on experimental resin-based cements.

Experimental Protocol: Evaluation of Mechanical Properties of a TABCO-Crosslinked Resin

A resin-based cement was formulated with and without the addition of 5% (by weight) of 1,3,5-triacryloylhexahydro-1,3,5-triazine (TABCO). The components were mixed to a homogeneous paste and light-cured. The flexural strength and elastic modulus were determined using a three-point bending test. Knoop hardness was measured using a microhardness tester. The results demonstrate that the inclusion of TABCO significantly enhances the mechanical properties of the resin.

Workflow for Polymer Crosslinking with TABCO

Caption: Workflow for incorporating TABCO as a crosslinking agent in a polymer formulation.

Efficacy of Dibromoisocyanuric Acid as a Brominating Agent

Dibromoisocyanuric acid is a highly efficient brominating agent, capable of brominating even deactivated aromatic compounds under mild conditions.

Experimental Data: Bromination of 2,6-Dinitrotoluene (B127279)

Reactant	Reagent	Solvent	Conditions	Product	Yield
2,6-Dinitrotoluene	Dibromoisocyanuric Acid	conc. H₂SO₄	Room Temp, 1.5 h	5-Bromo-2-methyl-1,3-dinitrobenzene	70%

Data sourced from a practical example by Tokyo Chemical Industry Co., Ltd.[6]

Experimental Protocol: Bromination of 2,6-Dinitrotoluene

To a solution of 2,6-dinitrotoluene (500 mg, 2.75 mmol) in concentrated sulfuric acid (3 mL), dibromoisocyanuric acid (433 mg, 1.51 mmol) was added. The mixture was stirred at room temperature for 1.5 hours. The reaction mixture was then poured into iced water and extracted with ethyl acetate. The organic layer was dried and the solvent removed to yield the product, which was purified by silica (B1680970) gel column chromatography.[6]

Electrophilic Bromination Pathway using Dibromoisocyanuric Acid

Caption: Simplified pathway for the electrophilic bromination of an aromatic compound using dibromoisocyanuric acid.

Section 3: Comparative Biocidal Efficacy

While the primary applications of TABCO and dibromoisocyanuric acid differ, both exhibit antimicrobial properties. Dibromoisocyanuric acid is an established disinfectant, while triazine derivatives, including TABCO, have shown biocidal potential. A direct comparison is challenging due to limited publicly available, standardized data for TABCO.

Biocidal Properties of Dibromoisocyanuric Acid

Dibromoisocyanuric acid's biocidal activity stems from its ability to release hypobromous acid in the presence of water. It is effective against a broad spectrum of microorganisms.

Biocidal Properties of TABCO and Other Triazines

Comparative Summary of Biocidal Properties (Qualitative)

Feature	Dibromoisocyanuric Acid	TABCO (and Triazine Derivatives)
Mechanism	Release of hypobromous acid, a strong oxidizing agent.	Believed to disrupt bacterial cell membranes.
Spectrum	Broad-spectrum (bacteria, fungi, viruses).	Primarily reported against Gram-positive bacteria (for TABCO); broader spectrum for other triazine derivatives.
Application	Water treatment, surface disinfection.	Investigated for incorporation into materials to confer antimicrobial properties (e.g., dental resins).

Section 4: Synthesis Pathways

Synthesis of 1,3,5-Triacryloylhexahydro-1,3,5-triazine (TABCO)

TABCO can be synthesized through the reaction of a polymeric formaldehyde (B43269) (like paraformaldehyde or trioxane) with acrylonitrile (B1666552) in the presence of a lower aliphatic anhydride (B1165640) and an acid catalyst.[8]

Synthesis of TABCO

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. Evaluation of Antimicrobial, Enzyme Inhibitory, Antioxidant and Cytotoxic Activities of Partially Purified Volatile Metabolites of Marine Streptomyces sp.S2A - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and biological evaluation of novel 1,3,5-triazine derivatives as antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and biological evaluation of novel 2,4,6-triazine derivatives as antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. rjpdft.com [rjpdft.com]

A Comparative Guide to Reagents for Regioselective Bromination of Anilines: Validating Product Structures

For researchers, scientists, and professionals in drug development, the regioselective introduction of bromine atoms into aromatic systems is a critical transformation in the synthesis of valuable intermediates. This guide provides an objective comparison of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCO) with other common brominating agents for the regioselective bromination of anilines, a key reaction in medicinal chemistry. We will delve into the performance of these reagents, provide detailed experimental protocols, and crucially, discuss the validation of the resulting product structures using spectroscopic data.

Performance Comparison of Brominating Agents

The efficacy of a brominating agent is determined by its reactivity, selectivity, and ease of handling. Below is a comparative summary of TBCO and its alternatives in the regioselective bromination of aniline (B41778) to produce 4-bromoaniline (B143363).

Reagent/System	Typical Yield of 4-Bromoaniline	Regioselectivity (para:ortho)	Key Advantages	Key Disadvantages
2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCO)	High (often >90%)	High	Solid, stable, and selective reagent.	Can be expensive; byproducts may complicate purification.
N-Bromosuccinimide (NBS)	Good to Excellent (85-95%)	Solvent-dependent, but can be highly para-selective.	Mild, crystalline, and easy to handle reagent.[1][2][3]	Requires careful control of reaction conditions to avoid side reactions.[2]
Copper(II) Bromide (CuBr₂) in Ionic Liquid	High (up to 95%)	High	"Green" and efficient method.[4][5]	Requires the use of ionic liquids, which can be costly and require specific handling.
NaBr/Na₂S₂O₈ with CuSO₄ (catalyst)	Good	High	Uses readily available and inexpensive reagents.[6]	Requires a multi-component system; potential for side reactions.
**Liquid Bromine (Br₂) **	Variable	Low	Inexpensive and highly reactive.	Highly corrosive, toxic, and difficult to handle; often leads to polybromination.

Experimental Protocols and Product Validation

Accurate structural validation of the reaction products is paramount. Here, we provide a representative experimental protocol for the bromination of aniline and the spectroscopic data used to confirm the formation of 4-bromoaniline.

General Experimental Protocol for Regioselective Bromination of Aniline

Materials:

• Aniline

• Brominating agent (e.g., TBCO, NBS)

• Anhydrous solvent (e.g., Dichloromethane, Acetonitrile)

• Sodium bicarbonate solution (saturated)

• Anhydrous magnesium sulfate

• Standard laboratory glassware and magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve aniline (1.0 eq.) in the chosen anhydrous solvent.

• Cool the solution to 0 °C in an ice bath.

• Slowly add the brominating agent (1.0-1.1 eq.) portion-wise over 15-30 minutes with vigorous stirring.

• Allow the reaction to stir at 0 °C for 1-2 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with the solvent.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography or recrystallization to yield the pure bromoaniline.

Structural Validation of 4-Bromoaniline

The primary product, 4-bromoaniline, is validated through spectroscopic methods, primarily Nuclear Magnetic Resonance (NMR) spectroscopy.

Spectroscopic Data	Chemical Shift (δ) / Signal
¹H NMR (CDCl₃, 400 MHz)	δ 7.26 (d, J=8.7 Hz, 2H, Ar-H), 6.59 (d, J=8.7 Hz, 2H, Ar-H), 3.69 (s, 2H, NH₂)[7]
¹³C NMR (CDCl₃, 100 MHz)	δ 145.41, 132.02, 116.72, 110.22[7]

The ¹H NMR spectrum characteristically shows two doublets in the aromatic region, indicative of a para-substituted benzene (B151609) ring, and a singlet for the amino protons. The ¹³C NMR spectrum displays four distinct signals, consistent with the symmetry of the 4-bromoaniline molecule.

Visualizing Reaction Pathways and Workflows

To further clarify the processes involved, the following diagrams illustrate the generalized reaction pathway for electrophilic aromatic bromination and a typical experimental workflow.

Caption: Generalized pathway for the electrophilic aromatic bromination of aniline.

Caption: A typical experimental workflow for the synthesis and validation of 4-bromoaniline.

Conclusion

The choice of a brominating agent for the regioselective functionalization of anilines depends on a balance of factors including desired yield, selectivity, cost, and safety considerations. While traditional reagents like liquid bromine are potent, they often lack selectivity and pose significant handling risks. Modern reagents such as 2,4,4,6-Tetrabromo-2,5-cyclohexadienone and N-bromosuccinimide offer milder and more selective alternatives, providing high yields of the desired p-bromoaniline. The use of copper-catalyzed systems also presents a viable and more environmentally friendly approach. Regardless of the chosen method, rigorous structural validation of the product through spectroscopic techniques like NMR is essential to confirm the regioselectivity of the bromination and ensure the purity of the synthesized compound, a critical step in any drug development pipeline.

References

• 1. benchchem.com [benchchem.com]
• 2. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 3. glaserr.missouri.edu [glaserr.missouri.edu]
• 4. Regioselective chlorination and bromination of unprotected anilines under mild conditions using copper halides in ionic liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. rsc.org [rsc.org]

A Comparative Guide to Catalysts for Deoxygenation Reactions

For Researchers, Scientists, and Drug Development Professionals

The efficient removal of oxygen from organic molecules, a process known as deoxygenation, is a critical transformation in the synthesis of fine chemicals, pharmaceuticals, and biofuels. The choice of catalyst plays a pivotal role in determining the efficiency, selectivity, and overall viability of this reaction. This guide provides an objective comparison of various catalytic systems for deoxygenation reactions, supported by experimental data, to aid researchers in selecting the optimal catalyst for their specific application.

Performance Comparison of Deoxygenation Catalysts

The selection of a catalyst for a deoxygenation reaction is a multifactorial decision that depends on the substrate, desired product, and process conditions. This section provides a comparative summary of the performance of common noble metal, non-precious metal, and bimetallic catalysts in the deoxygenation of model compounds representative of those found in biomass-derived feedstocks and intermediates in chemical synthesis.

Deoxygenation of Lignin Model Compounds

Lignin, a complex aromatic polymer, is a rich source of phenolic compounds that can be upgraded to valuable chemicals and fuels through deoxygenation. Anisole and guaiacol (B22219) are frequently used as model compounds to study the performance of catalysts in this conversion.

Catalyst	Support	Substrate	Temp. (°C)	Pressure (bar)	Conversion (%)	Major Products	Selectivity (%)	Reference
5% Ni	ZSM-5	Anisole	250	60	100	Cyclohexane	88.1	[1]
5% Ni	SiO2	Anisole	250	60	48.9	Toluene	84.5	[1]
Ni2P	SiO2	m-cresol	250	-	100	Methylcyclohexane	96.3	[2]
Ni	SiO2	m-cresol	250	-	<100	3-methylcyclohexanol	-	[2]
10% Co	Al-MCM-41	Guaiacol	400	1	~95	Benzene, Phenol	~40 (Benzene), ~20 (Phenol)	[3]
10% Ni	Al-MCM-41	Guaiacol	400	1	~85	Ring-opened products	-	[3]
Pt	HY Zeolite	Guaiacol	250	30	>90	Cyclohexane	High	[4][5]
Ru	Porous Aromatic Framework	Guaiacol	250	30	-	Cyclohexanone	High	[6]

Deoxygenation of Fatty Acids

The deoxygenation of fatty acids and their esters is a key step in the production of renewable diesel and jet fuel. Stearic acid is a common model compound for saturated fatty acids.

Catalyst	Support	Substrate	Temp. (°C)	Pressure (bar)	Conversion (%)	Major Product	Selectivity (%)	Reference
5% Pd	Activated Carbon	Stearic Acid	300	15 (5% H2)	High	Heptadecane	High	[7]
5% Pd	SiO2	Stearic Acid	300	15 (5% H2)	Low	Heptadecanone (via decarbonylation)	-	[7]
5% Pd	Al2O3	Stearic Acid	300	15 (5% H2)	High (initially)	Heptadecane	High	[7]
20% Ni-5% Cu	Al2O3	Tristearin	260	-	97	C10-C17 Alkanes	99	[7]
20% Ni	Al2O3	Tristearin	260	-	27	C10-C17 Alkanes	87	[7]
Co-Mo	Al2O3	Palmitic Acid	350	30	100	Hexadecane	89.4	[8]

Experimental Protocols

Detailed and reproducible experimental methodologies are crucial for the comparative evaluation of catalyst performance. This section outlines typical protocols for catalyst synthesis, characterization, and activity testing.

Catalyst Synthesis: Incipient Wetness Impregnation of Ni/SiO2

• Support Preparation: Dry the SiO2 support at 120°C for 12 hours.

• Impregnation: Dissolve a calculated amount of nickel(II) nitrate (B79036) hexahydrate [Ni(NO3)2·6H2O] in deionized water to achieve the desired metal loading (e.g., 5 wt%). Add the solution dropwise to the dried SiO2 support until the pores are completely filled (incipient wetness).

• Drying: Dry the impregnated support at 80°C overnight.

• Calcination: Calcine the dried catalyst in a furnace at 500°C for 3 hours in air.[1]

• Reduction: Prior to the reaction, reduce the calcined catalyst in a flow of H2 at a specified temperature (e.g., 450°C) for a set duration.

Catalyst Characterization

A thorough characterization of the catalyst's physical and chemical properties is essential to understand its performance. Common techniques include:

• X-ray Diffraction (XRD): To identify the crystalline phases of the metal and support, and to estimate the metal particle size.

• Transmission Electron Microscopy (TEM): To visualize the morphology, size, and dispersion of the metal nanoparticles on the support.

• X-ray Photoelectron Spectroscopy (XPS): To determine the elemental composition and oxidation states of the elements on the catalyst surface.

• H2-Temperature Programmed Reduction (H2-TPR): To investigate the reducibility of the metal oxides and the interaction between the metal and the support.

• N2 Adsorption-Desorption (BET analysis): To determine the surface area, pore volume, and pore size distribution of the catalyst.

• Ammonia Temperature-Programmed Desorption (NH3-TPD): To measure the acidity of the catalyst support.

Catalyst Performance Testing: Vapor-Phase Hydrodeoxygenation of Guaiacol

• Reactor Setup: A fixed-bed reactor is typically used for vapor-phase reactions. The catalyst (e.g., 0.1 g) is packed into the reactor tube.

• Catalyst Pre-treatment: The catalyst is typically reduced in-situ under a hydrogen flow at a specific temperature before the reaction.

• Reaction Conditions: Guaiacol is vaporized and fed into the reactor along with a carrier gas (e.g., H2). Typical reaction conditions are a temperature of 300-400°C and atmospheric pressure.[3]

• Product Analysis: The reaction products are condensed and collected in a cold trap. The liquid products are analyzed by gas chromatography-mass spectrometry (GC-MS) to identify and quantify the components.[9][10][11] Gaseous products can be analyzed by an online gas chromatograph.

Reaction Pathways and Mechanisms

The deoxygenation of organic compounds can proceed through several distinct pathways, with the dominant route being highly dependent on the catalyst, substrate, and reaction conditions. Understanding these pathways is crucial for designing selective catalysts.

Deoxygenation of Phenolic Compounds

The hydrodeoxygenation (HDO) of phenolic compounds like guaiacol can proceed through different routes. One common pathway involves the initial hydrogenation of the aromatic ring, followed by C-O bond cleavage. Another route is the direct hydrogenolysis of the C-O bond.

Caption: Reaction network for the hydrodeoxygenation of guaiacol.

Deoxygenation of Fatty Acids

The deoxygenation of fatty acids primarily occurs through three main pathways: hydrodeoxygenation (HDO), decarboxylation (DCO2), and decarbonylation (DCO).[12]

Caption: Main pathways for fatty acid deoxygenation.

Experimental Workflow

A systematic workflow is essential for the comparative study of catalysts. The following diagram illustrates a typical experimental workflow from catalyst preparation to performance evaluation.

Caption: General workflow for catalyst evaluation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Catalytic Hydrodeoxygenation of Bio-oil Model Compounds over Pt/HY Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. youtube.com [youtube.com]
• 12. mdpi.com [mdpi.com]

Benchmarking 2,4,4,6-Tetrabromo-2,5-cyclohexadienone: A Comparative Guide to Key Organic Transformations

For researchers, scientists, and professionals in drug development, the selection of an optimal reagent is paramount for the success of synthetic endeavors. This guide provides a comparative analysis of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TABCO), a versatile and powerful brominating and oxidizing agent. Its performance is benchmarked against other common reagents in three key transformations: the α-bromination of ketones, the deoxygenation of sulfoxides, and the conversion of alcohols to azides. This objective comparison, supported by available experimental data and detailed protocols, aims to facilitate informed reagent selection in organic synthesis.

α-Bromination of Ketones: TABCO vs. N-Bromosuccinimide (NBS)

The α-bromination of ketones is a fundamental transformation in organic synthesis, providing key intermediates for further functionalization. Both TABCO and N-Bromosuccinimide (NBS) are effective reagents for this purpose, typically proceeding through an enol or enolate intermediate.

Comparative Performance Data

While direct side-by-side comparative studies with identical substrates and conditions are limited in the literature, an analysis of various reports allows for a qualitative and semi-quantitative comparison.

Reagent	Substrate	Conditions	Reaction Time	Yield (%)	Reference
TABCO	Aralkyl Ketones	Acetonitrile (B52724), reflux	10-20 min	Excellent	[1]
NBS	Aralkyl Ketones	Acidic Al₂O₃, Methanol (B129727), reflux	10-20 min	up to 89%	[1]
NBS	Aralkyl Ketones	Neutral Al₂O₃, Acetonitrile, reflux	-	-	[1]
NBS	α-Aryl Ketones	DMSO	-	Moderate to Good	[2]

Discussion of Performance

Both TABCO and NBS can achieve high yields in the α-bromination of aralkyl ketones. The choice of solvent and catalyst appears to play a crucial role in the efficiency and selectivity of the reaction when using NBS. For instance, acidic alumina (B75360) in methanol favors α-bromination, while neutral alumina in acetonitrile can lead to nuclear bromination for activated substrates[1]. TABCO is presented as a highly efficient reagent for this transformation, often requiring no special catalyst[1].

Experimental Protocols

α-Bromination of Aralkyl Ketones using TABCO

A solution of the aralkyl ketone in acetonitrile is treated with 2,4,4,6-Tetrabromo-2,5-cyclohexadienone. The mixture is then heated to reflux and the reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure. The residue is then purified by column chromatography to afford the α-brominated product.

α-Bromination of Aralkyl Ketones using NBS

To a solution of the aralkyl ketone in methanol, acidic aluminium oxide is added, followed by the portion-wise addition of N-bromosuccinimide. The reaction mixture is heated to reflux for 10-20 minutes. After completion of the reaction (monitored by TLC), the catalyst is filtered off, and the solvent is evaporated. The crude product is then purified by column chromatography[1].

Reaction Pathway

Caption: General mechanism for the α-bromination of ketones using TABCO.

Deoxygenation of Sulfoxides: TABCO as a Catalyst

The deoxygenation of sulfoxides to their corresponding sulfides is a crucial reduction in organic synthesis, particularly in the context of protecting group strategies and natural product synthesis. TABCO has been reported as an efficient catalyst for this transformation in the presence of a suitable reducing agent.

Comparative Performance with Other Catalytic Systems

Catalyst/Reagent	Reducing Agent	Conditions	Reaction Time	Yield (%)	Reference
TABCO	1,3-Dithiane	Room Temperature	-	Good	[1]
NBS or Bromine	Thiols	Mild	-	High	[3]
TAPC	KI	Solvent-free	Short	Excellent	[4]
Photocatalyst (e.g., Ir complexes)	PPh₃	Visible light	24 h	up to 99%	[5][6]

Discussion of Performance

TABCO, in conjunction with 1,3-dithiane, provides a mild method for the deoxygenation of sulfoxides[1]. Other systems, such as those employing NBS or photocatalysts, also demonstrate high efficiency[3][5][6]. The photocatalytic methods are particularly noteworthy for their mild conditions and tolerance of sensitive functional groups[5][6]. The TAPC-KI system offers the advantage of being a solvent-free process with short reaction times and excellent yields[4]. The choice of method will often depend on the specific substrate, functional group tolerance, and available equipment.

Experimental Protocol

Deoxygenation of Sulfoxides using TABCO and 1,3-Dithiane

To a solution of the sulfoxide (B87167) in a suitable solvent, a catalytic amount of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone is added, followed by 1,3-dithiane. The reaction is stirred at room temperature and monitored by TLC. Upon completion, the reaction mixture is worked up by washing with an appropriate aqueous solution and extracting the product with an organic solvent. The combined organic layers are dried and concentrated, and the crude product is purified by chromatography.

Proposed Catalytic Cycle

Caption: Proposed catalytic cycle for the deoxygenation of sulfoxides using TABCO.

Conversion of Alcohols to Azides: A Comparison of Methods

The transformation of alcohols to azides is a vital reaction in organic synthesis, as azides are versatile intermediates for the introduction of nitrogen-containing functionalities. While TABCO can be utilized in this conversion, it is important to compare its performance with other established methods.

Comparative Overview of Synthetic Methods

A direct comparison of TABCO with other methods for the conversion of alcohols to azides is challenging due to the variety of reaction conditions and substrates reported in the literature. The table below summarizes some common methods.

Reagent System	Key Features	Typical Yields (%)	Reference
TABCO / PPh₃ / Zn(N₃)₂·2Py	Inversion of configuration.	Excellent	[7]
Diphenylphosphoryl azide (B81097) (DPPA) / DBU	Good for benzylic and α-hydroxy alkyl esters; SN2 inversion.	High	[8][9]
Hydrazoic Acid / DEAD / PPh₃ (Mitsunobu)	Versatile but uses highly toxic and explosive hydrazoic acid.	High	[10][11]
NBS / PPh₃ / NaN₃	Alternative to Mitsunobu, avoids hydrazoic acid.	Good to Excellent
Bis(2,4-dichlorophenyl) phosphate (B84403) / NaN₃ / DMAP	One-pot procedure, avoids toxic reagents.	76-92%	[10][12]

Discussion of Performance

The combination of TABCO with triphenylphosphine (B44618) and a zinc azide complex provides an efficient method for the conversion of alcohols to azides with inversion of stereochemistry[7]. The Mitsunobu reaction is a classic and versatile method but suffers from the use of hazardous hydrazoic acid and the formation of triphenylphosphine oxide as a byproduct, which can be difficult to remove[10][11]. The use of DPPA with DBU offers a safer alternative, particularly for activated alcohols[8][9]. The one-pot procedure using bis(2,4-dichlorophenyl) phosphate is another attractive option that avoids toxic reagents and provides good to excellent yields[10][12]. The choice of reagent will depend on factors such as substrate reactivity, safety considerations, and ease of purification.

Experimental Protocol

Conversion of Alcohols to Azides using TABCO/PPh₃/Zn(N₃)₂·2Py

To a solution of the alcohol and triphenylphosphine in a suitable solvent, 2,4,4,6-Tetrabromo-2,5-cyclohexadienone is added at room temperature. After a short period, a solution of zinc azide bis-pyridine complex is added, and the reaction is stirred until completion (monitored by TLC). The reaction is then quenched, and the product is extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated. The crude product is purified by column chromatography to yield the corresponding azide[7].

Reaction Workflow

Caption: Workflow for the conversion of alcohols to azides using a TABCO-based system.

References

• 1. 2,4,4,6-TETRABROMO-2,5-CYCLOHEXADIENONE | 20244-61-5 [chemicalbook.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Reduction of Sulfoxides [organic-chemistry.org]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Photocatalytic Deoxygenation of Sulfoxides Using Visible Light: Mechanistic Investigations and Synthetic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Alcohol to Azide - Common Conditions [commonorganicchemistry.com]
• 9. WO1995001970A1 - Alcohol to azide sn2 conversion - Google Patents [patents.google.com]
• 10. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 11. pubs.acs.org [pubs.acs.org]
• 12. A Simple One-Pot Procedure for the Direct Conversion of Alcohols to Azides via Phosphate Activation [organic-chemistry.org]

A Comparative Guide to Byproducts of Common Brominating Agents

For researchers, scientists, and drug development professionals, the choice of a brominating agent is a critical decision that extends beyond the desired product yield. The formation of byproducts can significantly impact purification, downstream processing, and the overall efficiency and sustainability of a synthetic route. This guide provides an objective comparison of the byproducts generated by four commonly used brominating agents: Molecular Bromine (Br₂), N-Bromosuccinimide (NBS), Pyridinium (B92312) Tribromide (PTB), and Dibromoisocyanuric Acid (DBI).

The selection of an appropriate brominating agent is a balancing act between reactivity, selectivity, and ease of handling. A key aspect of this decision is understanding the byproduct profile of each reagent. Byproducts can complicate reaction work-ups, require additional purification steps, and in some cases, represent a significant loss of atom economy. This guide summarizes the primary byproducts of common brominating agents, presents quantitative data from literature sources, provides detailed experimental protocols for analysis, and visualizes key reaction pathways.

Byproduct Comparison: A Quantitative Overview

The following table summarizes the major and minor byproducts associated with each brominating agent. It is important to note that the relative amounts of these byproducts are highly dependent on the substrate and reaction conditions. The provided data is collated from various studies and serves as a comparative illustration.

Brominating Agent	Major Byproduct(s)	Minor Byproduct(s)	Quantitative Data (Example)
**Molecular Bromine (Br₂) **	Hydrogen Bromide (HBr)	Over-brominated products (e.g., dibromo-, tribromo- compounds)	In the bromination of aniline, significant amounts of 2,4,6-tribromoaniline (B120722) are formed even with controlled stoichiometry[1].
N-Bromosuccinimide (NBS)	Succinimide (B58015)	Addition products (in allylic bromination), over-brominated products	In the bromination of 4-tert-butylaniline, NBS produced a mono- to di-brominated product ratio of 1:1.8, indicating significant over-bromination compared to an H₂O₂-HBr system[2]. In allylic bromination of 1-hexene, NBS yielded 1-bromo-2-hexene (B2936257) (rearranged addition product) and 3-bromo-1-hexene (B13957452) (substitution product) in a 5.6:1 ratio[3].
Pyridinium Tribromide (PTB)	Pyridinium hydrobromide	Pyridine, over-brominated products	In the bromination of acetophenone (B1666503), PTB was shown to be more efficient than NBS and CuBr₂, leading to fewer byproducts under optimized conditions[4]. The pyridinium hydrobromide byproduct is water-soluble, facilitating its removal.
Dibromoisocyanuric Acid (DBI)	Isocyanuric acid	Nitrogen-containing byproducts (trace), over-brominated products	DBI is a powerful brominating agent, and while it can lead to over-bromination if not controlled, its primary byproduct, isocyanuric acid, can often be recovered and reused[5]. It has been shown to be more effective than NBS for the bromination of deactivated aromatic rings, potentially leading to cleaner reactions under milder conditions[6].

Experimental Protocols

To facilitate the analysis of byproduct formation in your own research, detailed experimental protocols for a representative bromination reaction and subsequent byproduct quantification are provided below.

General Procedure for Aromatic Bromination and Work-up

This protocol describes the bromination of a moderately activated aromatic compound, such as anisole, and the subsequent work-up to isolate the product and prepare for byproduct analysis.

Materials:

• Anisole (or other aromatic substrate)

• Brominating agent (Br₂, NBS, PTB, or DBI)

• Appropriate solvent (e.g., dichloromethane, acetic acid)

• Sodium thiosulfate (B1220275) solution (10% w/v)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask, magnetic stirrer, dropping funnel, and other standard laboratory glassware.

Procedure:

• Dissolve the aromatic substrate (1 equivalent) in the chosen solvent in a round-bottom flask equipped with a magnetic stirrer.

• Cool the reaction mixture to the desired temperature (e.g., 0 °C) using an ice bath.

• Dissolve or suspend the brominating agent (1.05 equivalents) in the solvent and add it dropwise to the reaction mixture over a period of 30 minutes.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, quench the reaction by adding 10% sodium thiosulfate solution to consume any unreacted bromine.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can then be analyzed for byproduct distribution.

Quantification of Succinimide Byproduct from NBS Bromination by ¹H NMR

Objective: To determine the molar ratio of the brominated product to the succinimide byproduct in a crude reaction mixture.

Materials:

• Crude reaction mixture from an NBS bromination

• Deuterated chloroform (B151607) (CDCl₃)

• Internal standard with a known concentration and a distinct NMR signal (e.g., 1,3,5-trimethoxybenzene)

• NMR tube and spectrometer

Procedure:

• Accurately weigh a sample of the crude reaction mixture (e.g., 10 mg) and the internal standard (e.g., 5 mg) into a vial.

• Dissolve the mixture in a known volume of CDCl₃ (e.g., 0.75 mL).

• Transfer the solution to an NMR tube.

• Acquire a quantitative ¹H NMR spectrum. Ensure a sufficient relaxation delay (D1) is used (e.g., 5 times the longest T1 of the signals of interest) to allow for complete relaxation of the protons.

• Integrate the characteristic signals for the product, succinimide (a singlet around δ 2.7 ppm), and the internal standard.

• Calculate the molar ratio of the product to succinimide based on the integral values, the number of protons giving rise to each signal, and the known amount of the internal standard.

Analysis of Over-bromination Byproducts by GC-MS

Objective: To identify and quantify mono-, di-, and poly-brominated products in a reaction mixture.

Materials:

• Crude reaction mixture

• Appropriate solvent for dilution (e.g., dichloromethane)

• Internal standard (e.g., a non-reactive aromatic compound not present in the reaction mixture)

• GC-MS instrument with a suitable capillary column (e.g., HP-5MS).

Procedure:

• Prepare a stock solution of the crude reaction mixture in the chosen solvent at a known concentration.

• Prepare a series of calibration standards containing known concentrations of the expected mono-, di-, and poly-brominated products and the internal standard.

• Inject the calibration standards into the GC-MS to generate a calibration curve for each analyte.

• Inject the sample solution into the GC-MS under the same conditions.

• Identify the different brominated species based on their retention times and mass spectra.

• Quantify the amount of each byproduct by comparing its peak area to the calibration curve, using the internal standard to correct for variations in injection volume.

Visualizing Reaction Pathways and Byproduct Formation

The following diagrams, generated using Graphviz, illustrate the key reaction pathways and the points at which major byproducts are formed for different brominating agents.

Caption: Electrophilic aromatic bromination with Br₂, generating HBr as a primary byproduct and potential for over-bromination.

References

• 1. Benzopyrones. Part X. Bromination of chromones and coumarins with dibromoisocyanuric acid. Nitrations of chromones - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. Pyridinium Tribromide - 301 Words | Cram [cram.com]
• 3. openriver.winona.edu [openriver.winona.edu]
• 4. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dibromoisocyanuric acid | 15114-43-9 | Benchchem [benchchem.com]
• 6. One of the most powerful brominating agents,overview and reaction mechanisms of dibromoisocyanuric acid (DBI):N-bromo compounds (11):Discussion series on bromination/iodination reactions 11 – Chemia [chemia.manac-inc.co.jp]

Cost-benefit analysis of using 2,4,4,6-Tetrabromo-2,5-cyclohexadienone in synthesis

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic chemistry, the choice of reagents is a critical decision, balancing efficacy, cost, safety, and environmental impact. This guide provides a detailed cost-benefit analysis of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCD), a versatile brominating and oxidizing agent, in comparison to common alternatives such as N-Bromosuccinimide (NBS), Dibromoisocyanuric acid (DBI), and elemental bromine (Br₂).

Executive Summary

2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCD) presents itself as a stable, selective, and efficient reagent for a variety of synthetic transformations, including the bromination of phenols, anilines, and other activated aromatic systems, as well as in oxidation and cyclization reactions. Its solid nature and high molecular weight contribute to easier handling and dosing compared to liquid bromine. While the initial cost per gram of TBCD may be higher than some bulk alternatives, its high yields, regioselectivity, and milder reaction conditions can offer significant downstream cost savings and a more favorable safety profile in many applications.

Cost Analysis

The economic viability of a reagent is a primary concern in both academic research and industrial drug development. The following table provides a comparative cost analysis of TBCD and its common alternatives. Prices are approximate and can vary based on supplier, purity, and quantity.

Reagent	Chemical Formula	Molecular Weight ( g/mol )	Typical Price (USD/g)
2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCD)	C₆H₂Br₄O	409.70	~$38.80 (for 5g)[1]
N-Bromosuccinimide (NBS)	C₄H₄BrNO₂	177.98	~$0.44 - $6.86
Dibromoisocyanuric acid (DBI)	C₃HBr₂N₃O₃	286.87	~$19.88 - $65.50
**Elemental Bromine (Br₂) **	Br₂	159.81	~$0.002 - $0.004 (per kg)

Note: The price for TBCD is based on a small quantity purchase and is likely to be significantly lower for bulk orders. The cost of elemental bromine is for a much larger quantity and does not include the significant costs associated with specialized handling and safety equipment.

Performance Comparison: Bromination of Phenols and Anilines

The bromination of aromatic compounds is a fundamental transformation in organic synthesis. The choice of brominating agent can significantly impact the yield, regioselectivity, and purity of the product.

Bromination of Phenols

Studies have shown that the solvent plays a crucial role in the regioselectivity of phenol (B47542) bromination with both TBCD and NBS.[2] In non-polar solvents, both reagents tend to favor para-bromination. However, the presence of hydrobromic acid can influence the ortho:para ratio.[2]

Experimental Data Snapshot: Bromination of p-Cresol

Reagent	Solvent	Additive	Time	Yield (ortho-bromo)	Yield (dibromo)	Reference
NBS	Ethyl Acetate	p-TsOH (10 mol%)	30 h	58%	-	[3]
NBS	Methanol	p-TsOH (10 mol%)	15-20 min	>86%	minimized	[3]

Bromination of Anilines

The bromination of anilines is another key application. Both TBCD and NBS have been successfully employed for this transformation. Solid-state bromination of substituted anilines with NBS has been shown to yield exclusively nuclear brominated products, with reactivity dependent on reaction time, temperature, and substrate substituents.[4][5][6]

Key Applications of TBCD in Synthesis

Beyond simple brominations, TBCD has demonstrated utility in a range of more complex synthetic operations.

Intramolecular Cyclization

TBCD can be employed to initiate intramolecular cyclization reactions, a key strategy in the synthesis of heterocyclic compounds, which are prevalent in many pharmaceutical agents.

Oxidation Reactions

TBCD can act as an oxidizing agent in certain synthetic contexts, offering an alternative to other common oxidants.

Synthesis of Bioactive Compounds

The unique reactivity of TBCD has been harnessed in the synthesis of various bioactive compounds, underscoring its importance for drug discovery and development professionals.

Experimental Protocols

General Procedure for the Bromination of Phenols using TBCD

A detailed experimental protocol for the bromination of phenols using TBCD would typically involve the following steps. It is crucial to consult the primary literature for specific substrate and scale requirements.

Workflow for Phenol Bromination

Caption: General workflow for the bromination of a phenol using TBCD.

• Preparation: The phenolic substrate is dissolved in an appropriate solvent (e.g., dichloromethane, acetonitrile) in a reaction vessel.

• Reagent Addition: 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (1.0-1.2 equivalents) is added to the solution.

• Reaction: The reaction mixture is stirred at room temperature and monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up: The reaction is quenched by the addition of a reducing agent solution (e.g., aqueous sodium thiosulfate). The organic layer is separated, washed with brine, and dried over an anhydrous salt (e.g., sodium sulfate).

• Purification: The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired brominated phenol.

Safety and Environmental Impact

A thorough cost-benefit analysis must extend beyond monetary and performance metrics to include safety and environmental considerations.

Reagent	Key Hazards	Environmental Impact
TBCD	Skin, eye, and respiratory irritant.[7][8][9][10]	No specific data on long-term environmental impact, but brominated organic compounds can be persistent.
NBS	Oxidizer, may intensify fire. Causes skin irritation and serious eye irritation. May cause an allergic skin reaction. Suspected of causing genetic defects. Very toxic to aquatic life. Incompatible with many common solvents, leading to potential thermal runaway.[11]	Very toxic to aquatic life. Readily biodegradable under aerobic conditions.
DBI	Oxidizer, may intensify fire. Harmful if swallowed. Causes severe skin burns and eye damage. Very toxic to aquatic organisms.[12][13][14]	Very toxic to aquatic organisms, may cause long-term adverse effects in the aquatic environment.[12]
Br₂	Highly corrosive, toxic by inhalation, causes severe skin and eye burns.[15][16][17][18] Strong oxidizer.	Can contribute to environmental pollution, particularly in water bodies.[15]

Safety Pathway Diagram

Caption: A logical diagram illustrating the necessary safety precautions for handling brominating agents.

Conclusion

2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCD) offers a valuable alternative to traditional brominating agents, particularly when selectivity and ease of handling are paramount. While its upfront cost may be higher, the potential for increased yields, reduced side products, and milder reaction conditions can lead to overall process efficiency and cost savings. Its safety profile, while requiring standard laboratory precautions for irritants, is arguably more favorable than that of highly corrosive and toxic elemental bromine or the potentially explosive and environmentally hazardous N-Bromosuccinimide. For researchers and professionals in drug development, TBCD represents a powerful tool in the synthesis of complex molecules, where precision and reliability are essential. The choice of reagent will ultimately depend on the specific requirements of the synthesis, but TBCD warrants serious consideration for its unique combination of reactivity, selectivity, and handling characteristics.

References

• 1. 2,4,4,6-Tetrabromo-2,5-cyclohexadienone 97.0+%, TCI America 5 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 2. scribd.com [scribd.com]
• 3. Selective and Efficient Generation of ortho-Brominated para-Substituted Phenols in ACS-Grade Methanol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Solid state nuclear bromination with N-bromosuccinimide. Part 1. Experimental and theoretical studies on some substituted aniline, phenol and nitro aromatic compounds - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 7. echemi.com [echemi.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. assets.thermofisher.cn [assets.thermofisher.cn]
• 10. fishersci.fr [fishersci.fr]
• 11. researchgate.net [researchgate.net]
• 12. datasheets.scbt.com [datasheets.scbt.com]
• 13. Dibromoisocyanuric acid | C3HBr2N3O3 | CID 192912 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Dibromoisocyanuric acid 96 15114-43-9 [sigmaaldrich.com]
• 15. Bromine (Br2): Assessing Health Risks and Safety Protocols [gasdetection.com]
• 16. nj.gov [nj.gov]
• 17. BROMINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 18. Bromine | Br2 | CID 24408 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to Electrophilic Brominating Agents: TBCO vs. NBS, Br₂, and DBDMH

For researchers, scientists, and drug development professionals, the selection of an appropriate electrophilic bromine source is a critical decision that significantly influences reaction efficiency, selectivity, and safety. This guide provides an objective comparison of 2,4,4,6-tetrabromocyclohexa-2,5-dienone (TBCO) with other commonly used electrophilic bromine sources: N-bromosuccinimide (NBS), molecular bromine (Br₂), and 1,3-dibromo-5,5-dimethylhydantoin (B127087) (DBDMH).

This comparison delves into the mechanistic differences, performance in key organic transformations supported by experimental data, and detailed experimental protocols.

Mechanistic Differences at a Glance

The reactivity and selectivity of these brominating agents stem from their distinct mechanisms of delivering an electrophilic bromine species (formally "Br⁺").

TBCO (2,4,4,6-tetrabromocyclohexa-2,5-dienone) is a potent electrophilic brominating agent due to its highly electron-deficient cyclohexadienone ring structure.[1] It is believed to function by liberating a bromonium ion (Br⁺) when it interacts with a nucleophilic substrate, such as a polyene.[2] The reaction regenerates 2,4,6-tribromophenol.

N-Bromosuccinimide (NBS) is a versatile reagent that can participate in both radical and electrophilic bromination pathways. In electrophilic reactions, particularly with electron-rich aromatic compounds, NBS can be activated by an acid catalyst to provide a source of electrophilic bromine.[3] For allylic and benzylic brominations, it famously proceeds via a radical chain mechanism (the Wohl-Ziegler reaction).

Molecular Bromine (Br₂) is a moderately strong electrophile. Its reactivity can be significantly enhanced by the presence of Lewis acids (like FeBr₃) or strong protic acids, which polarize the Br-Br bond, making one bromine atom more electrophilic.[4] In the absence of a catalyst, it can still react with highly activated aromatic rings and alkenes.

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) , similar to NBS, can act as a source for both electrophilic and radical bromine species.[5] The two N-Br bonds are polarized by the adjacent carbonyl groups, facilitating either heterolytic or homolytic cleavage depending on the reaction conditions.[5] It is often considered a safer and more economical alternative to liquid bromine, offering a higher bromine content by weight.[6]

Performance Comparison: Electrophilic Aromatic Bromination

The bromination of electron-rich aromatic compounds is a key transformation in organic synthesis. The choice of brominating agent can significantly impact yield and regioselectivity.

Substrate	Brominating Agent	Catalyst/Solvent	Reaction Time	Product(s)	Yield (%)	Reference(s)
Phenol (B47542)	DBDMH	Chloroform (B151607)	1h	2-Bromophenol	92.5	[7]
Phenol	NBS	NH₄OAc / Acetonitrile (B52724)	5 min	p-Bromophenol	98	[1]
Anisole	NBS	HBF₄·Et₂O / Acetonitrile	3-24h	o- and p-Bromoanisole	Good to Excellent	[8]
Methyl Gallate	DBDMH	Chloroform	Not Specified	Methyl 2-bromo-3,4,5-trihydroxybenzoate	92.5	[6]
Methyl Gallate	Br₂	iso-Pr₂NH / Toluene	Not Specified	Methyl 2-bromo-3,4,5-trihydroxybenzoate	68	[6]
Acetanilide (B955)	DBDMH	Acetic Acid	1h	p-Bromoacetanilide	High	[9]
Acetanilide	NBS	HCl (cat.) / Acetonitrile	Not Specified	4'-Bromoacetanilide	High	[10]

Note: Direct comparative studies under identical conditions for all four reagents on a single substrate are scarce in the literature. The data presented is a compilation from various sources.

Performance Comparison: Electrophilic Addition to Alkenes

The addition of bromine to alkenes is a fundamental reaction. The choice of reagent can influence the product distribution, particularly in the presence of nucleophilic solvents.

Substrate	Brominating Agent	Solvent	Product(s)	Yield (%)	Reference(s)
Styrene	DBDMH	Dichloromethane	1,2-Dibromo-1-phenylethane	Good to Excellent	[5]
Styrene	H₂O₂-HBr / NBS	Water	1,2-Dibromo-1-phenylethane, Bromohydrins, α-Bromoacetophenone	Mixture of products	[11]
Cyclohexene	Br₂	Non-aqueous	1,2-Dibromocyclohexane	Not specified	[12]

Experimental Protocols

Preparation of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (TBCO)

A single-pot, environmentally friendly procedure can be used to synthesize TBCO in high yields.[8]

Materials:

• Phenol

• Sodium bromide (NaBr)

• Sodium bromate (B103136) (NaBrO₃)

• Hydrochloric acid (36%)

• Deionized water

Procedure:

• Slowly add a solution of 54 to 301 mmoles of sodium bromide and 27 to 150 mmoles of sodium bromate dissolved in 15 (w/w) equivalents of deionized water to a mixture of 2 to 10 g (21 to 106 mmoles) of phenol and 3.5 to 16.0 g (96 to 438 mmoles) of 36% hydrochloric acid in 20 (w/w) equivalents of deionized water over two hours.[8]

• Continue stirring the mixture for an additional two hours.[8]

• Filter the resulting precipitate.[8]

• Wash the precipitate with deionized water and dry to obtain 2,4,4,6-tetrabromo-2,5-cyclohexadienone.[8]

Electrophilic Bromination of Phenol with DBDMH

This procedure provides a high yield of the ortho-monobrominated product.[7]

Materials:

• Phenolic substrate

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

• Chloroform

Procedure:

• Dissolve the phenolic substrate (1.0 mmol) in chloroform (5-7 mL) in a flask at room temperature.[9]

• Add solid DBDMH (0.50-0.52 mole equivalents) in portions to the solution while stirring.[7]

• Monitor the reaction by TLC or GC-MS. The reaction is typically complete within 1-2 hours.[9]

• Upon completion, remove the solvent under reduced pressure. The solid byproduct (5,5-dimethylhydantoin) can be removed by filtration.[7]

Electrophilic Bromination of Aniline (B41778) (via Acetanilide) with NBS

This three-step protocol achieves selective para-monobromination of aniline.[1]

Step 1: Protection of the Amino Group

• Dissolve aniline in a suitable solvent and add acetic anhydride (B1165640) dropwise with stirring.

• Stir at room temperature for 30 minutes.

• Pour the reaction mixture into ice-cold water to precipitate the acetanilide.

• Collect the solid product by vacuum filtration, wash with cold water, and dry.

Step 2: Bromination of Acetanilide

• To a mixture of acetanilide (1 mmol) and ammonium (B1175870) acetate (B1210297) (10 mol%) in acetonitrile (5 mL), add NBS (1.05 mmol).[1]

• Stir the mixture at room temperature.[1]

• After completion of the reaction (monitored by TLC), concentrate the mixture in vacuo.[1]

• Extract with ethyl acetate and water. The organic portion is separated, dried, and concentrated.

• The crude product is purified by column chromatography.

Step 3: Deprotection of p-Bromoacetanilide

• Place the purified p-bromoacetanilide in a round-bottom flask and add aqueous hydrochloric acid (e.g., 7-8 M).[9]

• Heat the mixture to reflux for 1-2 hours.[9]

• Cool the solution and carefully neutralize with a concentrated aqueous base to precipitate the p-bromoaniline.[9]

• Collect the solid by vacuum filtration, wash with cold water, and dry.[9]

Electrophilic Addition of Br₂ to an Alkene (General Procedure)

This is a classic method for the dibromination of alkenes.

Materials:

• Alkene

• Molecular Bromine (Br₂)

• Non-polar solvent (e.g., dichloromethane, carbon tetrachloride)

Procedure:

• Dissolve the alkene in a suitable non-polar solvent in a flask protected from light.

• Slowly add a solution of molecular bromine in the same solvent dropwise to the alkene solution at a low temperature (e.g., 0 °C).

• Continue stirring until the characteristic red-brown color of bromine disappears.

• The solvent can be removed under reduced pressure to yield the crude dibrominated product.

Mechanistic Pathways

The following diagrams illustrate the proposed electrophilic bromination mechanisms for each reagent.

Caption: Proposed electrophilic bromination mechanism of TBCO.

Caption: Acid-catalyzed electrophilic aromatic bromination with NBS.

Caption: Lewis acid-catalyzed electrophilic bromination with Br₂.

Caption: Proposed electrophilic bromination mechanism of DBDMH.

Conclusion

The choice of an electrophilic brominating agent is a critical parameter in the design of a synthetic route.

• TBCO stands out as a powerful and selective reagent, particularly for polyenes, although more comprehensive comparative data is needed to fully delineate its advantages and disadvantages against other common reagents.

• NBS offers great versatility, with well-established protocols for both electrophilic and radical brominations. Its solid nature makes it a safer alternative to liquid bromine.

• Br₂ remains a fundamental and atom-economical source of bromine, but its high reactivity often necessitates careful control of reaction conditions and the use of catalysts to achieve selectivity. Its handling also poses significant safety challenges.

• DBDMH presents a compelling alternative to both NBS and Br₂, offering high bromine content, good stability, and often comparable or superior reactivity. The generation of a readily removable byproduct is an added practical advantage.

Ultimately, the optimal choice will depend on the specific substrate, desired selectivity, reaction scale, and safety considerations of the intended application.

References

• 1. researchgate.net [researchgate.net]
• 2. WO1993002036A1 - Novel process for aromatic bromination - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 6. benchchem.com [benchchem.com]
• 7. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]
• 8. scribd.com [scribd.com]
• 9. benchchem.com [benchchem.com]
• 10. m.youtube.com [m.youtube.com]
• 11. rsc.org [rsc.org]
• 12. chemguide.co.uk [chemguide.co.uk]

Safety & Regulatory Compliance

Proper Disposal of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone: A Guide for Laboratory Professionals

For Immediate Reference: Treat 2,4,4,6-Tetrabromo-2,5-cyclohexadienone as a hazardous, halogenated organic waste. Ensure proper segregation and labeling, and consult your institution's Environmental Health and Safety (EHS) department for specific guidance and disposal procedures.

This document provides essential safety and logistical information for the proper disposal of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone, a compound commonly used in organic synthesis. Adherence to these procedures is critical to ensure the safety of laboratory personnel and to maintain compliance with environmental regulations.

Safety and Handling Quick Reference

Before handling 2,4,4,6-Tetrabromo-2,5-cyclohexadienone for disposal, ensure all necessary personal protective equipment is readily available and in good condition. The immediate hazards associated with this compound are skin, eye, and respiratory irritation.

Parameter	Specification	Rationale
Personal Protective Equipment (PPE)	Nitrile gloves, chemical safety goggles, lab coat. Use a certified fume hood.	Prevents skin and eye contact and inhalation of the powder.
Waste Container	Clearly labeled, sealed container for "Halogenated Organic Waste."	Prevents accidental mixing with incompatible chemicals and ensures proper disposal routing.
Spill Cleanup	Absorb with inert, dry material. Collect in a sealed container for hazardous waste disposal.	Minimizes exposure and environmental contamination.

Step-by-Step Disposal Protocol

The proper disposal of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone waste involves a systematic approach from the point of generation to final removal by a certified hazardous waste contractor.

1. Waste Identification and Segregation:

• Classification: 2,4,4,6-Tetrabromo-2,5-cyclohexadienone is a brominated organic compound and must be disposed of as halogenated organic waste .[1]

• Segregation: It is crucial to collect this waste separately from non-halogenated organic waste, as the disposal methods differ and mixing can increase disposal costs.[2][3] Do not mix with aqueous waste or other incompatible materials.

2. Waste Collection and Labeling:

• Container: Use a designated, chemically compatible, and sealable container for collecting solid 2,4,4,6-Tetrabromo-2,5-cyclohexadienone waste.[4] For any solutions, use a compatible liquid waste container.

• Labeling: Immediately label the waste container with "Hazardous Waste," the full chemical name "2,4,4,6-Tetrabromo-2,5-cyclohexadienone," and the appropriate hazard warnings (e.g., "Irritant").

3. Contaminated Materials:

• Any materials that come into contact with 2,4,4,6-Tetrabromo-2,5-cyclohexadienone, such as gloves, weighing paper, or spill cleanup materials, must also be disposed of as halogenated organic waste in the same designated container.

4. Storage Pending Disposal:

• Location: Store the sealed waste container in a designated satellite accumulation area within the laboratory.

• Conditions: The storage area should be cool, dry, and well-ventilated, away from sources of ignition and incompatible materials.[5]

5. Final Disposal:

• Professional Disposal: The ultimate disposal of halogenated organic waste is typically through high-temperature incineration at a licensed hazardous waste treatment and disposal facility.[1]

• Institutional Procedures: Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the waste. They will provide the final waste codes, which are assigned based on the specific use of the product.[5]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone.

References

• 1. bucknell.edu [bucknell.edu]
• 2. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. campusoperations.temple.edu [campusoperations.temple.edu]
• 4. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 5. assets.thermofisher.com [assets.thermofisher.com]

Essential Safety and Operational Guide for 2,4,4,6-Tetrabromo-2,5-cyclohexadienone

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (CAS No. 20244-61-5) in a laboratory setting. The information is intended for researchers, scientists, and professionals in drug development to ensure safe and compliant laboratory practices.

Hazard Identification and Classification

2,4,4,6-Tetrabromo-2,5-cyclohexadienone is a hazardous substance that requires careful handling. The primary hazards are summarized below.

Hazard Classification	GHS Code	Description
Skin Irritation	H315	Causes skin irritation[1][2][3].
Serious Eye Irritation	H319	Causes serious eye irritation[1][2][3].
Specific target organ toxicity — single exposure	H335	May cause respiratory irritation[1][2][3].

Signal Word: Warning[1][4]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 2,4,4,6-Tetrabromo-2,5-cyclohexadienone.

Equipment	Specification	Rationale
Eye Protection	Chemical safety goggles or face shield (conforming to EN166 or equivalent)[5].	Protects against splashes and dust, preventing serious eye irritation[1][6].
Hand Protection	Chemical-impermeable gloves (e.g., nitrile rubber).	Prevents skin contact and subsequent irritation[1][5].
Respiratory Protection	NIOSH-approved N95 dust mask or higher, especially when handling the powder form.	Avoids inhalation of dust, which can cause respiratory irritation[1][4].
Body Protection	Laboratory coat and appropriate protective clothing.	Prevents contamination of personal clothing and skin[1][5].

Safe Handling Protocol

A systematic approach to handling this chemical is crucial for minimizing exposure and ensuring safety.

3.1. Preparation and Engineering Controls

• Ventilation: Always handle 2,4,4,6-Tetrabromo-2,5-cyclohexadienone in a well-ventilated area, preferably within a chemical fume hood[1].

• Emergency Equipment: Ensure that an eyewash station and safety shower are readily accessible and in close proximity to the workstation[5].

• Avoid Dust Formation: Take precautions to avoid the formation of dust and aerosols during handling[1].

3.2. Handling Procedure

• Don PPE: Before handling, put on all required personal protective equipment as specified in the table above.

• Weighing: If weighing the solid, do so in a fume hood or a ventilated balance enclosure to minimize dust inhalation.

• Dispensing: Use non-sparking tools for handling the solid chemical[1].

• Avoid Contact: Avoid all contact with skin and eyes[1]. Do not breathe in dust, fumes, or vapors[1].

• Hygiene: Wash hands thoroughly with soap and water after handling and before eating, drinking, or smoking[5][6].

3.3. Storage

• Container: Keep the container tightly closed in a dry, cool, and well-ventilated place[1][5].

• Incompatibilities: Store away from strong oxidizing agents[5].

• Light Sensitivity: Store in a dark vessel, protected from light[7].

• Refrigeration: For long-term stability, keep refrigerated[5][8].

Emergency and First Aid Procedures

Immediate action is required in case of accidental exposure.

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if you feel unwell[1][8].
Skin Contact	Immediately wash the affected area with plenty of soap and water while removing all contaminated clothing and shoes[6][8]. If skin irritation occurs, get medical help[1].
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical attention[1][6][8].
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Drink plenty of water, and if possible, milk afterwards. Seek immediate medical assistance[6][8].

Spill and Disposal Plan

Proper containment and disposal are critical to prevent environmental contamination and further exposure.

5.1. Spill Response

• Evacuate: Evacuate personnel from the immediate spill area.

• Ventilate: Ensure adequate ventilation.

• Contain: Use personal protective equipment. Collect the spilled material using spark-proof tools and place it in a suitable, closed container for disposal[1].

• Clean: Clean the spill area thoroughly.

5.2. Waste Disposal

• Labeling: All waste containers must be clearly labeled as "HAZARDOUS WASTE" and include the chemical name[9].

• Containerization: Use appropriate and compatible containers for waste. The original container can often be used. Keep containers tightly capped[9].

• Segregation: Do not mix with other waste streams. Segregate containers based on compatibility[9].

• Disposal: Dispose of the contents and container in accordance with local, state, and federal regulations at an approved waste disposal facility[1].

Handling Workflow Diagram

The following diagram illustrates the standard workflow for safely handling 2,4,4,6-Tetrabromo-2,5-cyclohexadienone in a laboratory setting.

References

• 1. echemi.com [echemi.com]
• 2. Page loading... [guidechem.com]
• 3. 2,4,4,6-Tetrabromocyclohexa-2,5-dienone | C6H2Br4O | CID 88433 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,4,4,6-Tetrabromo-2,5-cyclohexadienone 90 20244-61-5 [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.fr [fishersci.fr]
• 7. 2,4,4,6-TETRABROMO-2,5-CYCLOHEXADIENONE | 20244-61-5 [chemicalbook.com]
• 8. assets.thermofisher.com [assets.thermofisher.com]
• 9. engineering.purdue.edu [engineering.purdue.edu]